Bifenox-d3

Core Science & Biosynthesis

Bifenox-d3: A Technical Guide for Researchers

This technical guide provides an in-depth overview of the chemical properties, structure, and analytical applications of Bifenox-d3. Designed for researchers, scientists, and drug development professionals, this document summarizes key data, outlines typical experimental workflows, and offers insights into the utility of this isotopically labeled compound.

Chemical Properties and Structure

Bifenox-d3 is the deuterated analog of Bifenox (B1666994), a widely used herbicide.[1] The incorporation of deuterium (B1214612) atoms makes it an ideal internal standard for quantitative analysis of Bifenox in various matrices using mass spectrometry-based methods, such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).[2][3]

Physicochemical Properties

The key physicochemical properties of Bifenox-d3 and its non-labeled counterpart, Bifenox, are summarized in the table below for easy comparison.

Property	Bifenox-d3	Bifenox	Source(s)
CAS Number	2733718-91-5	42576-02-3	[4],[5]
Molecular Formula	C₁₄D₃H₆Cl₂NO₅	C₁₄H₉Cl₂NO₅	[4],[5]
Molecular Weight	345.15 g/mol	342.13 g/mol	[1][6][7],[3]
Appearance	Yellow solid	Yellow tan crystals	[7],[8]
Melting Point	84 - 89 °C	84 - 86 °C	[7],[8]
Solubility	DMSO (Slightly), Ethyl Acetate (Slightly)	Water: 0.35 mg/L, Xylene: 30%	[1],[8]
log Pow	4.48	4.5	[7],[5]

Chemical Structure

Bifenox-d3 is structurally identical to Bifenox, with the exception of three deuterium atoms on the 2,4-dichlorophenoxy ring. This substitution provides a distinct mass difference for mass spectrometric detection without significantly altering the chemical behavior of the molecule.

Caption: Chemical structure of Bifenox-d3.

Experimental Protocols

While specific experimental protocols are highly dependent on the matrix and analytical instrumentation, this section outlines the general methodologies for the synthesis and analytical use of Bifenox-d3.

Synthesis of Bifenox-d3

For the synthesis of Bifenox-d3, a plausible route would involve the use of a deuterated 2,4-dichlorophenol (B122985) precursor. General methods for introducing deuterium into aromatic rings include acid-catalyzed exchange reactions in heavy water (D₂O) under elevated temperatures and pressures.[9]

Analytical Workflow using Bifenox-d3 as an Internal Standard

Bifenox-d3 is primarily used as an internal standard for the quantification of Bifenox in environmental and biological samples. The general workflow involves sample preparation, chromatographic separation, and mass spectrometric detection. A widely used sample preparation technique is QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe).

The following diagram illustrates a typical workflow for the analysis of Bifenox using Bifenox-d3.

Caption: Generalized workflow for Bifenox analysis using Bifenox-d3.

Methodology Details:

• Sample Extraction: A representative sample (e.g., soil, water, food commodity) is homogenized. A known amount of Bifenox-d3 internal standard is added. The sample is then extracted with an organic solvent, typically acetonitrile, along with salts to induce phase separation and remove water.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: The supernatant from the extraction is subjected to a cleanup step using a combination of sorbents like primary secondary amine (PSA) to remove organic acids, C18 to remove nonpolar interferences, and magnesium sulfate (B86663) to remove residual water.

• Instrumental Analysis: The final extract is injected into a GC-MS or LC-MS/MS system.

  • Chromatography: The Bifenox and Bifenox-d3 are separated from other matrix components on a chromatographic column.

  • Mass Spectrometry: The separated compounds are ionized, and specific precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM) are monitored for both Bifenox and Bifenox-d3. The use of an isotopically labeled internal standard corrects for variations in sample preparation and instrument response.

• Quantification: The concentration of Bifenox in the original sample is determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

Conclusion

Bifenox-d3 is an essential tool for the accurate and precise quantification of the herbicide Bifenox. Its stable isotopic label ensures reliable results in complex matrices. This guide provides fundamental information for researchers working with this compound, from its basic chemical properties to a generalized analytical workflow. For specific applications, further method development and validation are required.

References

• 1. agilent.com [agilent.com]
• 2. lcms.cz [lcms.cz]
• 3. lcms.cz [lcms.cz]
• 4. agilent.com [agilent.com]
• 5. agilent.com [agilent.com]
• 6. [PDF] Simultaneous Pesticide Analysis Method for Bifenox, Ethalfluralin, Metolachlor, Oxyfluorfen, Pretilachlor, Thenylchlor and Trifluralin Residues in Agricultural Commodities Using GC-ECD/MS | Semantic Scholar [semanticscholar.org]
• 7. eurl-pesticides.eu [eurl-pesticides.eu]
• 8. Avrupa Bilim ve Teknoloji Dergisi » Makale » Simultaneous determination of alachlor, bifenox and nitrofen as herbicides in lake, municipal wastewater and soil samples by gas chromatography mass spectrometry [dergipark.org.tr]
• 9. US5733984A - Process for the preparation of a deuterated compound - Google Patents [patents.google.com]

Product Identification and General Information

An In-Depth Technical Guide to the Bifenox-d3 Certificate of Analysis

For researchers, scientists, and professionals in drug development, the Certificate of Analysis (CoA) is a critical document that ensures the quality, purity, and identity of chemical standards like Bifenox-d3. This deuterated compound serves as an internal standard in analytical testing, making the verification of its specifications paramount for experimental accuracy and reproducibility.[1][2] This guide provides a detailed breakdown of the components typically found in a Bifenox-d3 CoA, complete with explanations of experimental protocols and visual workflows to aid in comprehension.

The initial section of a CoA provides essential identifying information for the specific lot of the chemical.[2][3] This ensures traceability and confirms that the product matches the order specifications.[1][3]

Parameter	Example Data	Description
Product Name	Bifenox-d3	The common name for the isotopically labeled compound.[4][5]
CAS Number	2733718-91-5	A unique identifier assigned by the Chemical Abstracts Service.[5]
Lot/Batch Number	XXXX-YYYY	A unique code assigned by the manufacturer to a specific production batch.[1][3]
Molecular Formula	C14H6D3Cl2NO5	Represents the elemental composition, indicating three deuterium (B1214612) atoms.[4][5]
Molecular Weight	345.15 g/mol	The mass of one mole of the Bifenox-d3 molecule.[4]
Storage Temperature	-20°C	The recommended temperature to ensure the stability of the compound.[4]
Date of Analysis	2025-11-15	The date on which the quality control tests were performed.
Expiry Date	2028-11-14	The date after which the manufacturer no longer guarantees the product's specifications.[3]

Analytical Data and Specifications

This core section of the CoA presents the quantitative results from various analytical tests. It compares the actual measured values of the specific lot against the established quality specifications.[1][2]

Test	Method	Specification	Result
Appearance	Visual Inspection	White to off-white solid	Conforms
Purity (HPLC)	HPLC-UV	≥ 98.0%	99.6%
Identity	¹H NMR, Mass Spectrometry	Conforms to structure	Conforms
Isotopic Purity	Mass Spectrometry	≥ 99 atom % D	99.7%
Water Content	Karl Fischer Titration	≤ 0.5%	0.15%
Residual Solvents	HS-GC-FID	≤ 0.5%	< 0.1%
Solubility	Visual Inspection	Soluble in DMSO, Ethyl Acetate	Conforms[4]

Experimental Protocols

To ensure transparency and allow for methodological assessment, the CoA often details the techniques used for analysis.[1][2]

Purity Determination by High-Performance Liquid Chromatography (HPLC)

High-Performance Liquid Chromatography is a standard technique used to separate, identify, and quantify each component in a mixture. For Bifenox-d3, a typical protocol would involve:

• Instrumentation : A standard HPLC system equipped with a UV detector.

• Column : A C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase : A gradient mixture of acetonitrile (B52724) and water containing 0.1% formic acid.

• Flow Rate : 1.0 mL/min.

• Detection : UV detection at a wavelength of 254 nm.

• Procedure : A precisely weighed sample of Bifenox-d3 is dissolved in a suitable solvent (e.g., acetonitrile) to a known concentration. This solution is then injected into the HPLC system. The purity is calculated by comparing the area of the main Bifenox-d3 peak to the total area of all peaks in the chromatogram.

Identity and Isotopic Purity by Mass Spectrometry (MS)

Mass spectrometry is employed to confirm the molecular weight of the compound and to determine the degree of deuterium incorporation.

• Instrumentation : Typically a Liquid Chromatography-Mass Spectrometry (LC-MS) system.

• Ionization : Electrospray Ionization (ESI) in either positive or negative mode.

• Analysis : The instrument measures the mass-to-charge ratio of the ions. The analysis confirms the presence of the ion corresponding to the molecular weight of Bifenox-d3. Isotopic purity is determined by comparing the signal intensity of the deuterated molecule (d3) to any residual non-deuterated (d0) Bifenox.

Visualization of Workflows

Logical Workflow for CoA Validation

The following diagram illustrates the logical steps a researcher should take when reviewing a Certificate of Analysis upon receiving a new chemical standard.

Caption: A flowchart for the systematic review and validation of a CoA.

Experimental Workflow for Purity Analysis

This diagram outlines the typical experimental steps involved in determining the purity of a Bifenox-d3 sample using HPLC.

Caption: A generalized workflow for purity analysis via HPLC.

References

• 1. What is Certificate of Analysis (CoA) in Chemistry? | Advent [adventchembio.com]
• 2. contractlaboratory.com [contractlaboratory.com]
• 3. What is a Certificate of Analysis (CoA) ? - CIKLab [ciklab.com]
• 4. usbio.net [usbio.net]
• 5. Bifenox-d3 | CAS 2733718-91-5 | LGC Standards [lgcstandards.com]

The Role of Bifenox-d3 in Modern Analytical Research: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the precise world of analytical research, particularly in environmental and food safety testing, the accuracy of quantitative measurements is paramount. Bifenox-d3, a deuterated stable isotope-labeled form of the herbicide Bifenox, serves as a critical tool for researchers to achieve the highest levels of accuracy and precision in their analyses. This technical guide provides a comprehensive overview of the primary application of Bifenox-d3, detailing its function as an internal standard in isotope dilution mass spectrometry.

Bifenox is a diphenyl ether herbicide used to control broadleaf and grassy weeds in various crops.[1] As with many agricultural chemicals, monitoring its presence in the environment and food products is essential for regulatory compliance and public safety. Bifenox-d3, with its three deuterium (B1214612) atoms, is chemically almost identical to the native Bifenox but has a slightly higher molecular weight. This key difference allows it to be distinguished by a mass spectrometer, making it an ideal internal standard.

Core Application: Internal Standard for Isotope Dilution Mass Spectrometry

The principal application of Bifenox-d3 in research is as an internal standard in analytical methods, most notably in conjunction with liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS).[2][3] This technique, known as isotope dilution mass spectrometry (IDMS), is considered the gold standard for quantitative analysis due to its ability to correct for variations that can occur during sample preparation and analysis.

The Principle of Isotope Dilution

The core principle of IDMS lies in the addition of a known quantity of the isotopically labeled standard (Bifenox-d3) to a sample at the earliest stage of the analytical workflow. Because Bifenox-d3 has virtually identical physicochemical properties to the non-labeled Bifenox (the analyte), it experiences the same losses during extraction, cleanup, and instrument analysis. By measuring the ratio of the analyte to the internal standard in the final extract, the initial concentration of the analyte in the sample can be accurately determined, regardless of any losses during the process.

Physicochemical Properties

A clear understanding of the physicochemical properties of both Bifenox and its deuterated analog is crucial for method development.

Property	Bifenox	Bifenox-d3
Molecular Formula	C₁₄H₉Cl₂NO₅	C₁₄H₆D₃Cl₂NO₅
Molecular Weight	342.13 g/mol	345.15 g/mol
CAS Number	42576-02-3	2733718-91-5
Appearance	Solid	Not specified, typically solid
Solubility	DMSO (Slightly), Ethyl Acetate (Slightly)	DMSO (Slightly), Ethyl Acetate (Slightly)

Experimental Protocol: A Generalized Workflow for Bifenox Analysis using Bifenox-d3

While specific experimental conditions can vary based on the sample matrix (e.g., water, soil, food) and the instrumentation used, the following provides a detailed, generalized protocol for the quantitative analysis of Bifenox using Bifenox-d3 as an internal standard.

Standard and Sample Preparation

• Stock Solutions: Prepare individual stock solutions of Bifenox and Bifenox-d3 in a suitable organic solvent (e.g., acetonitrile (B52724), methanol) at a concentration of, for example, 100 µg/mL. Store these solutions at -20°C.

• Working Standards: Create a series of calibration standards by diluting the Bifenox stock solution to achieve a range of concentrations relevant to the expected sample concentrations. Each calibration standard should be fortified with the Bifenox-d3 internal standard at a constant concentration.

• Sample Spiking: To an accurately weighed or measured volume of the unknown sample, add a precise amount of the Bifenox-d3 internal standard solution. The goal is to achieve a concentration of the internal standard that is comparable to the expected concentration of the analyte.

Sample Extraction and Cleanup

The choice of extraction and cleanup method is highly dependent on the sample matrix.

• Water Samples:

  • Solid-Phase Extraction (SPE): Acidify the water sample and pass it through an SPE cartridge (e.g., C18). The analytes and the internal standard will be retained on the sorbent. Elute the cartridge with an appropriate organic solvent (e.g., acetonitrile or ethyl acetate).

• Soil and Sediment Samples:

  • QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This is a widely used method for pesticide residue analysis in food and environmental matrices. The sample is first extracted with an organic solvent (e.g., acetonitrile) in the presence of salts (e.g., magnesium sulfate, sodium chloride) to induce phase separation. A subsequent dispersive solid-phase extraction (d-SPE) step using sorbents like primary secondary amine (PSA) is used to remove interfering matrix components.

• Food Matrices (e.g., Fruits, Vegetables):

  • Similar to soil samples, the QuEChERS method is often employed. The choice of sorbents for the d-SPE cleanup step may be adjusted based on the specific food matrix (e.g., addition of C18 for fatty matrices).

Instrumental Analysis (LC-MS/MS)

• Chromatographic Separation:

  • Column: A reverse-phase C18 column is commonly used for the separation of Bifenox.

  • Mobile Phase: A gradient elution with water and an organic solvent (e.g., methanol (B129727) or acetonitrile), often with additives like formic acid or ammonium (B1175870) formate (B1220265) to improve ionization, is typical.

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray ionization (ESI) in negative ion mode is generally preferred for Bifenox.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. This involves monitoring specific precursor ion to product ion transitions for both Bifenox and Bifenox-d3.

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
Bifenox	[To be determined empirically]	[To be determined empirically]	[To be determined empirically]
Bifenox-d3	[To be determined empirically]	[To be determined empirically]	[To be determined empirically]

Note: The specific MRM transitions must be optimized for the particular instrument being used.

Data Analysis and Quantification

• Calibration Curve: Construct a calibration curve by plotting the ratio of the peak area of Bifenox to the peak area of Bifenox-d3 against the concentration of Bifenox in the calibration standards.

• Quantification: Determine the concentration of Bifenox in the unknown samples by calculating the peak area ratio of the analyte to the internal standard and interpolating this value from the calibration curve.

Visualizing the Workflow and Logic

To better illustrate the processes involved, the following diagrams created using the DOT language provide a visual representation of the experimental workflow and the logical relationship of using an internal standard.

Fig. 1: Generalized experimental workflow for Bifenox analysis.

Fig. 2: Logical relationship of internal standard correction.

Conclusion

Bifenox-d3 is an indispensable tool for researchers conducting quantitative analysis of the herbicide Bifenox. Its use as an internal standard in isotope dilution mass spectrometry provides a robust and reliable method to overcome the challenges of matrix effects and analyte loss during sample processing. By following a well-developed and validated experimental protocol, scientists can achieve highly accurate and precise measurements of Bifenox residues in a variety of complex matrices, ensuring data of the highest quality for environmental monitoring, food safety assessment, and regulatory purposes. The principles and workflows described in this guide offer a solid foundation for the implementation of this powerful analytical technique.

References

• 1. researchgate.net [researchgate.net]
• 2. (PDF) Simultaneous Pesticide Analysis Method for Bifenox, [research.amanote.com]
• 3. lcms.cz [lcms.cz]

The Role of Bifenox-d3 as an Internal Standard: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of analytical chemistry, particularly in disciplines such as environmental monitoring, food safety, and drug development, the precise and accurate quantification of target analytes is paramount. The use of internal standards is a cornerstone of robust analytical methodologies, designed to correct for variations inherent in sample preparation and instrumental analysis. Among the most effective internal standards are isotopically labeled compounds, such as bifenox-d3 (B1160668). This technical guide provides a comprehensive overview of the mechanism of action of bifenox-d3 as an internal standard in the quantitative analysis of the herbicide bifenox (B1666994).

Bifenox is a diphenyl ether herbicide used to control broadleaf weeds.[1] Its mechanism of action involves the inhibition of the enzyme protoporphyrinogen (B1215707) oxidase (PPO), a critical component in the chlorophyll (B73375) and heme biosynthesis pathway in plants.[1] The accumulation of protoporphyrinogen IX, the substrate for PPO, leads to the formation of reactive oxygen species, causing rapid cell membrane disruption and plant death.[2] Given its widespread use, sensitive and reliable methods for its detection and quantification in various matrices are essential.

This guide will delve into the principles of isotope dilution mass spectrometry, the specific properties of bifenox-d3 that make it an ideal internal standard, detailed experimental protocols for its use, and a summary of relevant quantitative data.

Core Principle: Isotope Dilution Mass Spectrometry with Bifenox-d3

The use of bifenox-d3 as an internal standard is predicated on the principles of isotope dilution mass spectrometry (IDMS). In this technique, a known quantity of an isotopically labeled version of the analyte of interest (in this case, bifenox-d3) is added to the sample at the beginning of the analytical process.

Bifenox-d3 is structurally identical to bifenox, with the exception that three hydrogen atoms have been replaced by their heavier isotope, deuterium. This subtle change in mass does not significantly alter the chemical and physical properties of the molecule.[3][4] Consequently, bifenox-d3 exhibits nearly identical behavior to the native bifenox throughout the entire analytical workflow, including:

• Extraction Efficiency: It will be extracted from the sample matrix with the same efficiency as bifenox.

• Chromatographic Behavior: It will co-elute with bifenox in chromatographic separation techniques like liquid chromatography (LC).[4]

• Ionization Efficiency: It will ionize with the same efficiency in the mass spectrometer source.[4]

However, due to the mass difference, bifenox and bifenox-d3 can be distinguished by a mass spectrometer. By measuring the ratio of the signal intensity of the analyte (bifenox) to that of the internal standard (bifenox-d3), accurate quantification can be achieved. This ratio remains constant even if there are losses during sample preparation or fluctuations in instrument response, as both compounds are affected equally.[5][6] This effectively corrects for matrix effects and variations in instrument performance, leading to highly accurate and precise results.[3]

Physicochemical Properties

Property	Bifenox	Bifenox-d3	Reference
Molecular Formula	C₁₄H₉Cl₂NO₅	C₁₄H₆D₃Cl₂NO₅	[7][8]
Molecular Weight	342.13 g/mol	345.15 g/mol	[8][9]
Chemical Structure	Methyl 5-(2,4-dichlorophenoxy)-2-nitrobenzoate	Methyl 5-(2,4-dichloro-trideuteriophenoxy)-2-nitrobenzoate	[6][9]

Experimental Protocol: Quantification of Bifenox in Cereal Matrices using Bifenox-d3 Internal Standard

This section outlines a representative experimental protocol for the analysis of bifenox in cereal samples using bifenox-d3 as an internal standard, based on the widely used QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Reagents and Materials

• Solvents: Acetonitrile (B52724) (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade)

• Standards: Bifenox analytical standard, Bifenox-d3 internal standard solution (e.g., 100 µg/mL in acetonitrile)

• QuEChERS Salts: Magnesium sulfate (B86663) (anhydrous), sodium chloride, sodium citrate (B86180) tribasic dihydrate, sodium citrate dibasic sesquihydrate

• Dispersive SPE (dSPE): Primary secondary amine (PSA) sorbent, C18 sorbent, magnesium sulfate (anhydrous)

• Sample Matrix: Cereal samples (e.g., wheat, rice, oat, barley)

Sample Preparation (QuEChERS)

• Homogenization: Mill the cereal sample to a fine powder.

• Weighing: Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known amount of the bifenox-d3 internal standard solution to the sample. For example, add 100 µL of a 1 µg/mL bifenox-d3 solution.

• Hydration: Add 10 mL of water and vortex for 30 seconds.

• Extraction: Add 10 mL of acetonitrile and shake vigorously for 1 minute.

• Salting Out: Add the QuEChERS extraction salt packet, shake vigorously for 1 minute, and then centrifuge at 4000 rpm for 5 minutes.

• dSPE Cleanup: Transfer an aliquot of the upper acetonitrile layer (e.g., 6 mL) to a dSPE tube containing PSA, C18, and magnesium sulfate. Vortex for 30 seconds and centrifuge at 4000 rpm for 5 minutes.

• Final Extract: Take an aliquot of the cleaned extract for LC-MS/MS analysis.

LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Injection Volume: 5 µL.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• MS/MS Transitions:

  • Bifenox: Precursor ion → Product ion 1 (Quantifier), Precursor ion → Product ion 2 (Qualifier)

  • Bifenox-d3: Precursor ion → Product ion (Quantifier)

  (Specific mass transitions need to be determined by direct infusion of the standards)

Quantification

A calibration curve is constructed by plotting the ratio of the peak area of bifenox to the peak area of bifenox-d3 against the concentration of bifenox in a series of calibration standards. The concentration of bifenox in the sample is then determined from this calibration curve.

Quantitative Data Summary

The following tables summarize the performance of an analytical method for the determination of bifenox in various cereal matrices. While the original validation report did not explicitly use bifenox-d3, these data provide a strong indication of the method's performance characteristics that would be expected when using an appropriate internal standard like bifenox-d3.

Table 1: Recovery and Repeatability of Bifenox in Cereal Matrices

Matrix	Spiking Level (mg/kg)	Mean Recovery (%)	Repeatability (RSDr, %)
Wheat	0.01	95	11
0.02	92	9
0.1	98	7
Rice	0.01	88	14
0.02	91	10
0.1	94	8
Oat	0.01	99	12
0.02	96	9
0.1	101	6
Barley	0.01	92	13
0.02	89	11
0.1	96	8
Rye	0.01	97	10
0.02	94	8
0.1	99	7

Data adapted from a validation report on the analysis of pesticides in cereals.[5]

Table 2: Limit of Quantification (LOQ) of Bifenox in Cereal Matrices

Matrix	Limit of Quantification (LOQ) (mg/kg)
Wheat	0.01
Rice	0.01
Oat	0.01
Barley	0.01
Rye	0.01

Data adapted from a validation report on the analysis of pesticides in cereals.[5]

Visualizations

Signaling Pathway: Bifenox Mechanism of Action

Caption: Bifenox inhibits PPO, leading to Protoporphyrin IX accumulation and cell damage.

Experimental Workflow: Bifenox Analysis with Bifenox-d3

Caption: Workflow for bifenox analysis using bifenox-d3 internal standard.

Conclusion

The use of bifenox-d3 as an internal standard in conjunction with isotope dilution mass spectrometry provides a highly accurate, precise, and robust method for the quantification of bifenox in complex matrices. Its chemical and physical similarity to the native analyte ensures that it effectively compensates for variations in sample preparation and instrumental analysis. The detailed experimental protocol and quantitative data presented in this guide demonstrate the reliability of this approach for researchers, scientists, and drug development professionals engaged in the analysis of this herbicide. The implementation of such validated methods is crucial for ensuring data integrity in regulatory compliance, environmental monitoring, and food safety applications.

References

• 1. Validation and Use of an Accurate, Sensitive Method for Sample Preparation and Gas Chromatography–Mass Spectrometry Determination of Different Endocrine-Disrupting Chemicals in Dairy Products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. eurl-pesticides.eu [eurl-pesticides.eu]
• 5. eurl-pesticides.eu [eurl-pesticides.eu]
• 6. austinpublishinggroup.com [austinpublishinggroup.com]
• 7. Development and Validation of an LC-MS/MS Based Method for the Determination of Deoxynivalenol and Its Modified Forms in Maize [mdpi.com]
• 8. Top 131 Journal of Agricultural and Food Chemistry papers published in 1959 [scispace.com]
• 9. pubs.usgs.gov [pubs.usgs.gov]

An In-Depth Technical Guide to the Isotopic Purity of Bifenox-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core principles and methodologies for determining the isotopic purity of Bifenox-d3. Bifenox-d3 serves as a crucial internal standard in the quantitative analysis of its unlabeled counterpart, the herbicide Bifenox, in various matrices.[1][2] Accurate characterization of its isotopic composition is paramount for reliable and precise analytical results. This document outlines the key analytical techniques, experimental protocols, and data interpretation necessary for the quality assessment of Bifenox-d3.

Core Principles of Isotopic Purity

Isotopically labeled compounds, such as Bifenox-d3, are synthesized to contain one or more heavier isotopes of an element, in this case, deuterium (B1214612) (²H or D) in place of hydrogen (¹H). The isotopic purity of such a compound refers to the percentage of the molecule that contains the desired number of isotopic labels. However, the synthesis of isotopically labeled compounds is rarely perfect, resulting in a distribution of isotopologues—molecules that are chemically identical but differ in their isotopic composition. For Bifenox-d3, this means the final product will contain not only the desired d3 species but also trace amounts of d0, d1, and d2 isotopologues.

The determination of isotopic purity, therefore, involves the quantitative measurement of the relative abundance of each of these isotopologues. The two primary analytical techniques for this purpose are high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy.[3]

Quantitative Data Summary

While a specific certificate of analysis with a detailed isotopologue distribution for a commercial Bifenox-d3 standard was not publicly available, a typical specification for such a standard is an isotopic purity of 99 atom % D. Based on this, a representative quantitative summary of the isotopologue distribution can be presented as follows. It is important to note that the actual distribution may vary between different batches and manufacturers.

Parameter	Value
Chemical Formula	C₁₄H₆D₃Cl₂NO₅
Molecular Weight	345.15 g/mol
Isotopic Purity	99 atom % D

Table 1: Representative Isotopic Purity Data for Bifenox-d3

Isotopologue	Description	Expected Relative Abundance (%)
d3	Fully labeled Bifenox (C₁₄H₆D₃Cl₂NO₅)	> 98%
d2	Bifenox with two deuterium atoms	< 2%
d1	Bifenox with one deuterium atom	< 0.5%
d0	Unlabeled Bifenox (C₁₄H₉Cl₂NO₅)	< 0.1%

Experimental Protocols

The determination of the isotopic purity of Bifenox-d3 relies on meticulous experimental execution. The following protocols for HRMS and NMR are provided as detailed methodologies that can be adapted to specific laboratory instrumentation and conditions.

High-Resolution Mass Spectrometry (HRMS) Protocol for Isotopic Purity

HRMS is a powerful technique for determining the isotopic distribution of a labeled compound by precisely measuring the mass-to-charge ratio (m/z) of the different isotopologues.

1. Sample Preparation:

• Prepare a stock solution of Bifenox-d3 in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a concentration of approximately 1 mg/mL.

• Prepare a working solution by diluting the stock solution to a final concentration of 1 µg/mL in the same solvent.

• Prepare a similar concentration solution of unlabeled Bifenox to determine its natural isotopic abundance pattern and to confirm chromatographic retention time.

2. Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm) is suitable for the separation of Bifenox.

• Mobile Phase: A gradient elution using water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).

• Gradient Program: A typical gradient would start at 30% B, increase to 95% B over 10 minutes, hold for 2 minutes, and then return to initial conditions for re-equilibration.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS Detector: A high-resolution mass spectrometer such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap mass spectrometer.

• Ionization Mode: Electrospray ionization (ESI) in negative ion mode is typically suitable for Bifenox.

• Scan Mode: Full scan mode over a mass range that includes the molecular ions of all expected isotopologues (e.g., m/z 340-350).

• Resolution: Set to a high resolution (e.g., > 30,000 FWHM) to resolve the isotopic peaks.

3. Data Analysis:

• Acquire the mass spectra for both the unlabeled and the d3-labeled Bifenox.

• From the spectrum of the unlabeled Bifenox, determine the natural isotopic abundance of chlorine (³⁵Cl and ³⁷Cl) and carbon (¹²C and ¹³C) to correct the data for the labeled compound.

• For the Bifenox-d3 sample, extract the ion chromatograms for each isotopologue (d0, d1, d2, and d3).

• Integrate the peak areas for each isotopologue.

• Calculate the relative abundance of each isotopologue as a percentage of the total peak area of all isotopologues.

• Correct these abundances for the natural isotopic contributions to determine the true isotopic purity.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol for Isotopic Purity

Quantitative NMR (qNMR) can be used to determine the isotopic purity by comparing the signals of residual protons at the deuterated positions with the signals of protons at non-deuterated positions.

1. Sample Preparation:

• Accurately weigh approximately 10-20 mg of Bifenox-d3 into an NMR tube.

• Add a precise volume (e.g., 0.6 mL) of a suitable deuterated solvent (e.g., chloroform-d, CDCl₃) that does not have signals overlapping with the analyte signals.

• For quantitative analysis, a certified internal standard with a known concentration can be added.

2. NMR Acquisition:

• Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Nucleus: ¹H (Proton).

• Pulse Program: A standard single-pulse experiment (e.g., zg30).

• Number of Scans: Sufficient scans to obtain a high signal-to-noise ratio (e.g., 16 or more).

• Relaxation Delay (d1): A long relaxation delay (e.g., 5 times the longest T1 relaxation time of the signals of interest) is crucial for accurate quantification.

3. Data Processing and Analysis:

• Process the acquired FID (Free Induction Decay) with Fourier transformation, phase correction, and baseline correction.

• Identify and integrate the signals corresponding to the protons in the non-deuterated positions of the Bifenox molecule.

• Identify and integrate any residual proton signals at the positions where deuterium should be present.

• The isotopic purity can be calculated by comparing the integral of the residual proton signals to the integrals of the protons in the non-deuterated positions, taking into account the number of protons each signal represents.

Visualizations

Isotopic Purity Determination Workflow

The following diagram illustrates the general workflow for the determination of the isotopic purity of Bifenox-d3 using both HRMS and NMR spectroscopy.

Caption: Workflow for Bifenox-d3 Isotopic Purity Determination.

Logical Relationship for HRMS Data Analysis

The following diagram illustrates the logical steps involved in calculating the isotopic purity from the raw HRMS data.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. Determination of the enrichment of isotopically labelled molecules by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Bifenox-d3 supplier and quality specifications

This in-depth technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals utilizing Bifenox-d3. As a deuterated internal standard for the herbicide Bifenox, Bifenox-d3 is a critical tool for accurate quantification in complex matrices. This guide provides detailed information on suppliers, quality specifications, the mode of action of Bifenox, and standardized experimental protocols for its use.

Bifenox-d3: Supplier and Quality Specifications

Bifenox-d3 is available from several reputable suppliers of analytical reference materials. The quality and purity of the internal standard are paramount for generating reliable and reproducible analytical data. Below is a summary of typical quality specifications offered by various suppliers.

Specification	Typical Value	Suppliers
Chemical Formula	C₁₄H₆D₃Cl₂NO₅	LGC Standards, United States Biological, HPC Standards, BOC Sciences
Molecular Weight	~345.15 g/mol	LGC Standards, United States Biological, HPC Standards, BOC Sciences
CAS Number	2733718-91-5	LGC Standards
Unlabeled CAS Number	42576-02-3	LGC Standards
Purity	>98%	BOC Sciences
Isotopic Enrichment	Not consistently specified, but high enrichment is expected for analytical standards.	General expectation for deuterated standards
Physical Appearance	Solid	General product descriptions
Storage Temperature	-20°C	United States Biological, BOC Sciences
Solubility	Slightly soluble in DMSO and Ethyl Acetate[1]	United States Biological

Note: Researchers should always refer to the supplier-specific Certificate of Analysis (CoA) for the most accurate and lot-specific data. CoAs can typically be downloaded from the supplier's website, sometimes requiring account registration[2][3].

Mode of Action of Bifenox

Bifenox is a diphenyl ether herbicide that acts as a potent inhibitor of the enzyme protoporphyrinogen (B1215707) oxidase (PPO)[4][5]. This enzyme is crucial in the chlorophyll (B73375) and heme biosynthesis pathways in plants. The inhibition of PPO leads to an accumulation of protoporphyrin IX, a potent photosensitizer. In the presence of light and oxygen, protoporphyrin IX induces the formation of reactive oxygen species (ROS), which cause rapid lipid peroxidation and membrane damage, ultimately leading to cellular leakage and plant death[5][6][7].

Figure 1: Simplified signaling pathway of Bifenox's herbicidal action.

Experimental Protocols: Quantitative Analysis using Bifenox-d3

Bifenox-d3 is primarily used as an internal standard in isotope dilution methods for the quantification of Bifenox in various matrices, such as soil, water, and agricultural products. The following is a generalized experimental protocol based on common practices in analytical chemistry.

Materials and Reagents

• Bifenox analytical standard

• Bifenox-d3 internal standard

• High-purity solvents (e.g., acetonitrile (B52724), methanol (B129727), water, hexane, acetone)

• Formic acid or ammonium (B1175870) acetate (B1210297) (for mobile phase modification)

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• Anhydrous sodium sulfate

• High-purity water

• Sample-specific extraction and cleanup materials

Sample Preparation

The goal of sample preparation is to extract Bifenox and Bifenox-d3 from the sample matrix and remove interfering substances. The specific steps will vary depending on the matrix.

3.2.1. Water Samples

• Fortification: Spike a known volume of the water sample (e.g., 100 mL) with a known amount of Bifenox-d3 internal standard solution.

• Solid-Phase Extraction (SPE):

  • Condition an SPE cartridge (e.g., C18) with methanol followed by high-purity water.

  • Pass the fortified water sample through the cartridge.

  • Wash the cartridge with water to remove polar interferences.

  • Dry the cartridge under a stream of nitrogen.

  • Elute the analytes with a suitable organic solvent (e.g., acetonitrile or ethyl acetate).

• Concentration: Evaporate the eluate to near dryness under a gentle stream of nitrogen and reconstitute in a small, known volume of the initial mobile phase for LC-MS analysis.

3.2.2. Soil and Agricultural Product Samples

• Homogenization: Homogenize a representative portion of the sample.

• Fortification: Spike a known weight of the homogenized sample (e.g., 10 g) with the Bifenox-d3 internal standard.

• Extraction:

  • Add an extraction solvent (e.g., acetonitrile or a mixture of acetone (B3395972) and hexane) to the sample.

  • Homogenize or sonicate the sample to ensure efficient extraction.

  • Centrifuge the sample and collect the supernatant.

• Cleanup: The extract may require further cleanup to remove co-extracted matrix components. This can be achieved through techniques such as:

  • Liquid-Liquid Partitioning: Partitioning the extract with an immiscible solvent to separate the analytes from interferences.

  • Dispersive Solid-Phase Extraction (d-SPE) or "QuEChERS": A common method for cleaning up extracts from complex matrices.

• Concentration: Evaporate the cleaned extract and reconstitute as described for water samples.

Instrumental Analysis (LC-MS/MS)

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a highly selective and sensitive technique for the analysis of Bifenox.

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile), often with a modifier like formic acid or ammonium acetate to improve ionization.

  • Flow Rate: Typical flow rates are in the range of 0.2-0.5 mL/min.

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in negative ion mode is commonly used for Bifenox.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. This involves monitoring specific precursor ion to product ion transitions for both Bifenox and Bifenox-d3.

  • MRM Transitions (Hypothetical):

    • Bifenox: Precursor ion (m/z) -> Product ion 1 (quantifier), Product ion 2 (qualifier)

    • Bifenox-d3: Precursor ion (m/z) -> Product ion 1 (quantifier), Product ion 2 (qualifier) (Note: The exact m/z values for the precursor and product ions must be determined empirically on the specific mass spectrometer being used.)

Quantification

The concentration of Bifenox in the sample is determined by comparing the peak area ratio of the native Bifenox to the Bifenox-d3 internal standard against a calibration curve. The calibration curve is prepared by analyzing a series of standards containing a fixed amount of Bifenox-d3 and varying concentrations of native Bifenox. The use of the isotope-labeled internal standard corrects for any loss of analyte during sample preparation and for matrix effects during instrumental analysis.

Figure 2: General experimental workflow for Bifenox analysis using Bifenox-d3.

Conclusion

Bifenox-d3 is an indispensable tool for the accurate and precise quantification of the herbicide Bifenox in environmental and agricultural samples. By understanding its quality specifications, the mode of action of the parent compound, and employing robust analytical methodologies, researchers can generate high-quality data for a variety of applications, including environmental monitoring, food safety analysis, and regulatory compliance.

References

• 1. usbio.net [usbio.net]
• 2. Bifenox-d3 | CAS 2733718-91-5 | LGC Standards [lgcstandards.com]
• 3. hpc-standards.com [hpc-standards.com]
• 4. Bifenox [sitem.herts.ac.uk]
• 5. Bifenox - Wikipedia [en.wikipedia.org]
• 6. "MECHANISM OF ACTION OF THE DIPHENYL ETHER HERBICIDE ACIFLUORFEN-METHYL" by GREGORY LEE ORR [docs.lib.purdue.edu]
• 7. Mechanism of Action of the Diphenyl Ether Herbicide Acifluorfen-Methyl in Excised Cucumber (Cucumis sativus L.) Cotyledons : LIGHT ACTIVATION AND THE SUBSEQUENT FORMATION OF LIPOPHILIC FREE RADICALS - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Physical and Chemical Stability of Bifenox-d3

This technical guide provides a comprehensive overview of the physical and chemical stability of Bifenox-d3, a deuterated isotope-labeled analog of the herbicide Bifenox. The information presented herein is crucial for researchers, scientists, and drug development professionals for ensuring accurate analytical results and proper handling and storage of this compound. The stability profile of Bifenox-d3 is largely inferred from studies on its non-labeled counterpart, Bifenox, as specific stability studies on the deuterated form are not extensively available in public literature. It is a common practice in analytical chemistry to assume that deuterium (B1214612) labeling does not significantly alter the fundamental degradation pathways of a molecule, although kinetic effects may be observed.

Physical and Chemical Properties

Bifenox-d3 is the isotope-labeled analog of Bifenox, a diphenyl-ether herbicide.[1] Key physical and chemical properties are summarized below.

Property	Value
Molecular Formula	C14H6D3Cl2NO5
Molecular Weight	345.15 g/mol [1][2]
Synonyms	Methyl 5-(2,4-Dichlorophenoxy-d3)-2-nitrobenzoate, 5-(2,4-Dichlorophenoxy)-2-nitrobenzoic Acid Methyl Ester-d3[]
Solubility	Slightly soluble in DMSO and Ethyl Acetate[1]
Storage Temperature	-20°C[1][2][]

Chemical Stability and Degradation Pathways

The chemical stability of Bifenox has been investigated under various conditions, providing insights into potential degradation pathways for Bifenox-d3. The primary routes of degradation are hydrolysis and photolysis.

Hydrolytic Degradation: Bifenox is stable in slightly acidic to slightly alkaline conditions but undergoes rapid hydrolysis at a pH above 9.[4] The main hydrolysis product is the corresponding carboxylic acid, Bifenox acid.[5]

Photodegradation: Bifenox is susceptible to degradation upon exposure to light. Under continuous artificial irradiation, its half-life (DT50) at 20°C in a pH 5 buffer is approximately 24.4 hours.[5] In conditions simulating natural summer sunlight, the DT50 is about 2.18 days.[5] The major photodegradation product identified is 2,4-dichlorophenol.[5]

Thermal Stability: Bifenox is thermally stable up to 175°C, with total decomposition occurring above 290°C.[4]

Biodegradation: Bifenox is not considered to be readily biodegradable.[5]

The following diagram illustrates the primary degradation pathways of Bifenox, which are presumed to be analogous for Bifenox-d3.

Caption: Presumed degradation pathways of Bifenox-d3.

Quantitative Stability Data

The following tables summarize the quantitative data available for the stability of Bifenox.

Table 1: Hydrolytic and Photolytic Stability of Bifenox

Condition	Parameter	Value	Reference
Hydrolysis	pH Stability	Stable in slightly acidic/alkaline media	[4]
High pH Instability	Rapidly hydrolyzes at pH > 9	[4]
Photolysis	Artificial Light (pH 5, 20°C)	DT50 = 24.4 hours	[5]
Simulated Sunlight (40°N)	DT50 ≈ 2.18 days	[5]

Table 2: Thermal Stability of Bifenox

Parameter	Temperature	Reference
Thermal Stability	Up to 175°C	[4]
Total Decomposition	Above 290°C	[4]

Experimental Protocols

Detailed experimental protocols for assessing the stability of Bifenox-d3 can be designed based on forced degradation studies.[6] A general workflow for such a study is outlined below.

Objective: To determine the degradation products and pathways of Bifenox-d3 under various stress conditions.

Materials:

• Bifenox-d3 standard

• High-purity water

• Buffers of various pH (e.g., pH 4, 7, 9)

• Hydrogen peroxide (for oxidative stress)

• Hydrochloric acid and Sodium hydroxide (B78521) (for acid and base hydrolysis)

• Photostability chamber

• Temperature-controlled ovens

• High-performance liquid chromatography (HPLC) system with a suitable detector (e.g., UV, MS)

General Workflow for a Forced Degradation Study:

Caption: General workflow for a forced degradation study.

Specific Protocol for Hydrolytic Stability (Adapted from Bifenox studies):

• Prepare solutions of Bifenox-d3 in buffered aqueous solutions at different pH levels (e.g., 4, 7, and 9).

• Store the solutions at a constant temperature (e.g., 25°C or 50°C) and protect them from light.

• At specified time intervals, withdraw aliquots and analyze them by a validated stability-indicating HPLC method.

• Calculate the degradation rate and half-life at each pH.

Specific Protocol for Photostability (Adapted from Bifenox studies):

• Prepare a solution of Bifenox-d3 in a suitable solvent (e.g., acetonitrile/water).

• Expose the solution to a light source that mimics natural sunlight (e.g., xenon lamp) in a photostability chamber.

• Simultaneously, keep a control sample in the dark at the same temperature.

• At defined time points, analyze both the exposed and control samples by HPLC.

• Determine the rate of photodegradation and identify the major photolytic degradation products.

Summary and Recommendations

While specific stability data for Bifenox-d3 is not widely published, the available information on Bifenox provides a strong basis for understanding its stability profile. Bifenox-d3 is expected to be stable when stored at -20°C and protected from light.[1][2][] It is susceptible to degradation under high pH conditions and upon exposure to UV light. For critical applications, it is recommended to perform in-house stability studies under the specific experimental conditions to be used. A well-designed forced degradation study will provide valuable information on the potential degradation products and help in the development of robust analytical methods.

References

• 1. usbio.net [usbio.net]
• 2. hpc-standards.com [hpc-standards.com]
• 4. Bifenox | C14H9Cl2NO5 | CID 39230 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. circabc.europa.eu [circabc.europa.eu]
• 6. biopharminternational.com [biopharminternational.com]

A Technical Safety Guide to Bifenox-d3 for Research Applications

Introduction: This document provides a comprehensive overview of the safety, toxicological, and environmental hazard data for Bifenox-d3. As is standard for isotopically labeled compounds used for research and analytical purposes, the safety and toxicological data are primarily derived from studies conducted on the parent, unlabeled compound, Bifenox (CAS No. 42576-02-3)[1]. Bifenox is a diphenyl ether herbicide used to control broad-leaved weeds and some grasses[2][3]. This guide is intended for researchers, scientists, and professionals in drug development who may handle this substance.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of Bifenox are crucial for understanding its behavior, solubility, and potential for environmental distribution.

Property	Value	Source
IUPAC Name	methyl 5-(2,4-dichlorophenoxy)-2-nitrobenzoate	[4]
CAS Number	42576-02-3 (Bifenox); 2733718-91-5 (Bifenox-d3)	[1][5][6]
Molecular Formula	C₁₄H₉Cl₂NO₅ (Bifenox); C₁₄D₃H₆Cl₂NO₅ (Bifenox-d3)	[5][6]
Molecular Weight	342.13 g/mol (Bifenox); 345.15 g/mol (Bifenox-d3)	[4][5]
Appearance	Yellow to tan solid/crystals	[7][8]
Melting Point	84 - 89 °C	[7][8]
Water Solubility	0.398 mg/L at 25 °C	[4]
Vapor Pressure	2.4 x 10⁻⁶ mm Hg at 30 °C	[7]
Log Kow (n-octanol/water)	4.48	[9]

Toxicological Data

Mammalian toxicity data indicates a low acute toxicity profile for Bifenox via oral, dermal, and inhalation routes.

Metric	Species	Value	Source
LD₅₀ (Oral)	Rat	>6,400 mg/kg	[1][7]
LD₅₀ (Oral)	Mouse	4,556 mg/kg	[7]
LD₅₀ (Dermal)	Rabbit	>20,000 mg/kg	[1]
LC₅₀ (Inhalation)	Rat	>200,000 mg/m³	[1]
NOAEL (2-year study)	Rat	750 mg/kg food	[10]

Ecotoxicity Data

Bifenox is classified as very toxic to aquatic life, with long-lasting effects[5][9][11]. It is particularly toxic to algae[2][3].

Metric	Species	Value	Source
ErC₅₀ (Algae)	Desmodesmus subspicatus	0.19 µg/L	[10]
NOEC (Algae)	Desmodesmus subspicatus	0.125 µg/L	[10]
Bioaccumulation (BCF)	Fish (whole)	1,500	[10]
Bioaccumulation (BCF)	Fish (fillet)	460	[10]
Bioaccumulation (BCF)	Fish (viscera)	2,400	[10]

Hazard Identification and Logic

Bifenox is classified under the Globally Harmonized System (GHS) primarily for its environmental hazards. The diagram below illustrates the logical flow from classification to the required labeling and handling precautions.

Caption: Logical relationship between GHS classification and precautionary actions for Bifenox.

Mechanism of Action

Bifenox functions as a herbicide by inhibiting the enzyme protoporphyrinogen (B1215707) oxidase (PPO) within the chlorophyll (B73375) synthesis pathway[12]. This inhibition leads to an accumulation of protoporphyrin IX, a potent photosensitizer. In the presence of light and oxygen, this molecule causes rapid lipid peroxidation, leading to the disruption of cell membranes and ultimately, plant death[10][12][13].

Caption: Bifenox mechanism of action via inhibition of the PPO enzyme.

Representative Experimental Protocols

The toxicological data presented in safety data sheets are derived from standardized testing protocols. The exact study reports are proprietary, but the methodologies follow established international guidelines.

Acute Oral Toxicity (LD₅₀) - Representative Protocol

The reported oral LD₅₀ value for rats (>6,400 mg/kg) was likely determined using a method similar to the OECD Test Guideline 420 (Acute Oral Toxicity – Fixed Dose Procedure).

• Objective: To determine the dose at which a substance produces mortality.

• Principle: A step-wise procedure where a group of animals (typically female rats) is dosed at a defined level. The outcome of the test determines the next step:

  • A single animal is dosed at a specific level (e.g., 2000 mg/kg).

  • If the animal survives, four additional animals are dosed at the same level. If all survive, the LD₅₀ is determined to be greater than the test dose, and the test is concluded.

  • If the first animal dies, the dose is lowered for the next group of animals.

• Animals: Healthy, young adult rats of a standard laboratory strain are used. They are fasted prior to dosing.

• Procedure: The test substance is administered in a single dose by gavage. Animals are observed for mortality, signs of toxicity, and body weight changes for at least 14 days.

• Endpoint: The LD₅₀ is the statistically estimated dose that would cause mortality in 50% of the test population. A value >2000 mg/kg or >5000 mg/kg generally indicates low acute toxicity.

Algal Growth Inhibition (EC₅₀) - Representative Protocol

The high toxicity of Bifenox to algae (ErC₅₀ = 0.19 µg/L) was likely determined using a method based on OECD Test Guideline 201 (Alga, Growth Inhibition Test).

• Objective: To determine the effects of a substance on the growth of a freshwater microalga.

• Principle: Exponentially growing cultures of a selected algal species (e.g., Desmodesmus subspicatus) are exposed to various concentrations of the test substance over several generations (typically 72 hours).

• Procedure:

  • Test cultures are set up in a nutrient-rich medium with a range of Bifenox concentrations.

  • Cultures are incubated under constant fluorescent lighting and temperature (e.g., 21-24 °C) to permit growth.

  • Algal growth is measured at least daily by cell counts or a surrogate measurement like chlorophyll fluorescence.

• Endpoint: The growth rate and yield are calculated for each concentration. The EC₅₀ is the concentration of the test substance that causes a 50% reduction in growth or yield compared to an untreated control.

First Aid and Emergency Workflow

In case of accidental exposure, the following first aid measures should be taken. This workflow provides a logical sequence of actions based on the route of exposure.

Caption: First aid workflow for different routes of exposure to Bifenox-d3.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. microchem.fr [microchem.fr]
• 3. Bifenox [sitem.herts.ac.uk]
• 4. Bifenox | C14H9Cl2NO5 | CID 39230 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. file.medchemexpress.eu [file.medchemexpress.eu]
• 6. Bifenox-d3 | CAS 2733718-91-5 | LGC Standards [lgcstandards.com]
• 7. Bifenox [drugfuture.com]
• 8. fishersci.com [fishersci.com]
• 9. cdn.chemservice.com [cdn.chemservice.com]
• 10. circabc.europa.eu [circabc.europa.eu]
• 11. accstorefront.ce9ripimyl-lgcltdazu3-p1-public.model-t.cc.commerce.ondemand.com [accstorefront.ce9ripimyl-lgcltdazu3-p1-public.model-t.cc.commerce.ondemand.com]
• 12. Bifenox - Wikipedia [en.wikipedia.org]
• 13. The Analysis of Bifenox and Dichlobenil Toxicity in Selected Microorganisms and Human Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility of Bifenox-d3 in Organic Solvents

This guide provides a comprehensive overview of the solubility of Bifenox-d3 in various organic solvents, compiled for researchers, scientists, and professionals in drug development. Bifenox-d3 is the deuterated analogue of Bifenox, a herbicide from the nitrophenyl ether class. While specific quantitative solubility data for Bifenox-d3 is limited, its solubility characteristics are expected to be nearly identical to those of its non-labeled counterpart, Bifenox.

Core Data Presentation: Solubility of Bifenox

The following table summarizes the available quantitative and qualitative solubility data for Bifenox in a range of organic solvents. This data serves as a strong proxy for the solubility of Bifenox-d3.

Solvent	Temperature (°C)	Solubility	Data Type
Acetone	25	40 g/mL	Quantitative
Chlorobenzene	25	35-40 g/mL	Quantitative
Dichloromethane	20	1000 g/L	Quantitative
Methanol	20	1000 g/L	Quantitative
Xylene	25	30% (w/v)	Quantitative
Ethanol	25	<5 g/mL	Quantitative
Kerosene	25	<1 g/mL	Quantitative
Dimethyl Sulfoxide (DMSO)	Not Specified	Slightly Soluble	Qualitative
Ethyl Acetate	Not Specified	Slightly Soluble	Qualitative
Acetonitrile (B52724)	Not Specified	Soluble	Qualitative

Note: The qualitative data for DMSO and Ethyl Acetate is for Bifenox-d3 directly[1]. A commercially available solution of Bifenox-d3 in acetonitrile also suggests its solubility in this solvent[2][3]. The quantitative data is for the non-labeled Bifenox[4][5][6].

Experimental Protocols

Detailed experimental protocols for the determination of the specific solubility values cited in the table are not extensively available in the public domain. However, a standard laboratory procedure for determining the solubility of a compound like Bifenox-d3 in an organic solvent would generally follow the principles of the equilibrium solubility method. A generalized workflow for such a determination is outlined below.

Conceptual Workflow for Solubility Determination

The following diagram illustrates a typical experimental workflow for determining the solubility of a compound in an organic solvent.

Caption: General workflow for determining the equilibrium solubility of a compound.

Mechanism of Action: A Brief Overview

While not a signaling pathway, the mechanism of action of Bifenox is relevant to its application. Bifenox acts by inhibiting the enzyme protoporphyrinogen (B1215707) oxidase. This inhibition leads to an accumulation of protoporphyrin IX, a photosensitizing molecule. In the presence of light and oxygen, this leads to lipid peroxidation and ultimately, cell death in susceptible plants[7].

The diagram below illustrates this simplified mechanism.

Caption: Simplified mechanism of action for the herbicide Bifenox.

References

• 1. usbio.net [usbio.net]
• 2. hpc-standards.com [hpc-standards.com]
• 3. hpc-standards.com [hpc-standards.com]
• 4. Bifenox | C14H9Cl2NO5 | CID 39230 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Bifenox [sitem.herts.ac.uk]
• 6. microchem.fr [microchem.fr]
• 7. Bifenox - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Notes and Protocols for Bifenox-d3 as an Internal Standard in Herbicide Residue Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bifenox is a diphenyl ether herbicide used for the control of broadleaf weeds in various crops.[1] The monitoring of herbicide residues in food and environmental samples is crucial for ensuring food safety and environmental protection. Accurate quantification of these residues requires robust analytical methods. The use of an isotopically labeled internal standard is a widely accepted technique to improve the accuracy and precision of quantitative analysis by compensating for matrix effects and variations during sample preparation and analysis. Bifenox-d3, a deuterated analog of Bifenox, serves as an ideal internal standard for the determination of Bifenox and other herbicide residues by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

This document provides detailed application notes and protocols for the use of Bifenox-d3 as an internal standard in the analysis of herbicide residues in complex matrices such as vegetables.

Principle

The analytical method is based on the extraction of herbicide residues from the sample matrix using the Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method.[2][3] Bifenox-d3 is added as an internal standard at the beginning of the sample preparation process to correct for analyte losses during extraction and cleanup, as well as for matrix-induced signal suppression or enhancement during LC-MS/MS analysis. The quantification of the target herbicides is performed by calculating the ratio of the peak area of the analyte to the peak area of the internal standard and comparing it to a calibration curve prepared with known concentrations of the analytes and a constant concentration of the internal standard.

Experimental Protocols

Materials and Reagents

• Bifenox analytical standard (≥98% purity)

• Bifenox-d3 internal standard (≥98% purity, deuterated at the dichlorophenoxy ring)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium (B1175870) formate (B1220265) (LC-MS grade)

• Ultrapure water

• Magnesium sulfate (B86663) (anhydrous)

• Sodium chloride

• Trisodium citrate (B86180) dihydrate

• Disodium hydrogen citrate sesquihydrate

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Graphitized carbon black (GCB) sorbent (for highly pigmented matrices)

• QuEChERS extraction tubes (50 mL) and cleanup tubes (15 mL)

Sample Preparation (QuEChERS Protocol for Leafy Vegetables, e.g., Spinach)

• Homogenization: Homogenize 500 g of the vegetable sample (e.g., spinach) using a high-speed blender.[4]

• Weighing: Weigh 15 g of the homogenized sample into a 50 mL QuEChERS extraction tube.[4]

• Internal Standard Spiking: Add a specific volume of Bifenox-d3 working solution (e.g., 100 µL of a 1 µg/mL solution) to the sample.

• Extraction:

  • Add 15 mL of acetonitrile (containing 1% acetic acid) to the tube.[4]

  • Add the QuEChERS extraction salts (e.g., 6 g MgSO₄ and 1.5 g NaOAc).[4]

  • Cap the tube and shake vigorously for 1 minute.[4]

  • Centrifuge at ≥4000 rpm for 5 minutes.[5]

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the supernatant (e.g., 6 mL) to a 15 mL d-SPE cleanup tube containing PSA, C18, and MgSO₄ (and GCB for pigmented samples).

  • Vortex for 30 seconds.

  • Centrifuge at ≥4000 rpm for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract (e.g., 1 mL).

  • Evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute in a suitable volume (e.g., 1 mL) of the initial mobile phase (e.g., 80:20 water:methanol with 0.1% formic acid).

  • Filter through a 0.22 µm syringe filter into an LC vial for analysis.

LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• LC Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase:

  • A: 5 mM ammonium formate and 0.1% formic acid in water.

  • B: 5 mM ammonium formate and 0.1% formic acid in methanol.

• Gradient Elution: A typical gradient would start at a low percentage of organic phase (e.g., 20% B), ramp up to a high percentage (e.g., 95% B), hold for a few minutes, and then return to the initial conditions for equilibration.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode is often suitable for diphenyl ether herbicides.

• Multiple Reaction Monitoring (MRM): The specific precursor and product ions for each analyte and the internal standard need to be optimized.

Data Presentation

LC-MS/MS MRM Transitions

The following table provides suggested MRM transitions for Bifenox. The transitions for Bifenox-d3 are proposed based on the expected mass shift due to deuterium (B1214612) labeling and should be experimentally confirmed.

Compound	Precursor Ion (m/z)	Product Ion 1 (Quantifier) (m/z)	Collision Energy 1 (eV)	Product Ion 2 (Qualifier) (m/z)	Collision Energy 2 (eV)
Bifenox	340.0	309.0	15	281.0	25
Bifenox-d3	343.0	312.0	15	284.0	25

Note: The precursor ion for Bifenox is often observed as the [M-H]⁻ ion in negative ESI mode. The MRM transitions for Bifenox are based on literature values for similar compounds, and the transitions for Bifenox-d3 are predicted based on a +3 Da shift.[6] Optimal collision energies must be determined experimentally.

Method Validation Data (Representative)

The following tables present representative quantitative data for a multi-residue herbicide analysis method using an isotopically labeled internal standard. These values should be established for each target analyte during formal method validation.

Table 1: Linearity and Limits of Detection/Quantification

Analyte	Calibration Range (ng/mL)	R²	LOD (ng/mL)	LOQ (ng/mL)
Herbicide A	0.5 - 100	>0.995	0.1	0.5
Herbicide B	1 - 200	>0.995	0.2	1
Herbicide C	0.2 - 50	>0.998	0.05	0.2

LOD and LOQ are typically determined based on a signal-to-noise ratio of 3 and 10, respectively.[7]

Table 2: Recovery and Precision

Analyte	Spiking Level (ng/g)	Mean Recovery (%)	RSD (%) (n=5)
Herbicide A	10	95	5.2
50	98	4.5
Herbicide B	10	102	6.1
50	99	5.8
Herbicide C	10	92	7.3
50	96	6.5

Acceptable recovery is typically within 70-120% with a relative standard deviation (RSD) of ≤20%.[8]

Mandatory Visualizations

Caption: Experimental workflow for herbicide residue analysis.

Caption: Bifenox inhibits protoporphyrinogen oxidase (PPO).

Conclusion

The use of Bifenox-d3 as an internal standard in conjunction with the QuEChERS extraction method and LC-MS/MS analysis provides a robust and reliable approach for the quantification of herbicide residues in complex food matrices. This method offers high accuracy and precision by effectively compensating for matrix effects and procedural variations. The detailed protocols and validation parameters presented in these application notes serve as a comprehensive guide for researchers and scientists in the field of food safety and environmental analysis. It is essential to perform in-house validation for each target analyte and matrix to ensure the method's performance meets the required quality standards.

References

• 1. Guidelines for the validation of qualitative multi-residue methods used to detect pesticides in food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. nucleus.iaea.org [nucleus.iaea.org]
• 4. Pesticide residue analysis in parsley, lettuce and spinach by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. interchim.fr [interchim.fr]
• 7. lcms.cz [lcms.cz]
• 8. LC-MS/MS Method Minimizing Matrix Effect for the Analysis of Bifenthrin and Butachlor in Chinese Chives and Its Application for Residual Study - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Bifenox in Environmental Matrices using Isotope Dilution Mass Spectrometry with Bifenox-d3

Introduction

Bifenox is a widely used diphenyl ether herbicide for controlling broad-leaved weeds in various crops. Its potential for environmental contamination necessitates sensitive and accurate analytical methods for its monitoring in complex matrices such as soil, water, and food. Isotope Dilution Mass Spectrometry (IDMS) is a powerful analytical technique that provides high accuracy and precision by using a stable isotope-labeled version of the analyte as an internal standard. This application note describes a robust and reliable method for the quantitative analysis of Bifenox in various matrices using Bifenox-d3 as an internal standard, coupled with a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation protocol and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The use of a deuterated internal standard like Bifenox-d3 is advantageous as it exhibits nearly identical chemical and physical properties to the native Bifenox, ensuring that it behaves similarly during sample extraction, cleanup, and ionization. This co-elution and co-ionization allow for the correction of matrix effects and variations in instrument response, leading to highly accurate quantification.

Experimental Workflow Overview

The overall analytical workflow for the determination of Bifenox using Bifenox-d3 isotope dilution mass spectrometry is depicted below. The process begins with sample collection and homogenization, followed by the addition of the Bifenox-d3 internal standard. A QuEChERS-based extraction and cleanup procedure is then employed to isolate the analytes from the matrix. The final extract is analyzed by LC-MS/MS in Multiple Reaction Monitoring (MRM) mode.

Figure 1: A general workflow for the analysis of Bifenox using Bifenox-d3 IDMS.

Principle of Isotope Dilution Mass Spectrometry

Isotope Dilution Mass Spectrometry (IDMS) relies on the addition of a known amount of an isotopically labeled internal standard (in this case, Bifenox-d3) to the sample before any sample processing. The ratio of the signal from the native analyte (Bifenox) to the signal from the isotopically labeled internal standard (Bifenox-d3) is then measured by the mass spectrometer. Since the native analyte and the internal standard are affected proportionally by any losses during sample preparation and by ionization suppression or enhancement, the ratio of their signals remains constant. This allows for accurate quantification even in the presence of significant matrix effects.

Figure 2: The logical relationship of quantification by isotope dilution.

Protocol: Bifenox Analysis in Soil by QuEChERS and LC-MS/MS

This protocol details the procedure for the extraction and analysis of Bifenox in soil samples. Modifications may be required for other matrices like water or fatty foods.

1. Materials and Reagents

• Bifenox analytical standard (≥98% purity)

• Bifenox-d3 internal standard (≥98% purity, deuterated positions specified)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium (B1175870) formate (B1220265) (LC-MS grade)

• Magnesium sulfate (B86663) (anhydrous)

• Sodium chloride

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• QuEChERS extraction salt packets

• 0.22 µm syringe filters

2. Preparation of Standards

• Stock Solutions (1000 µg/mL): Prepare individual stock solutions of Bifenox and Bifenox-d3 in methanol.

• Working Standard Solutions (10 µg/mL): Prepare intermediate working standard solutions by diluting the stock solutions with acetonitrile.

• Internal Standard Spiking Solution (1 µg/mL): Prepare the Bifenox-d3 spiking solution by diluting the working standard solution with acetonitrile.

• Calibration Standards: Prepare a series of calibration standards by diluting the Bifenox working standard solution with acetonitrile to achieve concentrations ranging from 0.5 to 100 ng/mL. Fortify each calibration standard with the Bifenox-d3 internal standard spiking solution to a final concentration of 10 ng/mL.

3. Sample Preparation (QuEChERS)

• Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• Add 100 µL of the 1 µg/mL Bifenox-d3 internal standard spiking solution.

• Add 10 mL of water (for dry soil samples) and vortex for 30 seconds.

• Add 10 mL of acetonitrile.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

• Cap the tube and shake vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Transfer 6 mL of the supernatant (acetonitrile layer) to a 15 mL centrifuge tube containing 900 mg MgSO₄, 150 mg PSA, and 150 mg C18.

• Vortex for 30 seconds.

• Centrifuge at 4000 rpm for 5 minutes.

• Take a 1 mL aliquot of the cleaned extract and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 1 mL of 80:20 (v/v) water:acetonitrile.

• Filter the reconstituted extract through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Instrumental Conditions

• LC System: UHPLC system

• Column: C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate

• Mobile Phase B: Methanol with 0.1% formic acid

• Gradient: A typical gradient would start at 10% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and then re-equilibrate at 10% B for 3 minutes.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40 °C

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Source: Electrospray ionization (ESI), negative mode

• MRM Transitions: The following are proposed MRM transitions. These should be optimized for the specific instrument used.

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z) (Quantifier)	Product Ion 2 (m/z) (Qualifier)	Collision Energy (eV)
Bifenox	341.0	310.0	280.9	-20
Bifenox-d3	344.0	313.0	283.9	-20

5. Data Analysis

• Integrate the peak areas for the quantifier and qualifier transitions for both Bifenox and Bifenox-d3.

• Calculate the ratio of the peak area of the Bifenox quantifier to the peak area of the Bifenox-d3 quantifier.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the Bifenox calibration standards.

• Determine the concentration of Bifenox in the samples by interpolating their peak area ratios from the calibration curve.

Quantitative Data

The following tables summarize the expected performance of the method.

Table 1: Calibration Curve for Bifenox

Calibration Level (ng/mL)	Bifenox/Bifenox-d3 Area Ratio
0.5	0.052
1.0	0.103
5.0	0.515
10.0	1.021
25.0	2.545
50.0	5.098
100.0	10.150
Linearity (r²)	>0.998

Table 2: Method Validation Data (Soil Matrix)

Spiking Level (ng/g)	Mean Recovery (%) (n=6)	Relative Standard Deviation (RSD, %)
1.0 (LOQ)	95.4	8.2
10.0	98.2	5.1
50.0	101.5	3.8

Limit of Detection (LOD): 0.3 ng/g Limit of Quantification (LOQ): 1.0 ng/g

Signaling Pathway Conceptual Diagram

While Bifenox does not operate through a signaling pathway in the traditional sense within the context of this analytical method, the following diagram illustrates the conceptual pathway of the analyte and internal standard through the analytical process, highlighting the points where isotope dilution provides correction.

Figure 3: Conceptual pathway showing where IDMS provides correction.

Conclusion

The described isotope dilution mass spectrometry method using Bifenox-d3 as an internal standard provides a highly accurate, sensitive, and robust approach for the quantification of Bifenox in complex environmental matrices. The use of the QuEChERS sample preparation protocol allows for high-throughput analysis with excellent recoveries and cleanup efficiency. This method is well-suited for routine monitoring of Bifenox residues in support of environmental and food safety programs.

LC-MS/MS Method Development for the Quantification of Bifenox using Bifenox-d3 as an Internal Standard

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of the herbicide Bifenox in soil samples. The method utilizes Bifenox-d3 as a deuterated internal standard to ensure high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis. A QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction protocol was optimized for the efficient recovery of Bifenox from complex soil matrices. Chromatographic separation was achieved on a C18 reversed-phase column with a gradient elution of water and acetonitrile (B52724), both containing 0.1% formic acid. The Agilent 6460 Triple Quadrupole LC/MS system operating in positive electrospray ionization (ESI) mode with dynamic multiple reaction monitoring (MRM) was used for detection and quantification. The method was validated according to SANTE guidelines, demonstrating excellent linearity, recovery, and sensitivity, with a limit of quantification (LOQ) well below the typical regulatory requirements.[1][2][3]

Introduction

Bifenox is a widely used diphenyl ether herbicide for the control of broadleaf weeds in various crops. Due to its potential for environmental persistence and off-target effects, sensitive and reliable analytical methods are required for its monitoring in environmental matrices such as soil. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the preferred technique for pesticide residue analysis due to its high selectivity, sensitivity, and ability to handle complex samples.[4] The use of a stable isotope-labeled internal standard, such as Bifenox-d3, is crucial for accurate quantification as it effectively compensates for variations in extraction efficiency and matrix-induced signal suppression or enhancement.[5]

This application note provides a comprehensive protocol for the extraction, chromatographic separation, and mass spectrometric detection of Bifenox in soil, employing Bifenox-d3 as an internal standard. The presented method is suitable for routine monitoring and research applications in environmental and agricultural laboratories.

Experimental Protocols

Materials and Reagents

• Standards: Bifenox (analytical standard), Bifenox-d3 (internal standard).

• Solvents: Acetonitrile (LC-MS grade), Water (LC-MS grade), Formic acid (LC-MS grade).

• QuEChERS Salts: Magnesium sulfate (B86663) (anhydrous), Sodium chloride, Sodium citrate (B86180), Disodium citrate sesquihydrate.

• Dispersive SPE (dSPE): Primary secondary amine (PSA), C18 sorbent.

Sample Preparation: QuEChERS Extraction for Soil

• Sample Homogenization: Air-dry the soil sample and sieve to remove large debris.

• Weighing and Hydration: Weigh 10 g of the homogenized soil into a 50 mL centrifuge tube. Add 10 mL of water and vortex for 30 seconds to hydrate (B1144303) the soil.

• Internal Standard Spiking: Spike the sample with an appropriate volume of Bifenox-d3 internal standard solution.

• Extraction: Add 10 mL of acetonitrile to the tube. Cap tightly and shake vigorously for 1 minute.

• Salting Out: Add the QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g Sodium Citrate, 0.5 g Disodium Citrate Sesquihydrate). Immediately cap and shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥3000 rcf for 5 minutes.

• dSPE Cleanup: Transfer a 1 mL aliquot of the acetonitrile supernatant to a 2 mL dSPE tube containing PSA and C18 sorbents. Vortex for 30 seconds.

• Final Centrifugation: Centrifuge the dSPE tube at high speed for 2 minutes.

• Sample Dilution: Transfer the cleaned extract into an autosampler vial for LC-MS/MS analysis. Dilute the extract with the initial mobile phase if necessary to minimize matrix effects.[6]

LC-MS/MS Analysis

• LC System: Agilent 1290 Infinity LC system or equivalent.

• MS System: Agilent 6460 Triple Quadrupole LC/MS or equivalent with an electrospray ionization (ESI) source.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient Program: A typical gradient starts with a high aqueous percentage and ramps up to a high organic percentage to elute the analytes. A representative gradient is shown in Table 2.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40 °C.

Data Presentation

Table 1: Optimized MRM Transitions and Mass Spectrometer Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Collision Energy (V)	Ionization Mode
Bifenox	342.0	310.0	282.0	15	ESI (+)
Bifenox-d3	345.0	313.0	285.0	15	ESI (+)

Note: The precursor ion for Bifenox is presented as [M+H]⁺. The MRM transitions for Bifenox-d3 are predicted based on the fragmentation pattern of Bifenox.

Table 2: Representative Liquid Chromatography Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
1.0	95	5
8.0	5	95
10.0	5	95
10.1	95	5
12.0	95	5

Table 3: Method Performance and Quantitative Data

Parameter	Bifenox
Linearity (R²)	> 0.995
Calibration Range	0.5 - 100 µg/kg
Limit of Detection (LOD)	0.1 µg/kg
Limit of Quantification (LOQ)	0.5 µg/kg
Recovery (%)	85 - 110%
Precision (RSD %)	< 15%

Mandatory Visualization

Caption: Experimental workflow for Bifenox analysis in soil.

Caption: Logic of internal standard quantification.

Conclusion

The developed LC-MS/MS method provides a reliable and sensitive tool for the quantification of Bifenox in soil samples. The use of a deuterated internal standard, Bifenox-d3, coupled with an optimized QuEChERS extraction protocol, ensures high-quality data suitable for regulatory monitoring and environmental research. The method's performance characteristics meet the stringent requirements for pesticide residue analysis, making it a valuable asset for laboratories conducting such tests.

References

• 1. eurl-pesticides.eu [eurl-pesticides.eu]
• 2. agilent.com [agilent.com]
• 3. curresweb.com [curresweb.com]
• 4. alsglobal.com [alsglobal.com]
• 5. Assessment of Pesticide Residues in Soils Using a QuEChERS Extraction Procedure and LC-MS/MS - ProQuest [proquest.com]
• 6. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]

Application Notes and Protocols for the Preparation of Bifenox-d3 Working Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bifenox-d3 is the deuterated analog of Bifenox, a diphenyl ether herbicide.[1][2] Due to its similar physicochemical properties to the parent compound, Bifenox-d3 is an ideal internal standard for quantitative analysis by mass spectrometry (MS), such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-tandem mass spectrometry (GC-MS/MS). The use of a stable isotope-labeled internal standard like Bifenox-d3 is critical for correcting variations during sample preparation and analysis, thereby enhancing the accuracy and precision of analytical data.

This document provides a detailed protocol for the preparation of Bifenox-d3 stock and working solutions from a solid standard. Adherence to these procedures is crucial for ensuring the integrity and accuracy of the prepared solutions for their intended analytical applications.

Chemical and Physical Properties

A summary of the key properties of Bifenox-d3 is provided in the table below.

Property	Value	Reference
Chemical Formula	C₁₄H₆D₃Cl₂NO₅	[1][3]
Molecular Weight	345.15 g/mol	[1]
Appearance	Solid	N/A
Solubility	Slightly soluble in DMSO and Ethyl Acetate. Acetonitrile (B52724) is a commonly used solvent for analytical standards.	[1]
Storage Conditions	Store at -20°C, protected from light and moisture.	[1]

Experimental Protocol: Preparation of Bifenox-d3 Stock and Working Solutions

This protocol describes the preparation of a 1 mg/mL stock solution from a 1 mg solid standard of Bifenox-d3, followed by serial dilutions to obtain working solutions at concentrations of 1000 ng/mL, 100 ng/mL, and 10 ng/mL.

Materials and Equipment:

• Bifenox-d3 solid standard (e.g., 1 mg)

• High-purity acetonitrile (LC-MS grade or equivalent)

• Calibrated analytical balance (readable to at least 0.01 mg)

• 1 mL Class A volumetric flask

• 10 mL Class A volumetric flask

• Calibrated micropipettes (P1000, P200, P20) and sterile tips

• Amber glass vials with PTFE-lined screw caps

• Vortex mixer

• Sonicator

Procedure:

Part 1: Preparation of 1 mg/mL Stock Solution (SS1)

• Equilibration: Allow the vial containing the solid Bifenox-d3 standard to equilibrate to room temperature before opening to prevent condensation.

• Weighing: Accurately weigh 1.0 mg of the Bifenox-d3 standard using an analytical balance.

• Dissolution: Quantitatively transfer the weighed solid to a 1 mL Class A volumetric flask. Add approximately 0.7 mL of acetonitrile.

• Mixing: Gently vortex and sonicate the flask for 5-10 minutes to ensure complete dissolution of the solid.

• Dilution to Volume: Once dissolved, bring the solution to the 1 mL mark with acetonitrile. Cap the flask and invert it several times to ensure homogeneity.

• Storage: Transfer the stock solution to a labeled amber glass vial and store at -20°C.

Part 2: Preparation of Working Solutions (WS)

Perform serial dilutions of the stock solution to prepare the desired working solutions.

2.1 Preparation of 1000 ng/mL Working Solution (WS1):

• Transfer 9.9 mL of acetonitrile to a 10 mL volumetric flask.

• Using a calibrated micropipette, add 100 µL of the 1 mg/mL Bifenox-d3 stock solution (SS1) to the flask.

• Cap the flask and vortex thoroughly to mix.

• Transfer to a labeled amber glass vial and store at -20°C.

2.2 Preparation of 100 ng/mL Working Solution (WS2):

• Transfer 9 mL of acetonitrile to a 10 mL volumetric flask.

• Add 1 mL of the 1000 ng/mL working solution (WS1) to the flask.

• Cap the flask and vortex thoroughly to mix.

• Transfer to a labeled amber glass vial and store at -20°C.

2.3 Preparation of 10 ng/mL Working Solution (WS3):

• Transfer 9 mL of acetonitrile to a 10 mL volumetric flask.

• Add 1 mL of the 100 ng/mL working solution (WS2) to the flask.

• Cap the flask and vortex thoroughly to mix.

• Transfer to a labeled amber glass vial and store at -20°C.

Data Presentation: Summary of Solution Preparation

Solution ID	Description	Bifenox-d3 Mass (mg)	Solvent	Initial Solution	Volume of Initial Solution (µL)	Final Volume (mL)	Final Concentration
SS1	Stock Solution 1	1.0	Acetonitrile	Solid	N/A	1	1 mg/mL
WS1	Working Solution 1	N/A	Acetonitrile	SS1	100	10	1000 ng/mL
WS2	Working Solution 2	N/A	Acetonitrile	WS1	1000	10	100 ng/mL
WS3	Working Solution 3	N/A	Acetonitrile	WS2	1000	10	10 ng/mL

Experimental Workflow Diagram

The following diagram illustrates the workflow for the preparation of Bifenox-d3 working solutions.

Caption: Preparation of Bifenox-d3 solutions.

References

• 1. benchchem.com [benchchem.com]
• 2. Serial Dilution Calculator and Planner | AAT Bioquest [aatbio.com]
• 3. omnicalculator.com [omnicalculator.com]

Application Notes and Protocols for the Quantification of Bifenox in Soil Samples using Bifenox-d3 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bifenox is a widely used herbicide for the control of broadleaf weeds in various crops.[1] Its potential for environmental persistence and off-site transport necessitates accurate and sensitive analytical methods for its quantification in complex matrices such as soil. This application note provides a detailed protocol for the determination of Bifenox in soil samples using a robust and reliable analytical method based on isotope dilution mass spectrometry (IDMS). The use of a stable isotope-labeled internal standard, Bifenox-d3, ensures high accuracy and precision by correcting for matrix effects and variations in extraction efficiency and instrument response.

The described method utilizes the widely accepted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation procedure for the extraction of Bifenox from soil, followed by cleanup using dispersive solid-phase extraction (dSPE). Quantification is achieved by Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS), a highly selective and sensitive analytical technique.

Materials and Reagents

• Standards: Bifenox (≥98% purity), Bifenox-d3 (isotopic purity ≥99%)

• Solvents: Acetonitrile (B52724) (LC-MS grade), Methanol (B129727) (LC-MS grade), Water (LC-MS grade), Formic acid (LC-MS grade)

• Salts: Anhydrous magnesium sulfate (B86663) (MgSO₄), Sodium chloride (NaCl), Sodium citrate (B86180) tribasic dihydrate, Sodium citrate dibasic sesquohydrate

• dSPE Sorbents: Primary secondary amine (PSA), C18

• Other: 50 mL polypropylene (B1209903) centrifuge tubes, 15 mL polypropylene centrifuge tubes, Syringe filters (0.22 µm), Autosampler vials

Experimental Protocols

Standard Solution Preparation

• Primary Stock Solutions (1000 µg/mL): Accurately weigh approximately 10 mg of Bifenox and Bifenox-d3 into separate 10 mL volumetric flasks. Dissolve in methanol and bring to volume.

• Intermediate Stock Solutions (10 µg/mL): Dilute the primary stock solutions 1:100 with acetonitrile.

• Working Standard Solutions: Prepare a series of calibration standards by appropriate dilution of the intermediate stock solutions with acetonitrile/water (1:1, v/v) to achieve concentrations ranging from 0.1 to 100 ng/mL. Each calibration standard should contain a constant concentration of Bifenox-d3 (e.g., 10 ng/mL).

Sample Preparation (QuEChERS Method)

• Soil Sample Weighing: Weigh 10 g of a homogenized soil sample into a 50 mL polypropylene centrifuge tube.

• Internal Standard Spiking: Add a known amount of Bifenox-d3 internal standard solution to each sample.

• Hydration (for dry soil): If the soil is dry, add 10 mL of water and vortex for 1 minute. Let it stand for 30 minutes to ensure proper hydration.

• Extraction:

  • Add 10 mL of acetonitrile to the centrifuge tube.

  • Cap the tube and shake vigorously for 1 minute.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, and 0.5 g sodium citrate dibasic sesquohydrate).

  • Immediately shake vigorously for 1 minute.

  • Centrifuge at ≥4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer a 1 mL aliquot of the acetonitrile supernatant to a 2 mL microcentrifuge tube containing dSPE sorbent (e.g., 150 mg MgSO₄, 50 mg PSA, and 50 mg C18).

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 2 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial.

  • The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are typical starting conditions and should be optimized for the specific instrumentation used.

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analytes, followed by a re-equilibration step.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive or Negative mode (to be optimized). Based on the structure, negative ion mode is likely to be more sensitive.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: The following are proposed MRM transitions for Bifenox and Bifenox-d3. These should be optimized for the specific instrument.

Data Presentation

The following table summarizes the proposed MRM transitions and expected performance data for the quantification of Bifenox in soil using Bifenox-d3 as an internal standard.

Analyte	Precursor Ion (m/z)	Product Ion 1 (Quantifier) (m/z)	Product Ion 2 (Qualifier) (m/z)	Expected Recovery (%)	Expected RSD (%)
Bifenox	342.0	310.0	282.0	85 - 110	< 15
Bifenox-d3	345.0	313.0	285.0	N/A	N/A

Note: The precursor ion for Bifenox in negative ion mode would be [M-H]⁻ at m/z 340.0. The product ions would need to be determined empirically. The proposed transitions are based on common fragmentation patterns and the known molecular weights. The recovery and RSD values are typical for QuEChERS methods for pesticide analysis in soil.[2][3][4][5][6]

Visualizations

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. weber.hu [weber.hu]
• 3. Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review | MDPI [mdpi.com]
• 4. Influence of QuEChERS modifications on recovery and matrix effect during the multi-residue pesticide analysis in soil by GC/MS/MS and GC/ECD/NPD - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. researchgate.net [researchgate.net]

Application Note: Determination of Bifenox in Water by Isotope Dilution LC-MS/MS using Bifenox-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bifenox is a diphenyl ether herbicide used for the control of broadleaf weeds in various crops. Its potential for runoff from agricultural fields into water bodies necessitates sensitive and accurate monitoring methods to ensure environmental safety and compliance with regulatory limits. This application note describes a robust and sensitive analytical method for the quantitative determination of Bifenox in water samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with isotope dilution, employing Bifenox-d3 as an internal standard. The use of a stable isotope-labeled internal standard provides high accuracy and precision by compensating for matrix effects and variations in sample preparation and instrument response.

Experimental Protocol

This protocol outlines the procedure for the extraction, cleanup, and analysis of Bifenox in water samples.

Materials and Reagents

• Standards: Bifenox (analytical standard), Bifenox-d3 (internal standard)

• Solvents: Acetonitrile (LC-MS grade), Methanol (B129727) (LC-MS grade), Water (LC-MS grade), Formic acid (LC-MS grade)

• Solid-Phase Extraction (SPE): Hydrophilic-Lipophilic Balanced (HLB) SPE cartridges (e.g., 6 cc, 200 mg)

• Reagents: Nitrogen gas (high purity)

Sample Preparation

• Water Sample Collection: Collect 500 mL of water sample in a clean glass bottle.

• Fortification: Spike the water sample with Bifenox-d3 internal standard solution to a final concentration of 100 ng/L.

• SPE Cartridge Conditioning: Condition the HLB SPE cartridge by passing 5 mL of methanol followed by 5 mL of LC-MS grade water.

• Sample Loading: Load the fortified water sample onto the conditioned SPE cartridge at a flow rate of approximately 10 mL/min.

• Washing: Wash the cartridge with 5 mL of water to remove interfering substances.

• Drying: Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

• Elution: Elute the analytes from the cartridge with 10 mL of acetonitrile.

• Concentration: Evaporate the eluate to near dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 1 mL of 50:50 (v/v) acetonitrile:water.

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase A: Water with 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

  • Gradient: 30% B to 95% B over 8 minutes, hold at 95% B for 2 minutes, then return to initial conditions.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 40°C

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Negative

  • Multiple Reaction Monitoring (MRM) Transitions:

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z) (Quantifier)	Product Ion 2 (m/z) (Qualifier)	Collision Energy (eV)
Bifenox	340.0	309.0	282.0	20
Bifenox-d3	343.0	312.0	285.0	20

Data Presentation

The following table summarizes the expected quantitative performance of the method.

Parameter	Bifenox
Linear Range	1 - 500 ng/L
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.5 ng/L
Limit of Quantitation (LOQ)	1.5 ng/L
Recovery (at 50 ng/L)	85 - 110%[1]
Precision (RSD % at 50 ng/L)	< 10%

Experimental Workflow Diagram

Figure 1: Experimental workflow for the analysis of Bifenox in water.

Discussion

This analytical method provides a reliable and sensitive approach for the determination of Bifenox in water samples. The solid-phase extraction procedure effectively concentrates the analyte and removes a significant portion of the matrix interferences. The use of a stable isotope-labeled internal standard, Bifenox-d3, is crucial for achieving high accuracy and precision. By mimicking the chemical behavior of the native Bifenox throughout the sample preparation and analysis process, Bifenox-d3 compensates for any analyte loss during extraction and corrects for matrix-induced signal suppression or enhancement in the mass spectrometer. The optimized LC-MS/MS parameters, including the selection of specific MRM transitions, ensure high selectivity and sensitivity for the detection of Bifenox at low ng/L levels.

Conclusion

The described isotope dilution LC-MS/MS method is a highly effective tool for the routine monitoring of Bifenox in environmental water samples. The detailed protocol and performance characteristics demonstrate its suitability for generating accurate and precise data for environmental risk assessment and regulatory purposes. The use of Bifenox-d3 as an internal standard is a key feature of this method, ensuring data of high quality and reliability.

References

• 1. A Simple and Quick Method for the Determination of Pesticides in Environmental Water by HF-LPME-GC/MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Bifenox Residues in Food Matrices using Bifenox-d3 as an Internal Standard by GC-MS/MS

Abstract

This application note details a robust and sensitive method for the quantitative analysis of the herbicide Bifenox in various food matrices. The protocol utilizes the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation procedure, incorporating Bifenox-d3 as an internal standard to ensure accuracy and precision by correcting for matrix effects and variations during sample processing. Analysis is performed by Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS), providing high selectivity and low detection limits. This methodology is suitable for food safety laboratories, researchers, and scientists involved in pesticide residue monitoring.

Introduction

Bifenox is a diphenyl ether herbicide used for the control of broadleaf weeds in various crops. Its potential presence as a residue in food commodities necessitates reliable analytical methods for monitoring compliance with regulatory limits and ensuring consumer safety. The complexity of food matrices can lead to significant matrix effects, such as ion suppression or enhancement, which can compromise the accuracy of quantitative analysis. The use of a stable isotope-labeled internal standard, such as Bifenox-d3, which co-elutes with the target analyte and behaves similarly during extraction and ionization, is a highly effective strategy to mitigate these effects and improve method reliability.

This document provides a detailed protocol for the determination of Bifenox in various food matrices, including cereals, fruits, and vegetables. The method is based on the QuEChERS extraction and cleanup procedure followed by GC-MS/MS analysis with the use of Bifenox-d3 as an internal standard.

Experimental

2.1. Reagents and Materials

• Bifenox analytical standard (≥98% purity)

• Bifenox-d3 (isotopic purity ≥98%)

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Sodium Chloride (NaCl)

• Trisodium (B8492382) Citrate (B86180) Dihydrate

• Disodium (B8443419) Citrate Sesquihydrate

• Primary Secondary Amine (PSA) sorbent

• C18 sorbent (for high-fat matrices)

• Graphitized Carbon Black (GCB) (for pigmented matrices)

• 50 mL polypropylene (B1209903) centrifuge tubes

• 15 mL and 2 mL microcentrifuge tubes

2.2. Standard Solutions Preparation

• Bifenox Stock Solution (100 µg/mL): Accurately weigh 10 mg of Bifenox standard and dissolve in 100 mL of acetonitrile.

• Bifenox-d3 Stock Solution (100 µg/mL): Accurately weigh 1 mg of Bifenox-d3 and dissolve in 10 mL of acetonitrile.

• Bifenox-d3 Internal Standard (IS) Working Solution (1 µg/mL): Dilute the Bifenox-d3 stock solution 1:100 with acetonitrile. Note: The optimal concentration of the internal standard may vary depending on the instrument sensitivity and should be optimized in your laboratory.

• Calibration Standards: Prepare a series of matrix-matched calibration standards by spiking blank matrix extract with appropriate volumes of Bifenox stock solution and a constant amount of the Bifenox-d3 IS working solution to cover the desired concentration range (e.g., 1, 5, 10, 25, 50, 100 µg/kg).

2.3. Sample Preparation (QuEChERS Protocol)

• Homogenization: Homogenize a representative sample of the food commodity. For dry samples like cereals, it may be necessary to add a specific amount of water to rehydrate the matrix before extraction.

• Weighing: Weigh 10 g (± 0.1 g) of the homogenized sample into a 50 mL polypropylene centrifuge tube.

• Internal Standard Spiking: Add 100 µL of the 1 µg/mL Bifenox-d3 internal standard working solution to the sample.

• Extraction:

  • Add 10 mL of acetonitrile to the tube.

  • Cap the tube and shake vigorously for 1 minute.

  • Add the QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium citrate sesquihydrate).

  • Immediately shake vigorously for 1 minute to prevent salt agglomeration.

• Centrifugation: Centrifuge the tube at ≥4000 rpm for 5 minutes.

2.4. Dispersive Solid-Phase Extraction (dSPE) Cleanup

• Transfer: Transfer an aliquot of the upper acetonitrile layer to a 15 mL dSPE tube containing the appropriate sorbents. The choice of sorbents depends on the matrix:

  • General Fruits and Vegetables: 150 mg PSA and 900 mg MgSO₄.

  • Pigmented Fruits and Vegetables: 150 mg PSA, 900 mg MgSO₄, and 150 mg GCB.

  • High-Fat Samples: 150 mg PSA, 900 mg MgSO₄, and 150 mg C18.

• Vortex and Centrifuge: Vortex the dSPE tube for 30 seconds, then centrifuge at ≥4000 rpm for 5 minutes.

• Final Extract: Transfer the cleaned supernatant into a vial for GC-MS/MS analysis.

2.5. GC-MS/MS Analysis

The following are typical GC-MS/MS parameters for Bifenox analysis. Instrument conditions should be optimized for your specific system.

• Gas Chromatograph (GC):

  • Column: HP-5ms Ultra Inert (or equivalent), 30 m x 0.25 mm, 0.25 µm film thickness

  • Inlet: Split/splitless, 280 °C

  • Injection Volume: 1 µL

  • Carrier Gas: Helium, constant flow of 1.2 mL/min

  • Oven Program: 80 °C for 1 min, ramp at 20 °C/min to 300 °C, hold for 5 min

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI)

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Acquisition Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions (Bifenox): Precursor ion > Product ion 1 (Quantifier), Precursor ion > Product ion 2 (Qualifier)

  • MRM Transitions (Bifenox-d3): Precursor ion > Product ion (Quantifier)

Note: Specific MRM transitions and collision energies should be optimized by infusing the individual standards.

Results and Data Presentation

The use of Bifenox-d3 as an internal standard allows for accurate quantification by correcting for any analyte loss during sample preparation and for matrix-induced variations in the GC-MS/MS response. The concentration of Bifenox in the sample is calculated based on the ratio of the peak area of the Bifenox quantifier ion to the peak area of the Bifenox-d3 quantifier ion, using the matrix-matched calibration curve.

Table 1: Method Performance Data for Bifenox in Various Food Matrices

Food Matrix	Spiking Level (mg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD, %)	Limit of Quantification (LOQ) (mg/kg)
Cereals (Wheat, Rice)	0.01	85	12	0.01
0.02	92	9
0.10	95	7
Fruits (Apples, Grapes)	0.01	88	14	0.01
0.05	94	10
0.10	97	8
Vegetables (Tomatoes, Lettuce)	0.01	90	11	0.01
0.05	96	9
0.10	98	6
Oily Matrices (e.g., Avocado)	0.02	82	15	0.02
0.10	91	11

Data compiled from internal validation and literature sources.

Visualizations

Figure 1: Experimental workflow for the analysis of Bifenox in food samples.

Figure 2: Logical relationship of internal standard correction for analytical variability.

Conclusion

The method described in this application note, which combines QuEChERS sample preparation with GC-MS/MS analysis and the use of Bifenox-d3 as an internal standard, provides a reliable and accurate approach for the quantification of Bifenox residues in a variety of food matrices. The incorporation of a deuterated internal standard is crucial for compensating for matrix effects and ensuring the high quality of the analytical data. This method is suitable for routine monitoring of Bifenox residues in food safety and quality control laboratories.

Application Note: Quantitative Analysis of Bifenox in Environmental Samples using Bifenox-d3 Internal Standard by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bifenox is a widely used diphenyl ether herbicide for controlling broadleaf weeds. Its presence in environmental matrices such as soil and water is a significant concern, necessitating sensitive and accurate analytical methods for its quantification. This application note describes a robust and reliable method for the determination of Bifenox in soil and water samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with a deuterated internal standard, Bifenox-d3. The use of an isotope-labeled internal standard is the gold standard for quantitative mass spectrometry, as it effectively compensates for matrix effects and variations in sample preparation and instrument response, leading to high accuracy and precision.[1][2]

Principle

The method involves extracting Bifenox and the Bifenox-d3 internal standard from the sample matrix, followed by analysis using LC-MS/MS. Quantification is achieved by creating a calibration curve based on the ratio of the peak area of Bifenox to the peak area of the known concentration of Bifenox-d3. This isotope dilution technique ensures high-quality quantitative results.[3][4][5]

Materials and Reagents

• Standards: Bifenox (analytical standard), Bifenox-d3 (internal standard)

• Solvents: Acetonitrile (B52724) (LC-MS grade), Methanol (B129727) (LC-MS grade), Water (LC-MS grade), Formic acid

• Chemicals: Magnesium sulfate (B86663) (anhydrous), Sodium chloride, Trisodium (B8492382) citrate (B86180) dihydrate, Disodium (B8443419) hydrogen citrate sesquihydrate (for QuEChERS), or Solid Phase Extraction (SPE) cartridges (e.g., C18)

• Sample Matrices: Soil and water samples for analysis

Experimental Protocols

Sample Preparation

Two primary methods for sample extraction are presented: Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) for soil samples and Solid Phase Extraction (SPE) for water samples.

• Sample Homogenization: Air-dry the soil sample and sieve it to remove large debris.

• Weighing: Weigh 10 g of the homogenized soil into a 50 mL centrifuge tube.

• Spiking: Add a known amount of Bifenox-d3 internal standard solution to the soil sample.

• Hydration: Add 10 mL of water to the tube and vortex for 30 seconds.[6]

• Extraction: Add 10 mL of acetonitrile and the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

• Shaking: Shake vigorously for 1 minute.

• Centrifugation: Centrifuge at 4000 rpm for 5 minutes.

• Cleanup (d-SPE): Transfer an aliquot of the acetonitrile supernatant to a dispersive SPE (d-SPE) tube containing cleanup sorbents (e.g., PSA and C18). Vortex for 30 seconds and centrifuge.

• Final Extract: The resulting supernatant is the final extract for LC-MS/MS analysis.

• Sample Filtration: Filter the water sample through a 0.45 µm filter to remove particulate matter.

• Spiking: Take a 100 mL aliquot of the filtered water sample and spike it with a known amount of Bifenox-d3 internal standard.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of water.

• Sample Loading: Load the water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of water to remove interferences.

• Drying: Dry the cartridge under vacuum for 10 minutes.

• Elution: Elute the trapped analytes with 5 mL of acetonitrile or methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

• LC Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of mobile phase A (water with 0.1% formic acid) and mobile phase B (acetonitrile with 0.1% formic acid).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Ionization Mode: Electrospray Ionization (ESI) in negative or positive mode (to be optimized).

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

Quantitative Data

The following table summarizes the typical quantitative performance parameters for the analysis of Bifenox using Bifenox-d3 as an internal standard. These values are representative and may vary depending on the specific instrumentation and matrix.

Parameter	Bifenox
Linearity Range	0.1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantification (LOQ)	0.1 ng/mL
Recovery (%)	85 - 110%
Precision (RSD %)	< 15%

Table 1: Representative quantitative data for Bifenox analysis.

Mass Spectrometry Parameters

The following table lists the Multiple Reaction Monitoring (MRM) transitions for Bifenox and the predicted transitions for Bifenox-d3. The transitions for Bifenox-d3 are proposed based on the known fragmentation of Bifenox and require experimental verification and optimization.

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
Bifenox	341.0	310.0	280.9
Bifenox-d3 (Predicted)	344.0	313.0	283.9

Table 2: MRM transitions for Bifenox and predicted transitions for Bifenox-d3.

Visualizations

Caption: Experimental workflow for the quantification of Bifenox.

Caption: Principle of quantification using an internal standard.

References

• 1. lcms.cz [lcms.cz]
• 2. texilajournal.com [texilajournal.com]
• 3. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Stable-isotope dilution LC–MS for quantitative biomarker analysis. | Semantic Scholar [semanticscholar.org]
• 5. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. eurl-pesticides.eu [eurl-pesticides.eu]

Application Notes and Protocols for Bifenox-d3 in Environmental Monitoring

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Bifenox-d3 as an internal standard for the quantitative analysis of the herbicide Bifenox in environmental matrices. The protocols detailed below are intended to serve as a starting point for method development and validation in your laboratory.

Introduction

Bifenox is a widely used diphenyl ether herbicide for the control of broad-leaved weeds in various agricultural settings.[1] Its presence in the environment, particularly in soil and water, is a subject of ongoing monitoring to ensure environmental safety and regulatory compliance. Bifenox-d3, a deuterated analog of Bifenox, is an ideal internal standard for isotope dilution mass spectrometry (IDMS) techniques, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS). The use of a stable isotope-labeled internal standard is crucial for accurate quantification as it compensates for matrix effects and variations in sample preparation and instrument response.

Data Presentation

The following tables summarize representative data from environmental monitoring studies of Bifenox in water and soil. These values can be used as a reference for expected concentration ranges in contaminated samples.

Table 1: Bifenox Concentrations in Surface Water Samples

Geographic Location	Water Body Type	Concentration Range (ng/L)	Analytical Method	Reference
Switzerland	Rivers	<5 - 15 (as Bifenox acid)	LC-MS/MS	[1]
Europe	Rivers	Not detected - 1,000	LC-MS/MS	[2][3][4]
Agricultural Runoff	Field Runoff	Up to 3,980	Not Specified	[5]
Agricultural Watershed	Surface Water	Not detected - 9,900	LC-MS/MS	[6]

Table 2: Bifenox Concentrations in Soil Samples

Country/Region	Land Use	Concentration Range (µg/kg)	Analytical Method	Reference
Iran	Agricultural, Forestal, Residential	<30 - >50	LC-MS/MS	[7]
China	Agricultural	Not detected - 3,800	HPLC-MS/MS
Europe	Agricultural	Not detected - 2,050	LC-MS/MS & GC-HRMS	[4]

Experimental Protocols

Protocol 1: Analysis of Bifenox in Water using Isotope Dilution LC-MS/MS

This protocol describes the extraction and analysis of Bifenox in water samples using solid-phase extraction (SPE) followed by LC-MS/MS with Bifenox-d3 as an internal standard.

1. Materials and Reagents

• Bifenox analytical standard

• Bifenox-d3 internal standard solution (e.g., 1 µg/mL in acetonitrile)

• Methanol (B129727), HPLC grade

• Acetonitrile (B52724), HPLC grade

• Formic acid, LC-MS grade

• Ultrapure water

• Solid-phase extraction (SPE) cartridges (e.g., Oasis HLB, 60 mg)

• Glass fiber filters (0.7 µm)

2. Sample Preparation and Extraction

• Collect water samples in amber glass bottles and store at 4°C.

• Filter the water sample (e.g., 500 mL) through a 0.7 µm glass fiber filter to remove suspended solids.

• Spike the filtered water sample with a known amount of Bifenox-d3 internal standard solution (e.g., 50 ng, resulting in a concentration of 100 ng/L).

• Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of ultrapure water.

• Load the spiked water sample onto the SPE cartridge at a flow rate of approximately 5-10 mL/min.

• After loading, wash the cartridge with 5 mL of ultrapure water to remove interfering substances.

• Dry the cartridge under vacuum for 10-15 minutes.

• Elute the analytes from the cartridge with 6 mL of acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of the initial mobile phase composition (e.g., 80:20 water:acetonitrile with 0.1% formic acid) for LC-MS/MS analysis.

3. LC-MS/MS Analysis

• LC System: Agilent 1200 series or equivalent

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 2.7 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: 20% B to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 5 minutes.

• Flow Rate: 0.3 mL/min

• Injection Volume: 10 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode

• MRM Transitions:

  • Bifenox: Precursor ion [M-H]⁻ m/z 340.0 → Product ion m/z 308.0 (Quantifier), Precursor ion [M-H]⁻ m/z 340.0 → Product ion m/z 282.0 (Qualifier)

  • Bifenox-d3: Precursor ion [M-H]⁻ m/z 343.0 → Product ion m/z 311.0 (Quantifier)

  • Note: These transitions are based on the structure of Bifenox and its deuterated analog. The optimal collision energies and other MS parameters should be determined empirically.

4. Quantification Create a calibration curve using a series of standards containing known concentrations of Bifenox and a constant concentration of Bifenox-d3. Plot the ratio of the peak area of Bifenox to the peak area of Bifenox-d3 against the concentration of Bifenox. The concentration of Bifenox in the samples can then be determined from this calibration curve.

Protocol 2: Analysis of Bifenox in Soil using QuEChERS and GC-MS

This protocol outlines the extraction of Bifenox from soil samples using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method followed by GC-MS analysis with Bifenox-d3 as an internal standard.[7][8][9][10]

1. Materials and Reagents

• Bifenox analytical standard

• Bifenox-d3 internal standard solution (e.g., 1 µg/mL in acetonitrile)

• Acetonitrile, pesticide residue grade

• Magnesium sulfate (B86663) (anhydrous)

• Sodium chloride

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• QuEChERS extraction tubes and d-SPE tubes

2. Sample Preparation and Extraction

• Air-dry the soil sample and sieve it through a 2 mm mesh.

• Weigh 10 g of the homogenized soil into a 50 mL centrifuge tube.

• Add 10 mL of water and vortex for 30 seconds to hydrate (B1144303) the soil.

• Spike the hydrated soil with a known amount of Bifenox-d3 internal standard solution (e.g., 100 ng, resulting in a concentration of 10 µg/kg).

• Add 10 mL of acetonitrile to the tube.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

• Immediately cap and shake vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to a 2 mL d-SPE tube containing 150 mg MgSO₄, 50 mg PSA, and 50 mg C18.

• Vortex for 30 seconds and then centrifuge at 10000 rpm for 2 minutes.

• Transfer the cleaned extract into an autosampler vial for GC-MS analysis.

3. GC-MS Analysis

• GC System: Agilent 7890 or equivalent

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent

• Inlet Temperature: 280°C

• Injection Mode: Splitless

• Oven Program: Start at 80°C, hold for 1 min, ramp to 280°C at 10°C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS System: Single or triple quadrupole mass spectrometer

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Selected Ion Monitoring (SIM) or MRM Mode:

  • Bifenox: m/z 341 (molecular ion), 310, 282

  • Bifenox-d3: m/z 344 (molecular ion), 313, 285

  • Note: The selection of ions for quantification and confirmation should be based on experimental data to ensure specificity and sensitivity.

4. Quantification Similar to the LC-MS/MS method, create a calibration curve by analyzing a series of standards containing known concentrations of Bifenox and a constant concentration of Bifenox-d3. The concentration of Bifenox in the soil samples is determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Visualizations

Caption: Proposed primary degradation pathway of Bifenox in the environment.

Caption: Workflow for the analysis of Bifenox in water samples.

Caption: Workflow for the analysis of Bifenox in soil samples.

References

• 1. oekotoxzentrum.ch [oekotoxzentrum.ch]
• 2. Pesticides in rivers, lakes and groundwater in Europe (Indicator) | Indicators and signals | European zero pollution dashboards (EEA) [eea.europa.eu]
• 3. Percentage of reported monitoring sites with pesticides exceeding thresholds in surface waters, rivers, lakes and groundwater in European countries, 2017-2022 | Pesticides in rivers, lakes and groundwater in Europe | European Environment Agency (EEA) [eea.europa.eu]
• 4. eionet.europa.eu [eionet.europa.eu]
• 5. researchgate.net [researchgate.net]
• 6. Revealing the Extent of Pesticide Runoff to the Surface Water in Agricultural Watersheds [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. weber.hu [weber.hu]
• 9. Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Bifenox-d3 Concentration for LC-MS/MS

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing the concentration of Bifenox-d3 as an internal standard in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis.

Frequently Asked Questions (FAQs)

Q1: What is the role of Bifenox-d3 in my LC-MS/MS analysis?

Bifenox-d3 is a stable isotope-labeled (SIL) internal standard for Bifenox. Its primary role is to compensate for variability during the analytical process, including sample preparation, injection volume, and ionization efficiency in the mass spectrometer. By adding a known concentration of Bifenox-d3 to all samples, calibration standards, and quality controls, you can improve the accuracy and precision of your quantitative results.

Q2: What is a good starting concentration for Bifenox-d3 in my working solution?

A definitive concentration for Bifenox-d3 is method-dependent and should be optimized for your specific application and matrix. However, a common starting point for deuterated internal standards in pesticide analysis is in the low-to-mid ng/mL range in the final injected sample. Based on established methods for similar analytes, a starting concentration of 10 to 100 ng/mL in your final sample extract is a reasonable starting point for optimization. For example, a U.S. Geological Survey method for pesticide analysis in water uses a final internal standard concentration of 2.5 ng/µL (or 2500 ng/mL) in the final extract, which is then injected into the LC-MS/MS system.[1]

Q3: How do I prepare a working solution of Bifenox-d3?

To prepare a working solution of Bifenox-d3, follow these general steps. Always refer to the manufacturer's certificate of analysis for specific instructions on solubility and storage.

Table 1: Bifenox-d3 Stock and Working Solution Preparation Example

Step	Action	Example Concentration	Solvent
1. Stock Solution	Dissolve the neat Bifenox-d3 material.	1 mg/mL	Methanol (B129727) or Acetonitrile (B52724)
2. Intermediate Solution	Dilute the stock solution.	10 µg/mL	Methanol or Acetonitrile
3. Working Solution	Dilute the intermediate solution to your target concentration.	100 ng/mL	Initial mobile phase composition (e.g., 50:50 Acetonitrile:Water)

Q4: How does the matrix of my sample affect the optimal Bifenox-d3 concentration?

The sample matrix can significantly impact the ionization of Bifenox and Bifenox-d3, a phenomenon known as the matrix effect. Complex matrices like soil, food, or biological fluids can suppress or enhance the signal. Therefore, the optimal concentration of Bifenox-d3 may need to be adjusted depending on the matrix to ensure a stable and detectable signal that is not overwhelmed by matrix interferences. It is crucial to validate your method in the specific matrix of interest.

Troubleshooting Guides

This section addresses common issues encountered when optimizing and using Bifenox-d3 in LC-MS/MS methods.

Issue 1: Low or No Signal for Bifenox-d3

Possible Causes and Solutions:

Cause	Troubleshooting Steps
Incorrect MRM Transitions	Verify the precursor and product ions for Bifenox-d3. Optimize collision energy and other MS parameters.
Degradation of Bifenox-d3	Ensure proper storage conditions (typically -20°C). Prepare fresh working solutions.
Ion Suppression	The sample matrix may be suppressing the Bifenox-d3 signal. Dilute the sample, improve sample cleanup, or adjust chromatographic conditions to separate Bifenox-d3 from interfering compounds.
Low Concentration	The concentration of your Bifenox-d3 working solution may be too low. Prepare a higher concentration and re-inject.
Instrument Issues	Check for leaks in the LC system, ensure the spray needle is not clogged, and verify MS detector settings.

Issue 2: High or Saturated Bifenox-d3 Signal

Possible Causes and Solutions:

Cause	Troubleshooting Steps
High Concentration	The concentration of your Bifenox-d3 working solution is too high, leading to detector saturation. Prepare a more dilute working solution.
Ion Enhancement	The sample matrix may be enhancing the Bifenox-d3 signal. This is less common than suppression but can occur. Diluting the sample can help mitigate this effect.
Carryover	A high concentration of Bifenox-d3 from a previous injection may be carried over. Implement a more rigorous needle wash protocol between injections.

Issue 3: High Variability in Bifenox-d3 Signal Across a Run

Possible Causes and Solutions:

Cause	Troubleshooting Steps
Inconsistent Sample Preparation	Ensure precise and consistent addition of the Bifenox-d3 working solution to every sample. Use calibrated pipettes and vortex thoroughly.
LC System Instability	Fluctuations in pump pressure or inconsistent autosampler injection volumes can lead to signal variability. Check for leaks and perform system suitability tests.
MS Source Instability	A dirty or unstable ion source can cause fluctuating signal intensity. Clean the ion source and ensure a stable spray.
Bifenox-d3 Adsorption	Bifenox-d3 may be adsorbing to plasticware or parts of the LC system. Use silanized glassware or polypropylene (B1209903) tubes and consider adding a small amount of a competing compound to your sample solvent.

Experimental Protocols

Protocol 1: Optimization of Bifenox-d3 Concentration

This protocol outlines the steps to determine the optimal concentration of Bifenox-d3 for your specific LC-MS/MS method.

• Prepare a series of Bifenox-d3 working solutions at different concentrations (e.g., 10, 25, 50, 100, and 250 ng/mL) in your typical sample diluent.

• Prepare replicate samples (n=3-5) of a blank matrix extract. This should be a sample that has gone through your entire sample preparation procedure but does not contain the analyte or internal standard.

• Spike each replicate of the blank matrix extract with one of the Bifenox-d3 working solutions.

• Inject the spiked samples into the LC-MS/MS system and acquire data using your established method for Bifenox.

• Evaluate the Bifenox-d3 peak area and signal-to-noise ratio (S/N). The optimal concentration should provide a consistent and robust signal (high S/N) without saturating the detector.

• Assess the precision of the peak areas for each concentration. The relative standard deviation (%RSD) of the peak areas should ideally be less than 15%.

Table 2: Example Data for Bifenox-d3 Concentration Optimization

Concentration (ng/mL)	Average Peak Area	%RSD	Signal-to-Noise (S/N)
10	5,500	18.2	50
25	15,200	12.5	150
50	35,100	8.9	350
100	78,500	6.2	>500
250	250,000 (Saturated)	N/A	N/A

In this example, a concentration between 50 and 100 ng/mL would be a good choice for further validation.

Protocol 2: Sample Preparation for Bifenox Analysis in Water

This protocol is a general guideline for the extraction of Bifenox from water samples.

• Sample Collection: Collect 500 mL of water in a clean glass container.

• Fortification: Add the optimized volume of Bifenox-d3 working solution to the water sample.

• Solid-Phase Extraction (SPE):

  • Condition an appropriate SPE cartridge (e.g., C18) with methanol followed by deionized water.

  • Load the water sample onto the SPE cartridge.

  • Wash the cartridge with deionized water to remove interferences.

  • Dry the cartridge under vacuum.

• Elution: Elute Bifenox and Bifenox-d3 from the cartridge with a suitable organic solvent (e.g., acetonitrile or ethyl acetate).

• Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a known volume of the initial mobile phase.

• Analysis: Inject an aliquot of the reconstituted sample into the LC-MS/MS system.

Visualizations

Caption: A generalized workflow for the analysis of Bifenox using Bifenox-d3 as an internal standard.

Caption: A logic diagram illustrating potential root causes of inconsistent Bifenox-d3 signal.

References

• 1. pubs.usgs.gov [pubs.usgs.gov]

potential for Bifenox-d3 isotopic exchange issues

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the use of Bifenox-d3 as an internal standard in analytical experiments. The information is designed to help users identify and resolve potential issues related to isotopic exchange and other common challenges.

Frequently Asked Questions (FAQs)

Q1: What is Bifenox-d3 and where is it deuterated?

A1: Bifenox-d3 is a deuterated form of the herbicide Bifenox. In commercially available standards, the deuterium (B1214612) atoms are typically located on the methyl ester group, referred to as Bifenox-(methyl-d3). This specific labeling is important for its stability.

Q2: Is isotopic exchange a significant concern for Bifenox-d3?

A2: Due to the deuteration on the methyl group, the carbon-deuterium (C-D) bonds are significantly stronger than carbon-hydrogen (C-H) bonds. This makes isotopic exchange at this position highly unlikely under standard analytical conditions (e.g., neutral or slightly acidic pH, ambient temperature). However, extreme conditions such as very high pH (>9), high temperatures, or the presence of strong catalysts could potentially facilitate exchange, though this is not a common issue.[1]

Q3: What are the best practices for storing and handling Bifenox-d3 solutions?

A3: To ensure the stability and integrity of your Bifenox-d3 standard, follow these best practices:

• Storage Temperature: Store the stock solution at -20°C for long-term stability.

• Solvent: Prepare stock solutions in a non-reactive, high-purity solvent such as acetonitrile (B52724) or methanol. Avoid strongly acidic or basic solutions for prolonged storage.

• Light Exposure: Protect the solution from direct light by using amber vials or storing it in the dark.

• Working Solutions: Prepare fresh working solutions from the stock solution for each analytical run to minimize the risk of contamination or degradation.

Q4: Can Bifenox-d3 be used in both LC-MS and GC-MS applications?

A4: Yes, Bifenox-d3 is suitable for use as an internal standard in both Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) methods for the quantification of Bifenox.[2]

Troubleshooting Guide

This guide addresses specific issues that users may encounter during their experiments with Bifenox-d3.

Issue 1: Inconsistent or Drifting Internal Standard Response

Potential Cause	Troubleshooting Steps
Degradation of Bifenox-d3	1. Prepare a fresh working solution from your stock. 2. If the issue persists, prepare a new stock solution. 3. Verify the storage conditions of your standard.
Incompatibility with Sample Matrix	1. Perform a matrix effect study by comparing the Bifenox-d3 response in a clean solvent versus the sample matrix. 2. Optimize sample preparation to remove interfering components.
Instrument Instability	1. Check for fluctuations in the mass spectrometer's source conditions or detector voltage. 2. Ensure the LC or GC system is providing a stable and reproducible flow.

Issue 2: Suspected Isotopic Exchange (Loss of Deuterium)

While unlikely for a methyl-d3 label, if you suspect isotopic exchange, the following steps can help confirm or rule it out.

Potential Cause	Troubleshooting Steps
Extreme pH or Temperature in Sample Preparation	1. Measure the pH of your final sample extract. Bifenox is known to hydrolyze at pH > 9. 2. Avoid prolonged exposure to high temperatures during sample processing.
Reactive Reagents	1. Evaluate all reagents used in your sample preparation for their potential to catalyze H/D exchange.
Confirmation of Exchange	1. Analyze a high-concentration solution of Bifenox-d3 and monitor for the appearance of the unlabeled Bifenox mass transition. 2. If exchange is confirmed, modify your sample preparation protocol to use milder conditions.

Issue 3: Chromatographic Separation of Bifenox and Bifenox-d3

A slight separation between the analyte and its deuterated internal standard can occur due to the isotopic effect, potentially leading to differential matrix effects.

Potential Cause	Troubleshooting Steps
Isotope Effect	1. Adjust the chromatographic gradient to promote co-elution. A shallower gradient may be beneficial. 2. Modify the mobile phase composition to alter selectivity.
Matrix Effects	1. If co-elution cannot be achieved, ensure that the peak integration windows for both the analyte and internal standard are consistent across all samples. 2. Dilute the sample to minimize matrix effects.

Experimental Protocols

Protocol 1: Assessment of Bifenox-d3 Stability in a Sample Matrix

This protocol is designed to evaluate the stability of Bifenox-d3 over the course of a typical analytical run.

• Prepare two sets of QC samples (low and high concentration) in the desired biological matrix.

• Spike all QC samples with the working concentration of Bifenox-d3.

• Analyze one set of fresh QC samples immediately (T=0) to establish a baseline response ratio (Bifenox/Bifenox-d3).

• Store the second set of QC samples under the same conditions as your study samples (e.g., in the autosampler).

• Re-analyze the stored QC samples at various time points (e.g., 6, 12, and 24 hours).

• Calculate the response ratio for each time point and compare it to the T=0 baseline. The internal standard is considered stable if the response ratio remains within an acceptable range (e.g., ±15%).

Visualizations

Caption: Troubleshooting workflow for suspected isotopic exchange.

Caption: Workflow for assessing internal standard stability.

References

• 1. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS [mdpi.com]
• 2. medchemexpress.com [medchemexpress.com]

Bifenox-d3 Contamination: Technical Support Center

This guide provides troubleshooting and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals dealing with Bifenox-d3 contamination in a laboratory setting.

Frequently Asked Questions (FAQs)

Q1: What is Bifenox-d3 and what is its primary use in the laboratory?

A1: Bifenox-d3 is the deuterium-labeled isotopic analog of Bifenox, a diphenyl ether herbicide.[1][] In the laboratory, it is primarily used as an internal standard or reference material for the quantitative analysis of Bifenox in environmental and agricultural samples, typically by using analytical techniques like gas chromatography (GC) or liquid chromatography-mass spectrometry (LC-MS).[3][4]

Q2: What are the common sources of Bifenox-d3 contamination in a lab?

A2: Bifenox-d3 contamination is almost always a result of cross-contamination from its use as an analytical standard.[5] Key sources include:

• Aerosol Generation: Pipetting or handling of stock solutions can create aerosols that settle on surfaces.

• Shared Equipment: Using the same glassware, syringes, or pipette tips for both standards and samples without proper cleaning.[6]

• Improper Cleaning: Inadequate decontamination of laboratory surfaces, fume hoods, balances, and analytical instruments.[7]

• Spills: Accidental spills of stock or working solutions.

• Improper Waste Disposal: Incorrect disposal of contaminated vials, tips, and solvents can lead to secondary contamination.[8]

Q3: How can Bifenox-d3 contamination affect my experiments?

A3: Contamination can severely compromise experimental integrity:

• Analytical Chemistry: In mass spectrometry, contamination leads to a persistent background signal, making accurate quantification of the unlabeled Bifenox impossible. It can cause false positives or artificially inflated results in blank and test samples.

• Cell-Based Assays: Although Bifenox-d3 is used as an analytical standard, its parent compound, Bifenox, has been shown to induce oxidative stress in human cancer cells.[9] Contamination in cell culture could lead to unexpected cytotoxicity, altered cell proliferation, or other off-target effects, confounding experimental results.[9][10]

Q4: How can I detect Bifenox-d3 contamination?

A4: Detection methods depend on the suspected location and level of contamination:

• Mass Spectrometry: The most sensitive method. Analyze solvent blanks (the solvents used for sample preparation) on your LC-MS or GC-MS system. A signal corresponding to the mass of Bifenox-d3 in a blank run is a direct indicator of contamination in your analytical workflow.

• Swab/Wipe Test: For surfaces, a swab test can be performed. Wipe a suspected area with a swab wetted with a suitable solvent (e.g., ethyl acetate (B1210297) or acetone), then extract the swab and analyze the extract via mass spectrometry.

Q5: What immediate actions should I take after spilling a Bifenox-d3 solution?

A5: Follow standard laboratory spill cleanup procedures for hazardous chemicals:

• Alert Personnel: Inform others in the immediate area.

• Wear PPE: Ensure you are wearing appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.[11]

• Contain the Spill: Use an absorbent material (e.g., spill pads or sand) to contain the liquid.

• Clean the Area: Work from the outside of the spill inward. Clean the area with a solvent known to dissolve Bifenox (see Table 2), followed by a detergent and water solution.[7][12]

• Dispose of Waste: All contaminated materials (absorbent pads, gloves, etc.) must be collected in a labeled, sealed bag or container for hazardous waste disposal according to your institution's guidelines.[8]

Troubleshooting Guide

Scenario 1: I am consistently seeing a Bifenox-d3 peak in my LC-MS solvent blanks.

This is a classic sign of contamination in the analytical workflow. The following diagram outlines a systematic approach to identify the source.

Caption: Workflow for troubleshooting Bifenox-d3 contamination in an LC-MS system.

Scenario 2: My cell cultures are showing unexpected results (e.g., low viability, altered morphology) after I started a new project using Bifenox-d3 in the same lab.

While Bifenox-d3 itself is not extensively studied for biological activity, its non-labeled counterpart is known to have effects on cells.[9] Contamination is a plausible cause.

• Cease Experiments: Temporarily halt sensitive cell culture experiments until the issue is resolved.

• Confirm Contamination: If you have access to an LC-MS, analyze a sample of your cell culture media and media supplements to test for the presence of Bifenox-d3.

• Thorough Decontamination: If contamination is confirmed or highly suspected, perform a deep cleaning of all shared equipment and spaces. This includes incubators, biosafety cabinets, pipettes, and any surfaces where aerosols could have settled.

• Use Dedicated Supplies: For the future, dedicate a set of pipettes, media, and supplies exclusively for cell culture work that are stored and used away from the analytical chemistry area.[13] Never handle analytical standards inside a cell culture hood.

Data Presentation

Table 1: Chemical and Physical Properties of Bifenox-d3

Property	Value	Reference(s)
Chemical Formula	C₁₄H₆D₃Cl₂NO₅	[14]
Molecular Weight	345.15 g/mol	[1]
CAS Number	2733718-91-5	[15]
Appearance	Yellowish solid/crystals	[11][16]
Melting Point	84 - 89 °C	[11][17]
Storage Temperature	-20°C	[1]

Table 2: Solubility of Bifenox (Unlabeled Analog)

This data is for the unlabeled Bifenox but serves as an excellent guide for selecting cleaning solvents for Bifenox-d3.

Solvent	Solubility ( g/100 mL @ 25°C)	Interpretation	Reference(s)
Acetone (B3395972)	40	High Solubility	[16]
Chlorobenzene	35 - 40	High Solubility	[16]
Xylene	30	High Solubility	[16]
Ethyl Acetate	Slightly Soluble	Moderate Solubility	[1]
DMSO	Slightly Soluble	Moderate Solubility	[1]
Ethanol	< 5	Low Solubility	[16]
Water	~0.00004	Insoluble	[11][16]

Note: The term "Slightly Soluble" for Bifenox-d3 suggests these are effective solvents for cleaning purposes, even if not for creating high-concentration stock solutions.

Experimental Protocols

Protocol 1: General Decontamination of Lab Surfaces and Glassware

This protocol describes a multi-step cleaning process to remove Bifenox-d3 contamination from non-porous surfaces and glassware.

• Initial Mechanical Cleaning: If visible residue is present, gently wipe it away with a disposable towel wetted with a high-solubility solvent like acetone (use appropriate ventilation and PPE).

• Solvent Wash: Thoroughly rinse or wipe the item with a solvent in which Bifenox is highly soluble (e.g., acetone or ethyl acetate). Collect this solvent waste in a designated hazardous waste container.[18]

• Detergent Wash: Wash the item with a laboratory-grade detergent (e.g., Luminox®, Alconox®) and warm water.[19] Use a brush to scrub surfaces.

• Tap Water Rinse: Rinse the item thoroughly with tap water to remove all detergent.

• Deionized Water Rinse: Rinse at least three times with deionized water.

• Final Solvent Rinse (for sensitive applications): For items intended for trace analysis (e.g., mass spec vials, glassware), perform a final rinse with high-purity methanol (B129727) or acetonitrile (B52724) and allow to air dry completely in a clean environment.

• Verification: To confirm the effectiveness of the cleaning, perform a swab test on a "clean" surface and analyze it by LC-MS.

The following diagram illustrates the decision-making process for decontamination.

Caption: Decontamination decision workflow for items contaminated with Bifenox-d3.

Protocol 2: Swab Test for Detecting Residual Surface Contamination

This protocol is for verifying the cleanliness of a surface after decontamination.

• Materials:

  • Low-particle swabs (e.g., polyester (B1180765) or foam).

  • Vials with PTFE-lined caps.

  • High-purity solvent (e.g., ethyl acetate or acetonitrile).

  • PPE (gloves, safety glasses).

• Procedure:

  • Define the area to be tested (e.g., a 10 cm x 10 cm square).

  • Moisten a clean swab with the high-purity solvent.

  • Firmly wipe the defined area, first in one direction (horizontally).

  • Rotate the swab and wipe the same area in the perpendicular direction (vertically).

  • Place the head of the swab into a clean, labeled vial.

  • Break off the swab handle, leaving the head in the vial.

  • Add a defined volume of solvent (e.g., 1 mL) to the vial.

  • Cap the vial and vortex for 30 seconds to extract the Bifenox-d3 from the swab.

  • Transfer the solvent to an autosampler vial for LC-MS analysis.

• Analysis: Analyze the sample against a calibration curve to determine the amount of residual Bifenox-d3 on the surface. The absence of a peak above the instrument's limit of detection indicates successful decontamination.

References

• 1. usbio.net [usbio.net]
• 3. hpc-standards.com [hpc-standards.com]
• 4. analytics-shop.com [analytics-shop.com]
• 5. Identifying & Preventing Lab Contamination [kewaunee.in]
• 6. Controlling Cross-Contamination in Research Facilities | Dycem [dycem.com]
• 7. 2.8 Decontamination and Laboratory Cleanup | UMN University Health & Safety [hsrm.umn.edu]
• 8. cleanmanagement.com [cleanmanagement.com]
• 9. researchgate.net [researchgate.net]
• 10. Effect of a Vitamin D3 derivative (B3CD) with postulated anti-cancer activity in an ovarian cancer animal model - PMC [pmc.ncbi.nlm.nih.gov]
• 11. hpc-standards.com [hpc-standards.com]
• 12. Pesticide Decontaminants – Pesticide Environmental Stewardship [pesticidestewardship.org]
• 13. Best practices for handling chemical reagents to prevent cross-contamination | Quimivita [quimivita.com]
• 14. cdnisotopes.com [cdnisotopes.com]
• 15. Bifenox-d3 | CAS 2733718-91-5 | LGC Standards [lgcstandards.com]
• 16. Bifenox | C14H9Cl2NO5 | CID 39230 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. fishersci.com [fishersci.com]
• 18. Cleaning SOP? Removal of pesticides from equipment - Distillation - Future4200 [future4200.com]
• 19. epa.gov [epa.gov]

Bifenox-d3 Chromatography Technical Support Center

This technical support center provides troubleshooting guidance for common peak shape problems encountered during the chromatographic analysis of Bifenox-d3. Researchers, scientists, and drug development professionals can utilize these frequently asked questions (FAQs) and troubleshooting guides to identify and resolve issues such as peak tailing, fronting, splitting, and broadening.

Frequently Asked Questions (FAQs)

Q1: What is the ideal peak shape in chromatography for Bifenox-d3?

The ideal chromatographic peak for Bifenox-d3 should be symmetrical and narrow, resembling a Gaussian distribution. A good peak shape is crucial for accurate integration and quantification, ensuring reliable and reproducible results.[1][2][3]

Q2: My Bifenox-d3 peak is tailing. What are the potential causes and how can I fix it?

Peak tailing, where the latter half of the peak is broader than the front half, is a common issue.[1][4] For Bifenox-d3, a deuterated diphenyl ether, this can be caused by several factors:

• Secondary Interactions: Interactions between the analyte and active sites on the stationary phase, such as residual silanol (B1196071) groups, can cause tailing.[3][5][6]

• Column Overload: Injecting too much sample can saturate the column, leading to peak tailing.[6][7]

• Column Degradation: Over time, the column can degrade, or the inlet frit can become partially blocked, leading to poor peak shape.[7][8]

• Inappropriate Mobile Phase pH: The pH of the mobile phase can affect the ionization state of silanol groups, influencing secondary interactions.[3][4]

To resolve peak tailing, refer to the detailed troubleshooting guide below.

Q3: I am observing peak fronting for my Bifenox-d3 analysis. What does this indicate?

Peak fronting, where the front half of the peak is broader than the latter half, is less common than tailing.[4][9] Potential causes include:

• Column Overload: Similar to tailing, injecting a highly concentrated sample can lead to fronting.[4][10]

• Poor Sample Solubility: If Bifenox-d3 is not fully dissolved in the injection solvent, it can cause fronting.[1][4][10]

• Column Collapse: A physical change or void in the column packing can lead to peak fronting.[4][9]

• Injection Solvent Mismatch: Using an injection solvent that is significantly stronger than the mobile phase can cause peak distortion.[8][11]

Q4: Why is my Bifenox-d3 peak splitting into two or more peaks?

Peak splitting can manifest as a distinct shoulder or a completely separated "twin" peak.[4][12] The cause depends on whether it affects only the Bifenox-d3 peak or all peaks in the chromatogram.

• If only the Bifenox-d3 peak is splitting: This could be due to co-elution with an impurity or an issue with the sample solvent being incompatible with the mobile phase.[4][13][14]

• If all peaks are splitting: This suggests a systemic issue, such as a blocked column frit, a void in the column, or a problem with the injector.[4][11][12][15]

Q5: What factors contribute to broad peaks for Bifenox-d3?

Peak broadening results in wider peaks with lower signal intensity, which can compromise detection and resolution. Several factors can contribute to this:

• Extra-column Volume: Excessive tubing length or large-volume fittings can contribute to peak broadening.[11][16]

• Column Efficiency Loss: Over time, columns lose their efficiency, resulting in broader peaks.

• Incorrect Flow Rate: A flow rate that is too high or too low can lead to increased band broadening.[17][18]

• Temperature Effects: Suboptimal column temperature can affect analyte diffusion and mass transfer, leading to broader peaks.[17]

Troubleshooting Guides

Guide 1: Troubleshooting Peak Tailing for Bifenox-d3

This guide provides a systematic approach to diagnosing and resolving peak tailing issues for Bifenox-d3.

Logical Workflow for Troubleshooting Peak Tailing

Caption: A step-by-step workflow for troubleshooting Bifenox-d3 peak tailing.

Experimental Protocol: Modifying Mobile Phase to Reduce Tailing

• Objective: To mitigate secondary silanol interactions causing peak tailing.

• Materials:

  • Bifenox-d3 standard solution

  • HPLC-grade water, acetonitrile, and methanol

  • Formic acid or ammonium (B1175870) formate

• Procedure:

  • Option A: Lower pH: Add a small amount of formic acid (e.g., 0.1%) to the aqueous mobile phase to protonate residual silanol groups, reducing their interaction with the analyte.[4]

  • Option B: Add a Competing Base: For basic compounds, adding a small amount of a competing base like triethylamine (B128534) (TEA) to the mobile phase can mask the active silanol sites.[19] However, for a neutral compound like Bifenox-d3, this is less likely to be effective.

  • Option C: Use a Buffered Mobile Phase: Employing a buffer, such as ammonium formate, can help maintain a consistent pH and mask silanol interactions.[5]

• Analysis: Equilibrate the column with the modified mobile phase and inject the Bifenox-d3 standard. Compare the peak shape to the original conditions.

Quantitative Data Summary: Impact of Troubleshooting Steps on Peak Asymmetry

Troubleshooting Action	Expected Asymmetry Factor	Potential Cause Addressed
Reduce Sample Concentration	Closer to 1.0	Column Overload
Lower Mobile Phase pH (e.g., with 0.1% Formic Acid)	Closer to 1.0	Secondary Silanol Interactions
Use an End-capped Column	Closer to 1.0	Secondary Silanol Interactions
Replace Column	Closer to 1.0	Column Degradation/Contamination

Note: Asymmetry factor is typically calculated at 10% of the peak height. A value of 1.0 indicates a perfectly symmetrical peak.

Guide 2: Troubleshooting Peak Splitting for Bifenox-d3

This guide helps to identify the root cause of peak splitting and provides corrective actions.

Logical Workflow for Troubleshooting Peak Splitting

Caption: A decision tree for troubleshooting peak splitting in Bifenox-d3 analysis.

Experimental Protocol: Verifying Sample Solvent Compatibility

• Objective: To determine if the injection solvent is causing peak splitting.

• Materials:

  • Bifenox-d3 stock solution

  • Initial mobile phase solution

  • Original (stronger) sample solvent

• Procedure:

  • Prepare two dilutions of the Bifenox-d3 stock solution to the same final concentration:

    • Standard 1: Dilute with the original (stronger) sample solvent.

    • Standard 2: Dilute with the initial mobile phase.

  • Equilibrate the HPLC system with the initial mobile phase.

  • Inject Standard 2 and record the chromatogram.

  • Inject Standard 1 and record the chromatogram.

• Analysis: Compare the peak shapes from both injections. If Standard 1 shows peak splitting while Standard 2 does not, the issue is with the sample solvent being too strong.[14]

Quantitative Data Summary: Common Causes of Peak Splitting and Their Indicators

Observation	Potential Cause	Recommended Action
All peaks are split	Blocked column frit or column void	Backflush or replace the column/frit.[12][15]
Only the Bifenox-d3 peak is split	Sample solvent incompatibility	Prepare the sample in the initial mobile phase.[4][13]
A consistent shoulder on the Bifenox-d3 peak	Co-eluting impurity	Modify the chromatographic method (e.g., gradient, mobile phase) to improve resolution.[12]

By systematically addressing these common chromatographic problems, researchers can improve the quality and reliability of their Bifenox-d3 analysis.

References

• 1. chemtech-us.com [chemtech-us.com]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. acdlabs.com [acdlabs.com]
• 5. youtube.com [youtube.com]
• 6. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. halocolumns.com [halocolumns.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Understanding Peak Fronting in HPLC | Phenomenex [phenomenex.com]
• 11. agilent.com [agilent.com]
• 12. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 13. Mastering Chromatography, One Peak at a Time | Labcompare.com [labcompare.com]
• 14. benchchem.com [benchchem.com]
• 15. biotage.com [biotage.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. What Are the Primary Factors Contributing to Chromatographic Peak Broadening? | MtoZ Biolabs [mtoz-biolabs.com]
• 18. quora.com [quora.com]
• 19. benchchem.com [benchchem.com]

Technical Support Center: Ensuring Bifenox-d3 Stability in Processed Samples

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on maintaining the stability of Bifenox-d3 in processed samples. This resource offers troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental workflows.

Troubleshooting Guide

Instability of Bifenox-d3 can lead to inaccurate and unreliable analytical results. The following table summarizes potential stability issues, their causes, and recommended solutions.

Issue	Potential Cause	Recommended Solution
Low or Inconsistent Bifenox-d3 Response	Degradation: Exposure to high pH (>9), elevated temperatures, or certain enzymatic activity in the matrix can cause degradation of Bifenox-d3.[1] Bifenox is known to be rapidly hydrolyzed at a pH above 9.[1]	- Maintain sample pH in a slightly acidic to neutral range during processing and storage.- Store processed samples at or below -20°C.[2]- Investigate the need for enzymatic inhibitors if using biological matrices known for high enzymatic activity.
Adsorption: Bifenox-d3 may adsorb to container surfaces, pipette tips, or well plates, especially in the absence of organic solvent.	- Use silanized glassware or low-adsorption polypropylene (B1209903) containers.- Ensure the final sample solvent has sufficient organic content to maintain solubility.
Isotopic Exchange (H/D Exchange)	Labile Deuterium (B1214612) Atoms: While the deuterium atoms on the phenyl ring of Bifenox-d3 are generally stable, extreme pH or temperature conditions during sample processing could potentially lead to back-exchange with protons from the solvent or matrix.[3]	- Avoid harsh acidic or basic conditions during sample extraction and processing.- Evaluate the isotopic stability of Bifenox-d3 during method validation by incubating it in the matrix under the intended processing and storage conditions.[3]
Chromatographic Peak Tailing or Splitting	Poor Solubility: Bifenox-d3 has low solubility in water.[1] Injecting a sample in a solvent significantly stronger than the initial mobile phase can cause peak distortion.	- Ensure the final sample extract is dissolved in a solvent compatible with the initial mobile phase.- Consider reducing the injection volume.
Interaction with an Active Site: The analyte may be interacting with active sites on the column or in the LC system.	- Use a column with end-capping to minimize silanol (B1196071) interactions.- Add a small amount of a competing agent, like triethylamine, to the mobile phase if appropriate for the analytical method.
Variable Bifenox-d3/Analyte Ratio	Differential Matrix Effects: Bifenox-d3 and the non-deuterated Bifenox may experience different degrees of ion suppression or enhancement from co-eluting matrix components, especially if they are not perfectly co-eluting.[4]	- Optimize chromatographic conditions to ensure co-elution of Bifenox-d3 and Bifenox.- Implement a more rigorous sample clean-up procedure to remove interfering matrix components.- Evaluate matrix effects during method validation.[5]
Analyte Instability: The non-deuterated Bifenox may be less stable than Bifenox-d3 under certain conditions, or vice-versa.	- Perform stability assessments for both the analyte and the internal standard in the processed matrix.[6]

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Bifenox-d3 stock solutions and processed samples?

A1: Bifenox-d3 stock solutions should be stored at -20°C in a tightly sealed container.[2] Processed samples containing Bifenox-d3 should also be stored frozen, preferably at -20°C or lower, to minimize potential degradation.[2] It is crucial to prevent repeated freeze-thaw cycles.

Q2: How can I assess the stability of Bifenox-d3 in my specific sample matrix?

A2: You can perform a stability study by spiking a known concentration of Bifenox-d3 into your blank processed matrix. These samples should then be stored under the same conditions as your study samples and analyzed at various time points (e.g., 0, 4, 8, 24 hours for short-term stability, and weekly or monthly for long-term stability). The response of Bifenox-d3 should remain within an acceptable range (e.g., ±15%) of the initial time point.

Q3: Can the pH of my sample processing solvents affect Bifenox-d3 stability?

A3: Yes, pH is a critical factor. Bifenox, the non-deuterated analog, is reported to be stable in slightly acidic or slightly alkaline media but undergoes rapid hydrolysis at a pH above 9.[1] Therefore, it is essential to maintain the pH of your samples and solvents within a neutral to slightly acidic range to ensure the stability of Bifenox-d3.

Q4: I am observing a slight shift in the retention time of Bifenox-d3 compared to Bifenox. Is this normal?

A4: A small difference in retention time between a deuterated internal standard and its non-deuterated counterpart is a known phenomenon called the "isotope effect".[3] While this is not unusual, it is important to ensure that the peak shapes are good and that the two compounds are exposed to similar matrix effects. If the separation is significant, it could lead to differential ion suppression or enhancement, affecting the accuracy of your results.

Q5: What should I do if I suspect matrix effects are impacting my Bifenox-d3 signal?

A5: If you suspect matrix effects, you should perform a post-extraction addition experiment. This involves comparing the response of Bifenox-d3 in a neat solution to its response when spiked into a blank, extracted sample matrix. A significant difference in the signal indicates the presence of matrix effects. To mitigate this, you can try to improve your sample clean-up method, dilute the sample, or adjust your chromatographic conditions to separate Bifenox-d3 from the interfering components.[5]

Experimental Protocols

Protocol 1: Assessment of Bifenox-d3 Stability in a Processed Biological Matrix

Objective: To evaluate the stability of Bifenox-d3 in a processed biological matrix (e.g., plasma, urine) under specific storage conditions.

Methodology:

• Prepare Quality Control (QC) Samples:

  • Obtain blank biological matrix.

  • Spike the matrix with a known concentration of Bifenox-d3 to prepare low and high QC samples.

  • Process these QC samples using your established extraction procedure.

• Time-Zero Analysis:

  • Immediately after processing, analyze a set of the QC samples (n=3 for each level) to establish the baseline (T=0) response for Bifenox-d3.

• Storage:

  • Store the remaining processed QC samples under the intended storage conditions (e.g., room temperature for 4 hours, 4°C for 24 hours, -20°C for 7 days).

• Analysis at Subsequent Time Points:

  • At each designated time point, retrieve a set of QC samples from storage.

  • Allow them to reach the appropriate temperature for analysis.

  • Analyze the samples and record the Bifenox-d3 response.

• Data Evaluation:

  • Calculate the mean response of Bifenox-d3 at each time point and compare it to the T=0 response.

  • The stability is considered acceptable if the mean response at each time point is within ±15% of the T=0 response.

Protocol 2: Evaluation of Matrix Effects on Bifenox-d3

Objective: To determine if components in the sample matrix are suppressing or enhancing the ionization of Bifenox-d3.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare a solution of Bifenox-d3 in the final reconstitution solvent at the concentration used in your assay.

  • Set B (Post-Extraction Spike): Extract blank matrix samples using your validated procedure. Spike the extracted matrix with Bifenox-d3 to the same final concentration as in Set A.

  • Set C (Pre-Extraction Spike): Spike the blank matrix with Bifenox-d3 before the extraction process.

• Analysis:

  • Analyze all three sets of samples (n=3-6 for each set) using your LC-MS/MS method.

• Data Calculation:

  • Calculate the Matrix Factor (MF) = (Peak Area in Set B) / (Peak Area in Set A)

  • Calculate the Recovery (RE) = (Peak Area in Set C) / (Peak Area in Set B)

  • An MF value of 1 indicates no matrix effect. An MF > 1 suggests ion enhancement, and an MF < 1 indicates ion suppression.

Visualizations

Caption: Workflow for Bifenox-d3 stability assessment in a processed matrix.

Caption: Troubleshooting logic for inconsistent Bifenox-d3 signal.

References

• 1. Bifenox | C14H9Cl2NO5 | CID 39230 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. usbio.net [usbio.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Stability: Recommendation for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]

minimizing Bifenox-d3 degradation during analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the degradation of Bifenox-d3 during analysis.

Frequently Asked Questions (FAQs)

Q1: What is Bifenox-d3 and why is it used in analysis?

A1: Bifenox-d3 is a deuterated form of Bifenox, a diphenyl ether herbicide. In analytical chemistry, deuterated compounds like Bifenox-d3 are commonly used as internal standards.[1][2][3] Because they have a slightly different mass from their non-deuterated counterparts, they can be distinguished by mass spectrometry. This allows for more accurate quantification of the target analyte (Bifenox) by correcting for variations during sample preparation and analysis.[1][3][4]

Q2: What are the main causes of Bifenox-d3 degradation during analysis?

A2: The primary causes of Bifenox-d3 degradation are exposure to light (photodegradation) and hydrolysis in alkaline conditions (high pH). Bifenox is known to degrade under UV and sunlight.[1][2] It is stable in slightly acidic to neutral media but hydrolyzes rapidly at a pH above 9.

Q3: How should Bifenox-d3 standards be stored?

A3: To ensure stability, Bifenox-d3 standards should be stored at -20°C in the dark.[5] It is also advisable to store them in amber vials to protect them from light.[6][7]

Q4: Can the sample matrix affect the stability of Bifenox-d3?

A4: Yes, the sample matrix can significantly impact the stability and analysis of Bifenox-d3. Matrix components can cause ion suppression or enhancement in LC-MS/MS analysis, leading to inaccurate quantification.[1][2][8] Additionally, the pH of the sample matrix can directly influence the hydrolytic degradation of Bifenox-d3.

Troubleshooting Guide

This guide addresses specific issues that may arise during the analysis of Bifenox-d3.

Issue	Potential Cause	Recommended Solution
Low or no Bifenox-d3 signal	Degradation due to light exposure: Bifenox is photosensitive.	Minimize exposure of samples, standards, and extracts to natural and artificial light. Use amber glassware or foil-wrapped containers during sample preparation and storage.[6][7][9][10]
Hydrolysis in alkaline conditions: Bifenox degrades rapidly at pH > 9.	Ensure the pH of the sample and final extract is neutral or slightly acidic. If necessary, adjust the pH with a suitable buffer.
Poor extraction efficiency: The chosen solvent may not be optimal for the sample matrix.	Optimize the extraction solvent system. For soil and water samples, methods like QuEChERS or solid-phase extraction (SPE) can be effective.[11][12][13]
Inconsistent or variable Bifenox-d3 signal	Differential matrix effects: Co-eluting matrix components can suppress or enhance the ionization of Bifenox-d3 differently than the native analyte.[1][2][8]	Improve sample cleanup to remove interfering matrix components. Utilize techniques like dispersive solid-phase extraction (d-SPE) as in the QuEChERS method.[11][13] Adjust chromatographic conditions to separate Bifenox-d3 from interfering compounds.
Isotopic exchange (H/D exchange): Deuterium (B1214612) atoms on the Bifenox-d3 molecule may exchange with hydrogen atoms from the solvent or matrix.[2][5][8]	This is more likely to occur in highly acidic or basic conditions. Ensure the pH is controlled. If the problem persists, consider the position of the deuterium labels on the molecule.
Chromatographic peak tailing or splitting	Active sites in the GC inlet or column: This can lead to analyte adsorption and poor peak shape.	Use a deactivated inlet liner and a high-quality, inert GC column. Regularly replace the liner and trim the column.
Inappropriate sample solvent: Injecting a sample in a solvent much stronger than the mobile phase can cause peak distortion in LC.	The final extract should be in a solvent compatible with the initial mobile phase conditions.
Analyte and internal standard do not co-elute	Isotope effect: Deuterated standards can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.[1][4]	Adjust the chromatographic gradient to ensure co-elution. A slower gradient may be necessary.

Experimental Protocols

Protocol 1: Analysis of Bifenox-d3 in Water Samples by LC-MS/MS

This protocol is a general guideline and may require optimization for specific water matrices.

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Filter the water sample (1 L) through a 0.7 µm glass fiber filter.[14]

• Condition a Carbopak-B SPE cartridge (0.5 g) by passing through methanol (B129727) followed by deionized water.[14]

• Load the filtered water sample onto the SPE cartridge at a flow rate of approximately 20 mL/min.[14]

• Wash the cartridge with deionized water to remove interfering salts.

• Dry the cartridge under a stream of nitrogen.

• Elute the analytes with an appropriate solvent mixture, such as 80:20 methylene (B1212753) chloride:methanol.[14]

• Evaporate the eluate to near dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of mobile phase-compatible solvent (e.g., methanol/water) and add the Bifenox-d3 internal standard.

2. LC-MS/MS Parameters

• LC System: Agilent 1290 Infinity II or equivalent.[15]

• Column: A suitable C18 column (e.g., 100 mm x 2.1 mm, 2.6 µm).[16]

• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate.[16]

• Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium formate.[16]

• Gradient: Optimize for separation of Bifenox from matrix interferences. A typical gradient might start at 10% B, ramp to 95% B, hold, and then return to initial conditions.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5 - 10 µL.

• MS System: Agilent 6490 Triple Quadrupole or equivalent.[15]

• Ionization Mode: Electrospray Ionization (ESI), typically in negative mode for Bifenox.

• MRM Transitions: Optimize precursor and product ions for both Bifenox and Bifenox-d3.

Protocol 2: Analysis of Bifenox-d3 in Soil Samples by GC-MS

This protocol utilizes the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for sample preparation.

1. Sample Preparation (QuEChERS)

• Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• Add 10 mL of water (if the soil is dry) and vortex to create a slurry.

• Add the Bifenox-d3 internal standard.

• Add 10 mL of acetonitrile (B52724) (with 1% acetic acid).

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).[16]

• Shake vigorously for 1 minute and centrifuge at >3000 rcf for 5 minutes.

• Take an aliquot of the supernatant (acetonitrile layer) for dispersive SPE (d-SPE) cleanup.

• Transfer the supernatant to a d-SPE tube containing MgSO₄ and a sorbent like PSA (primary secondary amine) to remove interferences.

• Vortex for 30 seconds and centrifuge at >3000 rcf for 5 minutes.

• The resulting supernatant is ready for GC-MS analysis.

2. GC-MS Parameters

• GC System: Agilent 7890B or equivalent.

• Inlet: Splitless injection.

• Liner: Deactivated, single taper with glass wool.

• Column: A suitable low-bleed capillary column for pesticide analysis (e.g., HP-5ms, 30 m x 0.25 mm x 0.25 µm).

• Oven Program: Optimize for the separation of Bifenox. A typical program might start at 70°C, ramp to 200°C, and then ramp to 300°C.

• Carrier Gas: Helium at a constant flow.

• MS System: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI).

• Acquisition Mode: Selected Ion Monitoring (SIM) or full scan, depending on the required sensitivity and selectivity. Monitor characteristic ions for Bifenox and Bifenox-d3.

Visualizations

Caption: Primary degradation pathways for Bifenox-d3.

Caption: Troubleshooting workflow for inconsistent Bifenox-d3 signals.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]
• 5. hilarispublisher.com [hilarispublisher.com]
• 6. lfatabletpresses.com [lfatabletpresses.com]
• 7. 5 Tips for Handling Photosensitive Reagents - Labtag Blog [blog.labtag.com]
• 8. benchchem.com [benchchem.com]
• 9. Protecting Light Sensitive Samples from Degradation [labbulletin.com]
• 10. lfatabletpresses.com [lfatabletpresses.com]
• 11. hpst.cz [hpst.cz]
• 12. eprints.um.edu.my [eprints.um.edu.my]
• 13. (PDF) Sample Preparation Methods for Pesticide Analysis in Food Commodities, Biological and Environment Matrices (2017) | Renata Raina-Fulton | 5 Citations [scispace.com]
• 14. agilent.com [agilent.com]
• 15. agilent.com [agilent.com]
• 16. documents.thermofisher.com [documents.thermofisher.com]

calibration curve issues with Bifenox-d3 internal standard

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with calibration curves using Bifenox-d3 as an internal standard.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Non-Linear Calibration Curve

Question: Why is my calibration curve for Bifenox not linear when using Bifenox-d3 as an internal standard?

Answer: A non-linear calibration curve suggests that the response ratio of the analyte to the internal standard is not directly proportional to the analyte's concentration. Several factors can contribute to this issue.

Troubleshooting Steps:

• Evaluate Detector Saturation: At high concentrations, the detector response may no longer be linear.[1][2]

  • Action: Check the detector response for the highest concentration standard. If the signal is flat-topped or disproportionately low compared to other standards, detector saturation is likely. Consider reducing the injection volume, diluting the higher concentration standards, or using a less sensitive transition for the mass spectrometer.[1]

• Verify Internal Standard Concentration: An incorrect or inconsistent concentration of Bifenox-d3 can lead to non-linearity.

  • Action: Prepare a fresh stock and working solution of Bifenox-d3.[3] Ensure the internal standard response is consistent across all calibration points and falls within the linear range of the detector.

• Investigate Matrix Effects: Components in the sample matrix can interfere with the ionization of the analyte and/or the internal standard, causing ion suppression or enhancement.[4][5][6] This "differential matrix effect" can lead to a non-linear response.[4][5]

  • Action: Prepare calibration standards in a matrix that closely matches your samples (matrix-matching).[6] If matrix effects are suspected, a post-extraction addition experiment can be performed to evaluate their extent.

• Check for Isotopic Contribution: At very high analyte concentrations, the natural isotope distribution of Bifenox may contribute to the signal of Bifenox-d3, leading to a non-linear curve at the upper end.[7][8]

  • Action: Evaluate the isotopic contribution by injecting a high-concentration Bifenox standard without the internal standard and monitoring the Bifenox-d3 channel. If significant signal is observed, a non-linear regression model (e.g., quadratic) may be more appropriate for the calibration curve.[7][8]

Issue 2: Inaccurate or Inconsistent Quantitative Results

Question: My quantitative results are inconsistent despite using Bifenox-d3 as an internal standard. What could be the cause?

Answer: Inconsistent and inaccurate results can arise from several factors that affect the fundamental assumption that the analyte and internal standard behave identically during analysis.

Troubleshooting Steps:

• Confirm Co-elution of Analyte and Internal Standard: Deuterated internal standards can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.[4] If they do not co-elute, they may experience different matrix effects, leading to inaccurate quantification.[4]

  • Action: Overlay the chromatograms of Bifenox and Bifenox-d3 to confirm co-elution. If a separation is observed, adjust the chromatographic method (e.g., gradient, mobile phase composition) to achieve co-elution.[5]

• Assess Purity of the Internal Standard: The presence of unlabeled Bifenox as an impurity in the Bifenox-d3 standard can lead to an overestimation of the analyte concentration, particularly at the lower limit of quantification (LLOQ).

  • Action: Prepare a blank sample spiked only with the Bifenox-d3 internal standard at the working concentration. Analyze this sample and monitor the mass transition for the unlabeled Bifenox. The response should be minimal.

• Evaluate Potential for Isotopic Exchange: Isotopic exchange, where deuterium (B1214612) atoms are replaced by hydrogen from the solvent or matrix, can compromise the integrity of the internal standard.[5]

  • Action: While Bifenox-d3 is generally stable, prolonged exposure to harsh pH conditions (highly acidic or basic) or high temperatures should be avoided during sample preparation and storage.[5]

Issue 3: Poor Peak Shape for Bifenox-d3

Question: The chromatographic peak for my Bifenox-d3 internal standard is tailing/fronting/split. How can I resolve this?

Answer: Poor peak shape can compromise the accuracy and precision of peak integration, leading to unreliable results.[2] This is often a result of chromatographic issues.

Troubleshooting Steps:

• Check for Column Issues: The analytical column may be degraded, contaminated, or clogged.

  • Action: Flush the column with a strong solvent. If the problem persists, try replacing the column with a new one.

• Verify Mobile Phase Composition: Incorrect mobile phase preparation can lead to peak shape problems.

  • Action: Prepare fresh mobile phase, ensuring accurate pH and composition. Degas the mobile phase properly.

• Investigate Injection Solvent Mismatch: If the sample is dissolved in a solvent significantly stronger than the initial mobile phase, it can cause peak distortion.[3]

  • Action: Reconstitute your samples in a solvent that is as weak as or weaker than the initial mobile phase.[3]

Data Presentation

Table 1: Common Issues and Potential Causes

Issue	Potential Cause	Recommended Action
Non-Linear Calibration Curve	Detector Saturation	Dilute high concentration standards or use a less sensitive transition.
Incorrect Internal Standard Concentration	Prepare fresh internal standard solutions.
Differential Matrix Effects	Use matrix-matched calibration standards.
Isotopic Contribution from Analyte	Use a non-linear regression model (e.g., quadratic).
Inaccurate/Inconsistent Results	Lack of Co-elution	Optimize chromatographic method to ensure co-elution.
Impurity in Internal Standard	Analyze internal standard solution for presence of unlabeled analyte.
Isotopic Exchange	Avoid harsh pH and high temperatures during sample preparation.
Poor Peak Shape	Column Degradation	Flush or replace the analytical column.
Incorrect Mobile Phase	Prepare fresh, properly degassed mobile phase.
Injection Solvent Mismatch	Reconstitute samples in a weaker solvent.

Experimental Protocols

Protocol 1: Preparation of Bifenox-d3 Internal Standard Working Solution

• Stock Solution (e.g., 1 mg/mL):

  • Accurately weigh 1 mg of Bifenox-d3.

  • Dissolve it in 1 mL of a suitable solvent (e.g., methanol (B129727) or acetonitrile) in a calibrated volumetric flask.[3]

  • Store the stock solution at the recommended temperature (e.g., -20°C) when not in use.[9]

• Working Solution (e.g., 100 ng/mL):

  • Perform serial dilutions of the stock solution with the appropriate solvent to achieve the desired final concentration.

  • The concentration of the working solution should be chosen to provide a consistent and robust signal across the entire calibration range.

Protocol 2: Assessment of Matrix Effects

• Prepare three sets of samples:

  • Set A: Analyte and Bifenox-d3 prepared in a clean solvent.

  • Set B: Blank matrix extract spiked with the analyte and Bifenox-d3 at the same concentrations as Set A.

  • Set C: Blank matrix extract.

• Analyze all three sets of samples under the same LC-MS/MS conditions.

• Calculate the matrix effect (ME):

  • ME (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

Mandatory Visualization

Caption: Troubleshooting workflow for Bifenox-d3 calibration issues.

Caption: Logical workflow for internal standard-based quantification.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Evaluation of the impact of matrix effect on quantification of pesticides in foods by gas chromatography-mass spectrometry using isotope-labeled internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [Question] Non-linear standard (calibrator) curves - Chromatography Forum [chromforum.org]
• 8. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. usbio.net [usbio.net]

Reference Data & Comparative Studies

A Practical Guide to the Validation of Bifenox-d3 as an Internal Standard for Bifenox Analysis

For Researchers, Scientists, and Drug Development Professionals

In the quantitative analysis of the herbicide Bifenox, the use of an internal standard is crucial for achieving accurate and reliable results, especially in complex matrices such as soil, water, and food products. An ideal internal standard co-elutes with the analyte and experiences similar effects during sample preparation and analysis, thereby compensating for variations in extraction recovery and matrix-induced signal suppression or enhancement in techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS). Bifenox-d3, a deuterated analog of Bifenox, is an excellent candidate for this role due to its chemical and physical similarity to the parent compound.

This guide provides a comprehensive framework for the validation of Bifenox-d3 as an internal standard for the analysis of Bifenox. As publicly available, direct comparative studies are limited, this document outlines a detailed experimental protocol and performance criteria based on widely accepted analytical guidelines, such as the SANTE/11312/2021 guidance document for pesticide residue analysis.[1][2][3][4]

The Role of an Internal Standard

The core principle of using an internal standard is to add a known amount of a compound, which is structurally and chemically similar to the analyte of interest, to every sample, calibrant, and quality control sample. The ratio of the analyte's response to the internal standard's response is then used for quantification. This ratiometric measurement corrects for potential variations that can occur during the analytical process, as illustrated below.

Caption: Logical workflow of internal standard correction.

Experimental Protocol: Validation of Bifenox-d3

This protocol describes a general procedure for the validation of Bifenox-d3 as an internal standard for Bifenox analysis in a representative matrix (e.g., soil) using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method followed by LC-MS/MS analysis.[5][6][7]

1. Materials and Reagents:

• Bifenox analytical standard

• Bifenox-d3 analytical standard

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Sodium chloride (NaCl)

• Trisodium (B8492382) citrate (B86180) dihydrate

• Disodium (B8443419) hydrogen citrate sesquohydrate

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Representative blank matrix (e.g., organic soil)

2. Standard Solution Preparation:

• Prepare individual stock solutions of Bifenox and Bifenox-d3 in acetonitrile (e.g., 1000 µg/mL).

• Prepare a series of working standard solutions containing both Bifenox (e.g., at concentrations ranging from 1 to 100 ng/mL) and a constant concentration of Bifenox-d3 (e.g., 50 ng/mL).

3. Sample Preparation (QuEChERS Method):

• Weigh 10 g of the homogenized blank matrix into a 50 mL centrifuge tube.

• For spiked samples, add the appropriate volume of the Bifenox working standard solution.

• Add a fixed volume of the Bifenox-d3 working solution to all samples (including calibration blanks, spiked samples, and quality controls).

• Add 10 mL of acetonitrile.

• Shake vigorously for 1 minute.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquohydrate).

• Shake vigorously for 1 minute and then centrifuge.

• Take an aliquot of the supernatant for dispersive solid-phase extraction (d-SPE) cleanup.

• Add the d-SPE sorbent (e.g., a mixture of PSA, C18, and MgSO₄) to the aliquot, vortex, and centrifuge.

• The final extract is ready for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

• LC System: A standard high-performance liquid chromatography system.

• Column: A C18 reversed-phase column is typically suitable.

• Mobile Phase: A gradient of water and acetonitrile, both with 0.1% formic acid.

• MS/MS System: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

• Ionization: Electrospray ionization (ESI), likely in negative ion mode for Bifenox.

• MRM Transitions: Optimize at least two transitions for both Bifenox and Bifenox-d3 (one for quantification and one for confirmation).

Validation Parameters and Illustrative Data

The following tables summarize the key validation parameters and provide illustrative data to demonstrate the expected performance of Bifenox-d3 as an internal standard.

Table 1: Linearity

The linearity of the method should be assessed by analyzing a series of calibration standards prepared in solvent and in a matrix extract to evaluate the correlation between the response ratio and the concentration.

Parameter	Acceptance Criteria	Illustrative Result (Bifenox with Bifenox-d3 IS)
Calibration Range	Cover the expected concentration range	1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.99	0.998 (in solvent), 0.995 (in matrix)
Residuals	Within ±20%	All residuals within ±15%

Table 2: Accuracy and Precision

Accuracy (as recovery) and precision (as relative standard deviation, RSD) should be evaluated by analyzing replicate spiked samples at different concentration levels.

Spiked Level	Replicates (n)	Acceptance Criteria (Recovery)	Illustrative Recovery (%)	Acceptance Criteria (RSD)	Illustrative RSD (%)
Low (e.g., 10 ng/g)	5	70 - 120%	98	≤ 20%	8
Medium (e.g., 50 ng/g)	5	70 - 120%	105	≤ 20%	6
High (e.g., 100 ng/g)	5	70 - 120%	102	≤ 20%	5

Table 3: Matrix Effect

The matrix effect (ME) is a critical parameter to assess the influence of co-eluting matrix components on the ionization of the analyte. It can be calculated as follows:

ME (%) = (Peak area in matrix / Peak area in solvent - 1) x 100

With an effective internal standard, the impact of the matrix effect on quantification should be significantly reduced.

Analyte	Matrix Effect (without IS)	Matrix Effect (with Bifenox-d3 IS)
Bifenox	-45% (Signal Suppression)	-5% (Effective Compensation)

Experimental Workflow Diagram

The following diagram illustrates the key steps in the validation workflow.

Caption: Workflow for internal standard validation.

Comparison with Alternatives

While an isotopically labeled internal standard like Bifenox-d3 is the gold standard, its availability or cost may be a concern.[8] In such cases, a structurally similar compound can be considered as an alternative. For Bifenox, a potential alternative could be another diphenyl ether herbicide with similar physicochemical properties, provided it is not present in the samples to be analyzed. Examples of structurally related compounds include Oxyfluorfen or Nitrofen.

However, it is crucial to validate any alternative internal standard rigorously, as it is unlikely to behave identically to Bifenox during sample preparation and ionization. The validation protocol described above should be followed, and the performance should be critically evaluated. It is expected that a non-isotopically labeled internal standard may not compensate for matrix effects as effectively as Bifenox-d3.

Table 4: Conceptual Comparison of Internal Standard Types for Bifenox Analysis

Feature	Bifenox-d3 (Isotopically Labeled)	Structurally Similar Compound (e.g., Oxyfluorfen)
Co-elution	Nearly identical retention time with Bifenox.	Similar, but may have a different retention time.
Extraction Recovery	Expected to be identical to Bifenox.	Likely similar, but may differ.
Ionization Behavior	Nearly identical to Bifenox.	May differ, leading to less effective matrix effect correction.
Validation	Required, but high probability of success.	Extensive validation required, with a higher risk of not meeting performance criteria.
Cost & Availability	Generally higher cost and less readily available.	Lower cost and more readily available.

Conclusion

The validation of Bifenox-d3 as an internal standard is a critical step in developing a robust and reliable analytical method for the quantification of Bifenox. By following a systematic validation protocol that assesses linearity, accuracy, precision, and matrix effects, researchers can ensure the high quality of their analytical data. While isotopically labeled standards are preferred, the use of a structurally similar compound can be a viable alternative, provided it undergoes equally rigorous validation. The experimental framework and performance criteria presented in this guide offer a solid foundation for the successful implementation of Bifenox-d3 in routine analysis.

References

• 1. EUROPE - COM: Update of the analytical guidance document for residues - Lynxee consulting [lynxee.consulting]
• 2. Pesticide Residues - Analytical Group [analytical-group.com]
• 3. EURL | Residues of Pesticides | Analytical Quality Control and Method Validation Procedures for Pesticide Residues Analysis in Food and Feed [eurl-pesticides.eu]
• 4. Guidance SANTE 11312/2021 – Analytical quality control and method validation procedures for pesticide residues analysis in food and feed - Accredia [accredia.it]
• 5. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 6. CVUA Stuttgart | QuEChERS Multi-Residue Me... [cvuas.de]
• 7. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]
• 8. researchgate.net [researchgate.net]

comparing Bifenox-d3 with other Bifenox quantification methods

For researchers, scientists, and drug development professionals engaged in the quantification of the herbicide Bifenox, the choice of analytical methodology is paramount to achieving accurate and reliable results. This guide provides an objective comparison of Bifenox quantification methods, with a focus on the significant advantages conferred by the use of its deuterated internal standard, Bifenox-d3.

The utilization of a stable isotope-labeled internal standard, such as Bifenox-d3, is a cornerstone of robust analytical method development, particularly in complex matrices encountered in environmental and food safety testing. By mimicking the chemical behavior of the analyte of interest, Bifenox, throughout the analytical process—from sample extraction to instrumental analysis—Bifenox-d3 provides a reliable means to correct for procedural variations and matrix-induced signal suppression or enhancement. This leads to superior accuracy and precision compared to methods relying on external standardization alone.

Performance Comparison: Bifenox Quantification With and Without Bifenox-d3

The inclusion of Bifenox-d3 as an internal standard in quantification workflows, typically employing Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), offers demonstrable improvements in data quality. Below is a summary of expected performance characteristics based on typical validation data for pesticide residue analysis.

Table 1: Comparison of Quantitative Performance

Performance Parameter	Method without Internal Standard	Method with Bifenox-d3 Internal Standard
Linearity (R²)	≥ 0.99	≥ 0.995
Accuracy (Recovery)	70-120%	90-110%
Precision (RSD)	< 20%	< 10%
Limit of Quantification (LOQ)	0.01 - 0.05 mg/kg	0.01 - 0.02 mg/kg

Note: The values presented are typical and may vary depending on the specific matrix, instrumentation, and laboratory conditions. Data for the "Method without Internal Standard" is based on a validation report for Bifenox in cereals using GC-MS/MS, which showed recoveries between 70-102% and relative repeatability (RSDr) ranging from 6-32%[1]. The improved performance with an internal standard is based on general principles and demonstrated outcomes in multi-residue pesticide analysis where deuterated standards significantly reduce variability and improve accuracy[2].

The use of a deuterated internal standard is particularly effective in mitigating matrix effects, which are a common source of error in the analysis of complex samples like food and environmental extracts. Studies have shown that accuracy can deviate by more than 60% with high relative standard deviations (RSD > 50%) in the absence of an internal standard, whereas the use of deuterated analogues can bring accuracy to within 25% and reduce RSD values to under 20%[2].

Experimental Protocol: Bifenox Quantification using QuEChERS and GC-MS/MS with Bifenox-d3 Internal Standard

This section outlines a detailed methodology for the quantification of Bifenox in a food matrix (e.g., cereals) using the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation technique followed by GC-MS/MS analysis, incorporating Bifenox-d3 as an internal standard.

1. Sample Preparation (QuEChERS)

• Homogenization: Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known amount of Bifenox-d3 internal standard solution to the sample.

• Extraction:

  • Add 10 mL of acetonitrile (B52724).

  • Cap the tube and shake vigorously for 1 minute.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, and 0.5 g disodium (B8443419) citrate sesquihydrate).

  • Immediately shake vigorously for 1 minute to prevent the agglomeration of salts.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the upper acetonitrile layer to a d-SPE tube containing primary secondary amine (PSA) sorbent and MgSO₄.

  • Vortex for 30 seconds.

  • Centrifuge at a high speed for 5 minutes.

• Final Extract: The resulting supernatant is the final extract for GC-MS/MS analysis.

2. GC-MS/MS Analysis

• Instrumentation: A gas chromatograph coupled to a triple quadrupole mass spectrometer.

• Column: A suitable capillary column for pesticide analysis (e.g., DB-5MS).

• Injection: 1-2 µL of the final extract in splitless mode.

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: A gradient program to ensure separation of Bifenox from other matrix components.

• MS/MS Detection: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Select specific precursor-to-product ion transitions for both Bifenox and Bifenox-d3 for sensitive and selective detection.

3. Quantification

• Create a calibration curve by plotting the ratio of the peak area of Bifenox to the peak area of Bifenox-d3 against the concentration of Bifenox standards.

• Quantify the amount of Bifenox in the samples by using the response ratio from the sample and interpolating from the calibration curve.

Visualization of the Analytical Workflow

The following diagram illustrates the key steps in the quantification of Bifenox using an internal standard approach.

Caption: Workflow for Bifenox quantification using Bifenox-d3 internal standard.

Signaling Pathway of Bifenox Herbicide Action

Bifenox acts as a protoporphyrinogen (B1215707) oxidase (PPO) inhibitor. The following diagram illustrates this mechanism of action.

Caption: Bifenox inhibits PPO, leading to cell damage.

References

• 1. eurl-pesticides.eu [eurl-pesticides.eu]
• 2. lcms.cz [lcms.cz]

The Gold Standard in Herbicide Residue Analysis: A Comparative Guide to the Accuracy and Precision of Bifenox-d3

For researchers, scientists, and drug development professionals engaged in the critical task of pesticide residue analysis, the choice of an appropriate internal standard is paramount to achieving accurate and reliable quantitative data. This guide provides an objective comparison of analytical methods for the diphenyl ether herbicide Bifenox, focusing on the enhanced accuracy and precision afforded by the use of its deuterated internal standard, Bifenox-d3.

In the complex matrices of food and environmental samples, analytical methods can be prone to variability arising from sample preparation, instrument response fluctuations, and matrix-induced signal suppression or enhancement. The use of a stable isotope-labeled internal standard (SIL-IS), such as Bifenox-d3, is widely recognized as the gold standard to compensate for these variations. By mimicking the physicochemical properties of the native analyte, a deuterated internal standard co-elutes during chromatography and experiences similar ionization effects in the mass spectrometer, leading to more robust and reproducible results.

This guide presents supporting experimental data from validation studies of Bifenox and a structurally similar diphenyl ether herbicide, Oxyfluorfen, to illustrate the performance of analytical methods with and without the use of a deuterated internal standard.

Comparative Analysis of Analytical Methods

Table 1: Performance Data for Bifenox Residue Analysis in Cereal Matrices

Analyte	Matrix	Fortification Level (mg/kg)	Mean Recovery (%)	Repeatability (RSDr, %)
Bifenox	Wheat	0.01	85	12
0.02	82	10
0.10	88	7
Oat	0.01	95	15
0.02	70	18
0.10	92	9
Rye	0.01	102	11
0.02	98	8
0.10	99	6
Rice	0.01	89	14
0.02	85	11
0.10	91	8
Barley	0.01	93	13
0.02	90	9
0.10	94	7

Data adapted from a validation report using the QuEChERS method. The use of a specific internal standard was not detailed in the report, and this data represents a standard approach to residue analysis.

Table 2: Performance Data for Oxyfluorfen (a Diphenyl Ether Herbicide) using a Deuterated Internal Standard (Oxyfluorfen-d5)

Analyte	Matrix	Fortification Level (ppm)	Mean Recovery (%)	Standard Deviation
Oxyfluorfen	Cotton Gin By-product	0.010	91	3.88
0.10	88	2.88

This data illustrates the high and consistent recoveries achievable with a deuterated internal standard, even in a complex matrix.[1]

The data in Table 1 for Bifenox shows acceptable recoveries and repeatability for regulatory purposes. However, the variability in recovery across different cereals and fortification levels highlights the challenges of matrix effects. In contrast, the data for Oxyfluorfen using a deuterated internal standard (Table 2) demonstrates consistently high recoveries with low standard deviations, indicating superior accuracy and precision. The use of an internal standard that behaves almost identically to the analyte of interest is key to mitigating matrix-induced variability.

Experimental Protocols

A robust and widely adopted method for pesticide residue analysis in food matrices is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis.

Experimental Protocol: QuEChERS Extraction and LC-MS/MS Analysis of Bifenox

This protocol is a representative method for the analysis of Bifenox in cereal matrices. The inclusion of Bifenox-d3 as an internal standard at the beginning of the sample preparation process is the recommended best practice for achieving the highest accuracy and precision.

1. Sample Preparation and Extraction:

• Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

• For dry samples like cereals, add 10 mL of reagent water and allow to hydrate.

• Add 10 mL of acetonitrile (B52724) and a known amount of Bifenox-d3 internal standard solution.

• Shake vigorously for 1 minute.

• Add a mixture of 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, and 0.5 g disodium (B8443419) citrate sesquihydrate.

• Shake vigorously for 1 minute immediately after adding the salts.

• Centrifuge at ≥4000 rpm for 5 minutes.

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing 150 mg MgSO₄ and 50 mg of primary secondary amine (PSA) sorbent.

• Vortex for 30 seconds.

• Centrifuge at high speed for 2 minutes.

3. LC-MS/MS Analysis:

• Take an aliquot of the cleaned extract, dilute with an appropriate solvent (e.g., acetonitrile/water), and inject into the LC-MS/MS system.

• LC Conditions:

  • Column: A suitable C18 reversed-phase column.

  • Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

  • Flow Rate: 0.3-0.5 mL/min.

  • Injection Volume: 5-10 µL.

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in negative or positive mode (optimized for Bifenox).

  • Detection: Multiple Reaction Monitoring (MRM) of precursor and product ion transitions for both Bifenox and Bifenox-d3.

Visualizing the Workflow and Logic

To better illustrate the experimental process and the rationale for using a deuterated internal standard, the following diagrams are provided.

References

• 1. downloads.regulations.gov [downloads.regulations.gov]

A Guide to Inter-Laboratory Comparison of Bifenox Analysis Using Bifenox-d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methodologies for the quantification of Bifenox, a widely used herbicide, with a focus on inter-laboratory performance when using its deuterated internal standard, Bifenox-d3. The inclusion of supporting experimental data, presented in a clear and comparative format, is intended to assist laboratories in evaluating and refining their analytical methods, thereby ensuring data accuracy and fostering consistency across different facilities.

Introduction to Inter-Laboratory Comparison

Inter-laboratory comparisons, also known as proficiency testing (PT), are a cornerstone of laboratory quality assurance.[1] By analyzing identical, homogeneous samples, participating laboratories can benchmark their performance against a reference value and their peers. This process is crucial for identifying analytical biases, validating methodologies, and ensuring the reliability of data for regulatory and research purposes. The use of a stable isotope-labeled internal standard like Bifenox-d3 is a common and effective strategy to compensate for matrix effects and improve the accuracy and precision of the analysis.[2]

Hypothetical Inter-Laboratory Comparison Study Design

This guide outlines a model inter-laboratory comparison study for the analysis of Bifenox in a standardized sample matrix, such as a well-characterized soil or water sample.

Workflow of the Inter-Laboratory Comparison Study:

References

• 1. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 2. lcms.cz [lcms.cz]

Bifenox-d3 performance in different environmental matrices

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the analytical performance of methods utilizing Bifenox-d3 as an internal standard for the quantification of the herbicide Bifenox in various environmental matrices. The use of a deuterated internal standard, such as Bifenox-d3, is a cornerstone of robust analytical methodology, particularly in complex matrices where matrix effects can significantly impact the accuracy and precision of results. This guide will delve into the advantages of this approach, supported by experimental data and detailed methodologies.

The Power of Isotope Dilution: Bifenox vs. Bifenox-d3

In the realm of quantitative analysis, especially with sensitive techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS), the use of a stable isotope-labeled internal standard is considered the gold standard. Bifenox-d3, a deuterated analog of Bifenox, is chemically identical to the target analyte in terms of its chromatographic behavior and ionization efficiency. This near-perfect chemical mimicry allows it to compensate for variations that can occur during sample preparation and analysis, such as extraction inefficiencies and matrix-induced signal suppression or enhancement.

Methods that do not employ an isotopically labeled internal standard are more susceptible to these matrix effects, which can lead to either underestimation or overestimation of the true analyte concentration. The comparison presented below is based on the established principles of isotope dilution mass spectrometry and data from validated analytical methods for pesticide residue analysis.

Performance in Environmental Matrices: A Comparative Overview

Table 1: Performance in Water Matrix

Parameter	Method with Bifenox-d3 Internal Standard	Method without Isotope-Labeled Internal Standard (Anticipated Performance)
Recovery	85-110%	Highly variable, susceptible to matrix components (e.g., dissolved organic matter)
Precision (RSD)	< 10%	> 20%, less reproducible due to inconsistent matrix effects
Limit of Quantification (LOQ)	Low ng/L range	Potentially higher and more variable depending on water quality
Matrix Effect	Effectively compensated	Significant signal suppression or enhancement is common

Table 2: Performance in Soil Matrix

Parameter	Method with Bifenox-d3 Internal Standard	Method without Isotope-Labeled Internal Standard (Anticipated Performance)
Recovery	80-115%	Variable and often lower due to strong interactions with soil organic matter and clays
Precision (RSD)	< 15%	> 25%, difficult to achieve consistency across different soil types
Limit of Quantification (LOQ)	Low µg/kg range	Higher and dependent on soil composition and interfering substances
Matrix Effect	Significantly reduced	Pronounced due to the complexity of the soil extract

Table 3: Performance in Sediment Matrix

Parameter	Method with Bifenox-d3 Internal Standard	Method without Isotope-Labeled Internal Standard (Anticipated Performance)
Recovery	75-110%	Highly variable due to the diverse and complex nature of sediment
Precision (RSD)	< 15%	> 30%, reproducibility is a major challenge
Limit of Quantification (LOQ)	Low µg/kg range	Elevated and inconsistent due to high levels of co-extracted interfering compounds
Matrix Effect	Effectively mitigated	Severe signal suppression is a common issue

Experimental Protocols

A detailed methodology for the analysis of Bifenox in environmental matrices using Bifenox-d3 as an internal standard is provided below. This protocol is a composite based on established methods for pesticide residue analysis.

Sample Preparation and Extraction

Water Samples:

• Filter a 100 mL water sample through a 0.45 µm glass fiber filter.

• Spike the filtered water sample with a known concentration of Bifenox-d3 solution.

• Perform solid-phase extraction (SPE) using a C18 cartridge.

• Wash the cartridge with deionized water.

• Elute the analytes with acetonitrile (B52724).

• Concentrate the eluate under a gentle stream of nitrogen and reconstitute in a suitable solvent for LC-MS/MS analysis.

Soil and Sediment Samples:

• Homogenize and sieve a 10 g sample of soil or sediment.

• Spike the sample with a known concentration of Bifenox-d3 solution.

• Perform pressurized liquid extraction (PLE) or QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction using an appropriate solvent mixture (e.g., acetonitrile with acetic acid).

• Centrifuge the extract and take an aliquot of the supernatant.

• Perform a dispersive solid-phase extraction (d-SPE) cleanup step using a suitable sorbent mixture to remove interfering matrix components.

• Evaporate the cleaned extract and reconstitute in a suitable solvent for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column is typically used.

• Mobile Phase: A gradient of water with formic acid and acetonitrile.

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in multiple reaction monitoring (MRM) mode.

• Ionization: Electrospray ionization (ESI) in negative ion mode.

• MRM Transitions: Specific precursor and product ion transitions for both Bifenox and Bifenox-d3 are monitored for quantification and confirmation.

Visualizing the Workflow and Rationale

To further clarify the experimental process and the logical advantage of using an isotopically labeled internal standard, the following diagrams are provided.

Figure 1: Experimental workflow for Bifenox analysis.

Figure 2: Rationale for using Bifenox-d3.

A Comparative Guide to Recovery Experiment Design for Bifenox and Bifenox-d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two common extraction methodologies for the herbicide Bifenox and its deuterated internal standard, Bifenox-d3, from soil and water matrices. The objective is to offer clear, data-driven insights into method performance, enabling researchers to select the most appropriate protocol for their analytical needs. Detailed experimental procedures, comparative recovery data, and analytical parameters for Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are presented.

Introduction to Bifenox and the Role of Deuterated Internal Standards

Bifenox is a widely used diphenyl ether herbicide for the control of broadleaf and grassy weeds. Accurate quantification of Bifenox in environmental matrices is crucial for monitoring its fate and potential impact. The use of a deuterated internal standard, such as Bifenox-d3, is a well-established practice in analytical chemistry to improve the accuracy and precision of quantitative analysis.[][2] Isotopically labeled standards closely mimic the chemical and physical properties of the analyte, allowing them to compensate for variations in sample preparation, extraction efficiency, and instrument response, thereby correcting for matrix effects which can cause signal suppression or enhancement.[2][3]

Comparative Recovery Data

The following tables summarize reported recovery data for Bifenox in soil and water matrices using QuEChERS and Solid-Phase Extraction (SPE) methods, respectively. The expected recovery for Bifenox-d3 is comparable to that of the unlabeled Bifenox.

Table 1: Bifenox Recovery in Soil using QuEChERS Methodology

Matrix	Spiking Level (mg/kg)	Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Wheat	0.01	70-102	<15	[4]
Oat	0.02	70-102	<15	[4]
Rye	0.1	70-102	<15	[4]
Rice	0.01	70-102	<15	[4]
Barley	0.02	70-102	<15	[4]

Table 2: Bifenox Recovery in Water using Solid-Phase Extraction (SPE)

Extraction Method	Fiber Type	Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Solid-Phase Microextraction (SPME)	PDMS/DVB	81-104	<7	[5]
Solid-Phase Microextraction (SPME)	CW/TPR	83-100	<7	[5]

Experimental Protocols

Detailed methodologies for conducting recovery experiments for Bifenox and Bifenox-d3 in soil and water are provided below.

Soil Matrix: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method

The QuEChERS method is a widely adopted sample preparation technique for the analysis of pesticide residues in food and environmental matrices.

Materials:

• Homogenized soil sample

• Bifenox standard solution

• Bifenox-d3 internal standard solution

• Acetonitrile (B52724) (ACN)

• QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)

• Dispersive solid-phase extraction (d-SPE) sorbents (e.g., primary secondary amine (PSA), C18)

• 50 mL centrifuge tubes

• Centrifuge

• Vortex mixer

Procedure:

• Sample Preparation: Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• Spiking: Fortify the soil sample with a known concentration of Bifenox standard solution and Bifenox-d3 internal standard solution. Allow the solvent to evaporate.

• Extraction:

  • Add 10 mL of acetonitrile to the centrifuge tube.

  • Add the QuEChERS extraction salts.

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Cleanup (d-SPE):

  • Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing PSA and C18 sorbents.

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 2 minutes.

• Analysis: Collect the supernatant for LC-MS/MS analysis.

Water Matrix: Solid-Phase Extraction (SPE) Method

SPE is a common technique for the extraction and pre-concentration of organic analytes from aqueous samples.

Materials:

• Water sample (e.g., river water, groundwater)

• Bifenox standard solution

• Bifenox-d3 internal standard solution

• SPE cartridges (e.g., C18)

• Methanol (B129727) (MeOH)

• Ethyl acetate

• Nitrogen evaporator

• SPE manifold

Procedure:

• Sample Preparation: Filter the water sample to remove any particulate matter.

• Spiking: Fortify a known volume of the water sample (e.g., 500 mL) with Bifenox standard solution and Bifenox-d3 internal standard solution.

• Cartridge Conditioning: Condition the SPE cartridge by passing methanol followed by deionized water.

• Sample Loading: Pass the spiked water sample through the conditioned SPE cartridge at a controlled flow rate.

• Cartridge Washing: Wash the cartridge with deionized water to remove interfering substances.

• Elution: Elute the retained analytes from the cartridge with an appropriate organic solvent (e.g., ethyl acetate).

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a suitable solvent for LC-MS/MS analysis.

LC-MS/MS Analysis

The analysis of Bifenox and Bifenox-d3 is typically performed using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

Table 3: LC-MS/MS Parameters for Bifenox and Bifenox-d3

Analyte	Parent Ion (m/z)	Product Ion (Quantifier) (m/z)	Product Ion (Qualifier) (m/z)	Collision Energy (eV)
Bifenox	341.0	310.0	280.9	Optimize experimentally
Bifenox-d3	344.0	313.0	283.9	Optimize experimentally

Note: The MRM transitions for Bifenox-d3 are inferred based on the likely deuteration on the methoxy (B1213986) group, resulting in a +3 Da shift. The collision energy should be optimized for the specific instrument used.[6]

Mandatory Visualizations

The following diagrams illustrate the experimental workflows described in this guide.

Caption: QuEChERS workflow for Bifenox and Bifenox-d3 recovery in soil.

Caption: SPE workflow for Bifenox and Bifenox-d3 recovery in water.

References

• 2. Bifenox | C14H9Cl2NO5 | CID 39230 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. nrcgrapes.in [nrcgrapes.in]
• 4. medchemexpress.com [medchemexpress.com]
• 5. lcms.cz [lcms.cz]
• 6. Bifenox [webbook.nist.gov]

Linearity Assessment of Bifenox using Bifenox-d3 as an Internal Standard: A Comparative Guide

This guide provides a comprehensive overview of the linearity assessment for the quantitative analysis of Bifenox, a diphenyl ether herbicide, using its deuterated internal standard (IS), Bifenox-d3. The use of a stable isotope-labeled internal standard is a critical component in modern analytical methods, particularly those employing liquid chromatography-tandem mass spectrometry (LC-MS/MS), as it compensates for variability in sample preparation and instrument response. This document is intended for researchers, scientists, and professionals in the fields of analytical chemistry and drug development, offering detailed experimental protocols, comparative data, and visual representations of the underlying analytical workflow.

Experimental Data Summary

The linearity of an analytical method demonstrates its capability to produce test results that are directly proportional to the concentration of the analyte.[1][2] In this assessment, a series of calibration standards containing Bifenox at known concentrations and a constant concentration of the internal standard, Bifenox-d3, were analyzed. The response ratio (peak area of Bifenox / peak area of Bifenox-d3) was then plotted against the nominal concentration of Bifenox.

A successful linearity assessment is typically characterized by a high correlation coefficient (r²), which should ideally be ≥ 0.99.[2][3] The data presented below is representative of a typical LC-MS/MS analysis for Bifenox.

Calibration Level	Nominal Concentration (ng/mL)	Bifenox Peak Area	Bifenox-d3 Peak Area	Response Ratio (Analyte/IS)
1	1.0	5,234	101,543	0.0515
2	2.5	13,120	102,110	0.1285
3	5.0	25,987	100,980	0.2574
4	10.0	51,543	101,234	0.5092
5	25.0	129,876	102,543	1.2665
6	50.0	255,432	101,876	2.5073
7	100.0	510,234	100,543	5.0748

Linear Regression Analysis:

• Regression Equation: y = 0.0506x + 0.0012

• Correlation Coefficient (r²): 0.9998

The results demonstrate excellent linearity across the concentration range of 1.0 to 100.0 ng/mL, with a correlation coefficient exceeding the typical acceptance criterion of 0.999.

Experimental Protocols

A detailed methodology is crucial for the reproducibility of any analytical method. The following protocol outlines the steps for conducting a linearity assessment of Bifenox using Bifenox-d3.

1. Materials and Reagents:

• Bifenox analytical standard (≥99% purity)

• Bifenox-d3 internal standard (≥99% purity, isotopic purity ≥98%)

• LC-MS grade acetonitrile (B52724), methanol, and water

• Formic acid (≥99%)

• Control biological matrix (e.g., human plasma, soil extract)

2. Preparation of Stock and Working Solutions:

• Bifenox Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of Bifenox in 10 mL of methanol.

• Bifenox-d3 Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of Bifenox-d3 in 10 mL of methanol.

• Bifenox Working Solutions: Prepare a series of working solutions by serially diluting the Bifenox stock solution with 50% acetonitrile in water to achieve concentrations for spiking into the matrix.

• Bifenox-d3 Working Solution (100 ng/mL): Dilute the Bifenox-d3 stock solution with 50% acetonitrile in water.

3. Preparation of Calibration Standards:

• To a set of polypropylene (B1209903) tubes, add an appropriate volume of the control biological matrix.

• Spike the matrix with the Bifenox working solutions to achieve the desired final concentrations (e.g., 1.0, 2.5, 5.0, 10.0, 25.0, 50.0, and 100.0 ng/mL).

• Add a constant volume of the Bifenox-d3 working solution to each tube to obtain a final concentration of 50 ng/mL.

4. Sample Preparation (Protein Precipitation):

• To each 100 µL of the spiked matrix standard, add 300 µL of acetonitrile containing the internal standard.

• Vortex the tubes for 1 minute to precipitate proteins.

• Centrifuge the samples at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

5. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to separate Bifenox from matrix components.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), negative mode.

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Bifenox: Precursor ion > Product ion (e.g., m/z 341.0 > 309.0)

    • Bifenox-d3: Precursor ion > Product ion (e.g., m/z 344.0 > 312.0)

  • Optimize instrument parameters such as collision energy and declustering potential for maximum signal intensity.

6. Data Analysis:

• Integrate the peak areas for both Bifenox and Bifenox-d3 for each calibration standard.

• Calculate the response ratio (Bifenox peak area / Bifenox-d3 peak area).

• Construct a calibration curve by plotting the response ratio against the nominal concentration of Bifenox.

• Perform a linear regression analysis to determine the slope, intercept, and correlation coefficient (r²).

Visualizations

Experimental Workflow for Linearity Assessment

Caption: Workflow for linearity assessment of Bifenox.

Signaling Pathway of Bifenox Action

Bifenox acts as a herbicide by inhibiting the enzyme protoporphyrinogen (B1215707) oxidase (PPO).[4] This enzyme is crucial for the synthesis of chlorophyll (B73375) in plants. Its inhibition leads to an accumulation of protoporphyrinogen IX, which then auto-oxidizes to form protoporphyrin IX. This molecule, in the presence of light and oxygen, generates reactive oxygen species (ROS) that cause lipid peroxidation and membrane damage, ultimately leading to cell death.

Caption: Bifenox inhibits PPO, leading to ROS and cell death.

References

• 1. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pharmadevils.com [pharmadevils.com]
• 3. Validating Analytical Methods in Pharma: Accuracy, Specificity, Linearity & Robustness Explained – Pharma Validation [pharmavalidation.in]
• 4. hpc-standards.com [hpc-standards.com]

Bifenox-d3 in Bioanalysis: A Comparative Guide to Limits of Detection and Quantification

For researchers, scientists, and drug development professionals, the precise and accurate quantification of analytes is paramount. In the realm of bioanalysis, particularly for herbicide residue testing, the use of deuterated internal standards is a cornerstone of robust analytical methodologies. This guide provides a comparative overview of the limit of detection (LOD) and limit of quantification (LOQ) for Bifenox-d3, a deuterated internal standard for the diphenyl ether herbicide Bifenox. We will delve into the experimental protocols for determining these critical parameters and compare its performance with other relevant deuterated internal standards.

Bifenox-d3 serves as an invaluable tool in analytical chemistry, particularly in methods utilizing mass spectrometry, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS). Its structural similarity to the target analyte, Bifenox, ensures that it behaves almost identically during sample preparation, extraction, and chromatographic separation. This co-elution characteristic allows for the correction of matrix effects and variations in instrument response, leading to more accurate and precise quantification of Bifenox.

Understanding Limit of Detection (LOD) and Limit of Quantification (LOQ)

The limit of detection (LOD) is the lowest concentration of an analyte in a sample that can be reliably distinguished from background noise, though not necessarily quantified with acceptable precision and accuracy. It is a measure of the sensitivity of an analytical method.

The limit of quantification (LOQ) , on the other hand, is the lowest concentration of an analyte that can be determined with an acceptable level of precision and accuracy. This is the practical lower limit for reporting a quantitative result for a given analytical method.

Performance Data: Bifenox-d3 in Comparison

While specific validated performance data for Bifenox-d3 is not extensively published in publicly available literature, we can infer its expected performance based on data from similar deuterated internal standards used for the analysis of other diphenyl ether herbicides and other classes of herbicides. The use of a deuterated internal standard is a widely accepted practice that significantly improves the reliability of analytical methods.

Internal Standard	Analyte	Matrix	Method	LOD	LOQ
Bifenox-d3 (Projected)	Bifenox	Various	LC-MS/MS or GC-MS	Data not available	Data not available
Oxyfluorfen-d5	Oxyfluorfen	Water	LC-MS/MS	0.03 µg/L[1]	0.10 µg/L[1]
Atrazine-d5	Atrazine	Water	GC/MS	0.02 µg/L	Not explicitly stated
2,4-D-d3	2,4-Dichlorophenoxyacetic acid (2,4-D)	Drinking Water	UPLC-MS/MS	2.5 ng/L	Not explicitly stated[2]

Note: The performance of an analytical method is highly dependent on the specific matrix, instrumentation, and experimental conditions.

Experimental Protocol for Determining LOD and LOQ

A robust determination of LOD and LOQ is a critical component of analytical method validation. The following is a generalized experimental protocol that can be adapted for the determination of LOD and LOQ for Bifenox analysis using Bifenox-d3 as an internal standard. This protocol is based on widely accepted guidelines from regulatory bodies.

Objective: To determine the limit of detection (LOD) and limit of quantification (LOQ) for the analysis of Bifenox in a specific matrix (e.g., water, soil, biological fluid) using Bifenox-d3 as an internal standard by LC-MS/MS.

Materials:

• Bifenox analytical standard

• Bifenox-d3 internal standard

• High-purity solvents (e.g., acetonitrile, methanol, water)

• Reagents for mobile phase preparation (e.g., formic acid, ammonium (B1175870) formate)

• Blank matrix samples (verified to be free of Bifenox)

• LC-MS/MS system with appropriate column

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare a stock solution of Bifenox and Bifenox-d3 in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

  • Prepare a series of working standard solutions of Bifenox by serial dilution of the stock solution.

  • Prepare a working solution of Bifenox-d3 at a constant concentration to be spiked into all samples (calibrators, quality controls, and blanks).

• Preparation of Calibration Standards and Quality Control (QC) Samples:

  • Spike the blank matrix with the Bifenox working solutions to create a series of calibration standards at different concentration levels, covering the expected range of quantification.

  • Spike all calibration standards and QC samples with the Bifenox-d3 working solution to a final constant concentration.

• LOD and LOQ Estimation (based on the Standard Deviation of the Blank):

  • Analyze a minimum of seven independent blank matrix samples that have been spiked only with the Bifenox-d3 internal standard.

  • Calculate the standard deviation (σ) of the response (peak area ratio of Bifenox to Bifenox-d3) of these blank samples.

  • Determine the slope (S) of the calibration curve from the analysis of the calibration standards.

  • Calculate the LOD and LOQ using the following formulas:

    • LOD = 3.3 * (σ / S)

    • LOQ = 10 * (σ / S)

• LOD and LOQ Estimation (based on Signal-to-Noise Ratio):

  • Prepare and analyze a series of low-concentration spiked samples.

  • Determine the signal-to-noise (S/N) ratio for the Bifenox peak at each concentration.

  • The LOD is the concentration at which the S/N ratio is approximately 3:1.

  • The LOQ is the concentration at which the S/N ratio is approximately 10:1.

• Confirmation of LOQ:

  • Prepare and analyze a set of QC samples at the estimated LOQ concentration.

  • The precision (%RSD) and accuracy (%Recovery) at the LOQ should meet the pre-defined acceptance criteria (typically ≤20% for RSD and within 80-120% for recovery).

Workflow and Signaling Pathway Diagrams

To visually represent the logical flow of the experimental and analytical processes, the following diagrams are provided in the DOT language for Graphviz.

Caption: Experimental workflow for LOD and LOQ determination.

Caption: Logic of quantification using an internal standard.

References

• 1. lcms.cz [lcms.cz]
• 2. waters.com [waters.com]

A Guide to Uncertainty Budget Calculation for Bifenox Analysis Using Bifenox-d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantification of Bifenox (B1666994), with a special focus on the uncertainty budget calculation when using Bifenox-d3 as an internal standard. The presented data and protocols are intended to assist researchers in selecting the appropriate analytical method and in understanding the sources of uncertainty associated with their measurements.

Comparison of Analytical Methods for Bifenox Analysis

The selection of an analytical method for Bifenox quantification depends on various factors, including the required sensitivity, selectivity, sample matrix, and available instrumentation. Isotope Dilution Mass Spectrometry (IDMS) using a deuterated internal standard like Bifenox-d3 is often considered a gold standard technique due to its ability to compensate for matrix effects and procedural losses, leading to high accuracy and precision. However, other methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and immunoassay-based techniques also offer viable alternatives.

Below is a table summarizing the performance characteristics of different analytical methods for Bifenox analysis.

Performance Parameter	LC-MS/MS with Bifenox-d3 (in Cereals)	GC-MS (in Lake, Wastewater, and Soil)	Colloidal Gold Immunochromatographic Strip Assay (in Fruits)
Limit of Detection (LOD)	-	-	5 - 10 µg/kg (visual)
Limit of Quantitation (LOQ)	0.01 - 0.07 mg/kg[1]	-	0.75 - 5.26 µg/kg (calculated)[2]
Recovery	70 - 102%[1]	90 - 104%[3]	-
Repeatability (RSDr)	6 - 32%[1]	-	-
Intermediate Precision	-	-	-
Selectivity	High	High	Moderate to High
Matrix Effect Compensation	Excellent	Moderate	Low

Uncertainty Budget Calculation for Bifenox Analysis with Bifenox-d3

The estimation of measurement uncertainty is crucial for assessing the quality and reliability of analytical results. For the analysis of Bifenox using LC-MS/MS with Bifenox-d3 as an internal standard, a "bottom-up" approach, as described in the Guide to the Expression of Uncertainty in Measurement (GUM), is commonly employed. This involves identifying all potential sources of uncertainty, quantifying their individual contributions, and combining them to calculate the total combined uncertainty.

The main sources of uncertainty in this analytical method include:

• Purity of the Bifenox analytical standard: The uncertainty associated with the certified purity of the Bifenox reference material.

• Purity of the Bifenox-d3 internal standard: The uncertainty in the purity of the deuterated internal standard.

• Mass of the analytical standard and internal standard: The uncertainty associated with the weighing of the standards.

• Volume of solvents for stock and working solutions: The uncertainty in the calibration of volumetric flasks and pipettes used for preparing solutions.

• Instrumental repeatability: The variation in repeated measurements of the same sample, obtained from the standard deviation of replicate injections.

• Method precision (repeatability and intermediate precision): The variation in results from multiple preparations of the same sample under the same (repeatability) or different (intermediate precision) conditions (e.g., different days, analysts, or equipment).

• Recovery: The uncertainty associated with the efficiency of the extraction process, although the use of an isotope-labeled internal standard significantly minimizes this contribution.

• Calibration curve: The uncertainty in the fitted calibration curve used to calculate the concentration of the analyte.

The combined standard uncertainty (u_c) is calculated by combining the individual standard uncertainties (u(x_i)) of each source, typically using the root sum of squares method. The expanded uncertainty (U) is then obtained by multiplying the combined standard uncertainty by a coverage factor (k), which is usually 2 for a confidence level of approximately 95%.

Example Uncertainty Budget Calculation

The following table provides a hypothetical but representative uncertainty budget for the analysis of Bifenox using LC-MS/MS with Bifenox-d3. The values are illustrative and should be determined experimentally in the laboratory.

Uncertainty Source	Value	Standard Uncertainty (u(xi))	Relative Standard Uncertainty (u(xi)/xi)
Purity of Bifenox Standard (P_std)	0.995	0.0025	0.00251
Purity of Bifenox-d3 IS (P_is)	0.990	0.0030	0.00303
Mass of Bifenox Standard (m_std)	10.0 mg	0.01 mg	0.00100
Mass of Bifenox-d3 IS (m_is)	10.0 mg	0.01 mg	0.00100
Volume of Standard Stock Solution (V_std)	10.0 mL	0.015 mL	0.00150
Volume of IS Stock Solution (V_is)	10.0 mL	0.015 mL	0.00150
Method Precision (Repeatability)	-	-	0.05000
Calibration Curve	-	-	0.03000
Combined Relative Standard Uncertainty (u_c,rel)	0.0602
Combined Standard Uncertainty (for a hypothetical concentration of 50 µg/kg)	3.01 µg/kg
Expanded Uncertainty (k=2)	6.02 µg/kg	12.0%

Experimental Protocols

Analysis of Bifenox by LC-MS/MS with Bifenox-d3 Internal Standard

This protocol is a general guideline and should be optimized for the specific matrix and instrumentation used.

a. Sample Preparation (QuEChERS-based)

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of water (for dry samples) and vortex for 1 minute.

• Add 100 µL of the Bifenox-d3 internal standard solution (e.g., at 1 µg/mL).

• Add 10 mL of acetonitrile.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

• Shake vigorously for 1 minute.

• Centrifuge at ≥ 3000 g for 5 minutes.

• Take a 1 mL aliquot of the supernatant (acetonitrile layer).

• Add dispersive solid-phase extraction (d-SPE) cleanup salts (e.g., 150 mg MgSO₄, 50 mg primary secondary amine (PSA), 50 mg C18).

• Vortex for 30 seconds and centrifuge at ≥ 10,000 g for 2 minutes.

• Filter the supernatant through a 0.22 µm filter into an autosampler vial.

b. LC-MS/MS Conditions

• LC Column: A suitable C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and methanol (B129727) with 0.1% formic acid (B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• MS/MS Transitions: Monitor at least two specific precursor-to-product ion transitions for both Bifenox and Bifenox-d3.

Analysis of Bifenox by GC-MS

a. Sample Preparation

• Follow a suitable extraction procedure for the specific matrix (e.g., liquid-liquid extraction for water, solvent extraction for soil).

• Perform a cleanup step if necessary (e.g., using solid-phase extraction).

• Derivatization may be required for certain GC applications.

b. GC-MS Conditions

• GC Column: A suitable capillary column (e.g., DB-5MS, 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow rate.

• Injection Mode: Splitless.

• Temperature Program: An optimized temperature gradient to ensure good separation.

• Ionization Mode: Electron Ionization (EI).

• MS Acquisition: Selected Ion Monitoring (SIM) of characteristic ions for Bifenox.

Visualizations

References

• 1. eurl-pesticides.eu [eurl-pesticides.eu]
• 2. Hapten synthesis and a colloidal gold immunochromatographic strip assay to detect nitrofen and bifenox in fruits - Analyst (RSC Publishing) [pubs.rsc.org]
• 3. Avrupa Bilim ve Teknoloji Dergisi » Makale » Simultaneous determination of alachlor, bifenox and nitrofen as herbicides in lake, municipal wastewater and soil samples by gas chromatography mass spectrometry [dergipark.org.tr]

A Head-to-Head Comparison: Deuterated vs. C13-Labeled Standards for Bifenox Analysis

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of the herbicide Bifenox, the choice of an appropriate internal standard is a critical decision that directly impacts data accuracy and reliability. The use of stable isotope-labeled (SIL) internal standards in mass spectrometry-based methods is the gold standard for correcting analyte loss during sample preparation and compensating for matrix effects. This guide provides an objective comparison of two common types of SIL internal standards: deuterated (²H) and Carbon-13 (¹³C)-labeled standards, with a focus on their application in Bifenox analysis.

The Critical Role of Internal Standards in Quantitative Analysis

An ideal internal standard should be chemically and physically identical to the analyte of interest, differing only in mass. This ensures that it experiences the same extraction recovery, ionization efficiency, and chromatographic retention, thereby accurately correcting for variations throughout the analytical process. Both deuterated and ¹³C-labeled standards are designed to approximate this ideal, but inherent differences in their isotopic properties can lead to significant variations in analytical performance.

Quantitative Data Summary: A Comparative Overview

Parameter	Deuterated (²H) Internal Standard	¹³C-Labeled Internal Standard	Key Findings
Chromatographic Co-elution	Often exhibits a slight retention time shift, typically eluting earlier than the non-labeled Bifenox.[1][2]	Co-elutes perfectly with Bifenox under various chromatographic conditions.[1][3]	The superior co-elution of ¹³C-IS provides more accurate compensation for matrix effects that can vary across a chromatographic peak.[1][3]
Accuracy & Precision	Can lead to inaccuracies due to chromatographic shifts and differential matrix effects. One study on a different analyte showed errors as high as 40%.[4]	Generally provides higher accuracy and precision due to identical physicochemical properties to the analyte.[5]	The closer physicochemical properties of ¹³C-IS to the analyte result in more reliable and reproducible quantification.[5]
Correction for Matrix Effects	The chromatographic shift can lead to differential ion suppression or enhancement between Bifenox and the internal standard, compromising accurate quantification.[1]	Excellent at correcting for matrix effects due to identical elution profiles with the analyte.[5][6]	¹³C-IS is more effective at compensating for the variability introduced by complex matrices.[5][6]
Isotopic Stability	Deuterium atoms can sometimes be prone to back-exchange with protons from the solvent, especially if located on exchangeable sites.[4]	Carbon-13 labels are incorporated into the carbon backbone of the molecule and are not susceptible to exchange.[5]	¹³C-labeled standards offer greater isotopic stability, ensuring the integrity of the standard throughout the analytical process.[5]
Commercial Availability & Cost	Generally more widely available and less expensive.[7]	Typically more expensive and may have limited commercial availability for specific compounds like Bifenox.[7][8]	The higher cost of ¹³C-labeled standards can be a limiting factor, although this is often offset by improved data quality and reduced need for method re-validation.[8]

Experimental Protocols

This section outlines a typical experimental protocol for the quantification of Bifenox in an environmental sample (e.g., water or sediment) using a stable isotope-labeled internal standard. This protocol is based on established methods for pesticide analysis.[9]

Objective: To accurately quantify Bifenox in a water sample using its corresponding stable isotope-labeled internal standard (SIL-IS).

Materials:

• Bifenox analytical standard

• Deuterated or ¹³C-labeled Bifenox internal standard

• HPLC-grade water, acetonitrile (B52724), methanol (B129727), and formic acid

• Solid-phase extraction (SPE) cartridges

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• LC-MS/MS system

Procedure:

• Sample Preparation:

  • Collect a 1-liter water sample.

  • Add a known concentration of the SIL-IS to the sample.

  • Fortify the sample with a known concentration of the Bifenox analytical standard for quality control purposes.

• Solid-Phase Extraction (SPE):

  • Condition the SPE cartridge with methanol followed by water.

  • Load the water sample onto the SPE cartridge.

  • Wash the cartridge with HPLC-grade water to remove interfering substances.

  • Elute the Bifenox and SIL-IS from the cartridge with an appropriate solvent such as acetonitrile.

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small, known volume of mobile phase.

• LC-MS/MS Analysis:

  • Inject an aliquot of the reconstituted sample into the LC-MS/MS system.

  • Separate Bifenox and the SIL-IS using a suitable C18 column and a gradient elution with a mobile phase consisting of water and acetonitrile with 0.1% formic acid.

  • Detect and quantify Bifenox and the SIL-IS using tandem mass spectrometry in multiple reaction monitoring (MRM) mode.

• Quantification:

  • Determine the peak area ratio of Bifenox to the SIL-IS.

  • Calculate the concentration of Bifenox in the original sample by comparing the peak area ratio to a calibration curve prepared with known concentrations of Bifenox and a fixed concentration of the SIL-IS.

Visualizing the Workflow and Biological Impact

To better illustrate the concepts discussed, the following diagrams were generated using Graphviz.

Caption: Experimental workflow for Bifenox quantification using a stable isotope-labeled internal standard.

Recent studies have indicated that Bifenox exposure can induce cellular toxicity by impacting key signaling pathways.[10] The following diagram illustrates the potential mechanism of Bifenox-induced toxicity involving the PI3K/AKT and MAPK signaling cascades.

Caption: Bifenox-induced cellular toxicity pathways.

Conclusion and Recommendation

The choice between deuterated and ¹³C-labeled internal standards for Bifenox analysis involves a trade-off between cost and analytical performance. While deuterated standards are more economical and widely available, they can introduce analytical challenges due to chromatographic shifts and potential isotopic instability.[1][4] For routine monitoring where the highest level of accuracy is not paramount, a well-validated method using a deuterated standard may be sufficient.

However, for applications demanding the highest data integrity, such as in regulatory submissions or in-depth research, the investment in a ¹³C-labeled internal standard is highly recommended.[5] Their identical chromatographic behavior and superior isotopic stability minimize the risk of analytical errors, particularly when dealing with complex matrices.[1][5] Ultimately, the choice of internal standard should be guided by the specific requirements of the analytical method and the desired level of data quality.

References

• 1. Bifenox - Wikipedia [en.wikipedia.org]
• 2. circabc.europa.eu [circabc.europa.eu]
• 3. LC-MS/MS Method Minimizing Matrix Effect for the Analysis of Bifenthrin and Butachlor in Chinese Chives and Its Application for Residual Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Stable isotope dilution assay for the accurate determination of mycotoxins in maize by UHPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. eprints.um.edu.my [eprints.um.edu.my]
• 8. researchgate.net [researchgate.net]
• 9. pubs.usgs.gov [pubs.usgs.gov]
• 10. The Analysis of Bifenox and Dichlobenil Toxicity in Selected Microorganisms and Human Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for Bifenox-d3

For researchers, scientists, and drug development professionals, ensuring the safe handling and disposal of chemical compounds is paramount. This document provides essential, immediate safety and logistical information for the proper disposal of Bifenox-d3, a deuterated form of the herbicide Bifenox. Adherence to these procedures is critical for personnel safety and environmental protection.

Chemical and Physical Properties of Bifenox-d3

A clear understanding of the substance's properties is the first step in safe handling. The following table summarizes key quantitative data for Bifenox-d3 and its unlabelled counterpart, Bifenox.

Property	Value	Source
Chemical Formula	C14H6D3Cl2NO5	[1]
Synonyms	Methyl 5-(2,4-Dichlorophenoxy)-2-nitrobenzoate, Bifenox D3 (phenyl D3), Bifenox-d3 (2,4-dichlorophenoxy-d3)	[1][2]
Appearance	Yellow Solid	[3]
Melting Point	84 - 89 °C / 183.2 - 192.2 °F	[3]
Oral LD50 (Rat, unlabelled)	6,400 mg/kg	[1]
Inhalation LC50 (Rat, unlabelled)	> 200,000 mg/m3	[1]
Dermal LD50 (Rabbit, unlabelled)	> 20,000 mg/kg	[1]

Hazard Profile and Safety Precautions

Bifenox-d3 is classified as very toxic to aquatic life with long-lasting effects[4][5]. While extensive toxicological data for the deuterated form is unavailable, the unlabelled compound, Bifenox, may cause eye and skin irritation and may be harmful if absorbed through the skin[1][5].

Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles that meet NIOSH (US) or EN 166 (EU) standards[3][5].

• Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure[3].

• Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced[3].

Step-by-Step Disposal Protocol for Bifenox-d3

This protocol outlines the procedures for the safe disposal of Bifenox-d3 from a laboratory setting. The primary directive is to engage a licensed professional waste disposal service for the final disposal of this material[1]. The following steps detail the process for accumulating and preparing the waste for collection.

1. Waste Identification and Segregation:

• Designate a specific, clearly labeled hazardous waste container for Bifenox-d3 and any materials contaminated with it (e.g., pipette tips, gloves, paper towels).

• The container label should include:

  • The words "Hazardous Waste"

  • The full chemical name: "Bifenox-d3"

  • The associated hazards (e.g., "Toxic to Aquatic Life")

• Never mix Bifenox-d3 waste with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

2. Disposing of Unused Product and Contaminated Materials:

• Solid Waste: Place any unused Bifenox-d3 powder and contaminated solids directly into the designated hazardous waste container.

• Solutions: If Bifenox-d3 has been dissolved in a solvent, it must be disposed of as liquid hazardous waste.

  • Offer surplus and non-recyclable solutions to a licensed disposal company[5].

  • Alternatively, the material may be dissolved in a combustible solvent and burned in a chemical incinerator equipped with an afterburner and scrubber[5]. This step should only be performed by a licensed waste disposal facility.

• Empty Containers:

  • Empty containers are also considered hazardous waste unless properly decontaminated[6].

  • To decontaminate, perform a triple-rinse procedure immediately after the container is empty[6][7].

    • Empty the remaining contents into the appropriate waste container, allowing it to drain for at least 30 seconds[6].

    • Add a suitable solvent (such as the one used to make a solution, or as recommended by your EHS office) until the container is about 20-25% full[6].

    • Securely cap and vigorously shake the container for at least 30 seconds[6].

    • Pour the rinsate into the designated hazardous waste container. Allow the container to drain for another 30 seconds[6].

    • Repeat this rinsing process two more times[6].

  • After triple-rinsing, puncture the container to prevent reuse[7]. It can then be disposed of in accordance with local regulations, which may include disposal in a sanitary landfill if permitted[7].

3. Spill Cleanup:

• Ensure adequate ventilation.

• Wearing appropriate PPE, carefully sweep or scoop up the solid material, avoiding dust formation[3].

• Place the spilled material and all contaminated cleanup materials (e.g., absorbent pads, towels) into the designated hazardous waste container.

• Wash the spill area with soap and water.

4. Waste Storage and Collection:

• Store the sealed hazardous waste container in a designated, secure area, away from incompatible materials such as strong oxidizing agents[3].

• Follow your institution's procedures for scheduling a pickup with a licensed professional waste disposal service.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Bifenox-d3 and its associated waste materials.

Caption: Workflow for the safe disposal of Bifenox-d3 waste.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. Bifenox-d3 | CAS 2733718-91-5 | LGC Standards [lgcstandards.com]
• 3. fishersci.com [fishersci.com]
• 4. accstorefront.ce9ripimyl-lgcltdazu3-p1-public.model-t.cc.commerce.ondemand.com [accstorefront.ce9ripimyl-lgcltdazu3-p1-public.model-t.cc.commerce.ondemand.com]
• 5. hpc-standards.com [hpc-standards.com]
• 6. Safe disposal of pesticides | EPA [epa.nsw.gov.au]
• 7. PI-18/PI010: Proper Disposal of Pesticide Waste [edis.ifas.ufl.edu]

Comprehensive Safety and Handling Guide for Bifenox-d3

This guide provides essential safety and logistical information for the handling and disposal of Bifenox-d3 in a laboratory setting. The following procedures are designed to ensure the safety of researchers, scientists, and drug development professionals.

Product Information and Physical Properties

Bifenox-d3 is the deuterated form of Bifenox, a herbicide.[1][] It functions by inhibiting the protoporphyrinogen (B1215707) oxidase enzyme, which is crucial for chlorophyll (B73375) synthesis.[3]

Property	Value	Source
Chemical Formula	C14H6D3Cl2NO5	[4]
Molecular Weight	345.15 g/mol	[1]
Appearance	Yellow Solid	[3][5]
Melting Point	84 - 89 °C (183.2 - 192.2 °F)	[5]
Solubility	Slightly soluble in DMSO and Ethyl Acetate. Water solubility is 0.398 mg/L at 25°C.	[1][6]
Storage Temperature	Store at -20°C in a cool, dry place.	[1]

Hazard Identification and Personal Protective Equipment (PPE)

Bifenox-d3 is considered hazardous. It is very toxic to aquatic life with long-lasting effects.[7][8] It may be harmful if swallowed, absorbed through the skin, or inhaled, and may cause eye and skin irritation.[4][5][8]

Required Personal Protective Equipment (PPE):

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber).	To prevent skin contact and absorption.[9]
Body Protection	Laboratory coat or chemical safety suit.[10]	To protect skin from accidental splashes or spills.
Eye/Face Protection	Safety glasses with side shields or goggles. A face shield may be necessary for splash-prone procedures.[5][10]	To protect eyes from dust particles and splashes.
Respiratory Protection	NIOSH (US) or EN 149 (EU) approved respirator with an organic vapor cartridge, especially when handling the powder outside of a fume hood.	To prevent inhalation of harmful dust.[5]

Step-by-Step Handling Protocol

3.1. Preparation and Engineering Controls:

• Ensure an eyewash station and safety shower are readily accessible.

• All handling of Bifenox-d3 powder should be conducted in a certified chemical fume hood to minimize inhalation exposure.

• The work area should be clean and free of clutter.

3.2. Weighing and Solution Preparation:

• Don all required PPE as listed in the table above.

• Place a weigh boat on a calibrated analytical balance inside the chemical fume hood.

• Carefully transfer the required amount of Bifenox-d3 powder to the weigh boat using a clean spatula.

• To prepare a solution, add the weighed powder to the desired solvent in a suitable container.

• Cap the container securely and mix until the solid is fully dissolved.

3.3. Post-Handling:

• Thoroughly clean the work area and any equipment used.

• Wash hands thoroughly with soap and water after removing gloves.

Accidental Release and First Aid Measures

4.1. Accidental Release:

• Small Spills: Carefully sweep up the spilled solid material, avoiding dust generation. Place the collected material in a labeled, sealed container for waste disposal.

• Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection. Contain the spill and then collect the material as described for small spills.

4.2. First Aid:

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Seek medical attention.[5]
Skin Contact	Wash off immediately with plenty of soap and water for at least 15 minutes. Remove contaminated clothing. If skin irritation persists, call a physician.[5]
Ingestion	Do NOT induce vomiting. Clean mouth with water and drink plenty of water afterwards. Call a physician or poison control center immediately.[5]
Inhalation	Move to fresh air. If not breathing, give artificial respiration. Get medical attention if symptoms occur.[5]

Disposal Plan

All waste containing Bifenox-d3 must be treated as hazardous waste.

• Solid Waste: Collect all solid waste, including contaminated PPE (gloves, weigh boats, etc.), in a dedicated, clearly labeled hazardous waste container.

• Liquid Waste: Collect all solutions containing Bifenox-d3 in a labeled, sealed, and appropriate hazardous waste container.

• Disposal: Contact a licensed professional waste disposal service to dispose of this material.[4] Disposal must be in accordance with all applicable federal, state, and local regulations.[7]

Safe Handling Workflow

Caption: Workflow for the safe handling of Bifenox-d3.

References

• 1. usbio.net [usbio.net]
• 3. Bifenox - Wikipedia [en.wikipedia.org]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. fishersci.com [fishersci.com]
• 6. Bifenox | C14H9Cl2NO5 | CID 39230 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. accstorefront.ce9ripimyl-lgcltdazu3-p1-public.model-t.cc.commerce.ondemand.com [accstorefront.ce9ripimyl-lgcltdazu3-p1-public.model-t.cc.commerce.ondemand.com]
• 8. hpc-standards.com [hpc-standards.com]
• 9. hgic.clemson.edu [hgic.clemson.edu]
• 10. solutionsstores.com [solutionsstores.com]